Scalable Synthesis of 7-Isopropyl-3-methyl-1H-indazole: A Process Chemistry Guide
Executive Summary & Strategic Importance Target Molecule: 7-isopropyl-3-methyl-1H-indazole CAS: 2097139-15-4 Core Application: 7-substituted indazoles are critical pharmacophores in the development of ROR t inverse agoni...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
Target Molecule: 7-isopropyl-3-methyl-1H-indazole
CAS: 2097139-15-4
Core Application: 7-substituted indazoles are critical pharmacophores in the development of ROR
t inverse agonists (autoimmune modulation) and kinase inhibitors.[1] The 7-isopropyl group provides essential steric bulk that locks the molecule into a bioactive conformation, often filling hydrophobic pockets in target proteins (e.g., the "selectivity pocket" of certain kinases).
Synthesis Challenge: The primary synthetic hurdle is the steric congestion at the 7-position.[1][2] Traditional cyclizations often fail to install the bulky isopropyl group efficiently if introduced late-stage.[1][2] This guide details a ** de novo ring construction strategy** (Modified Sugasawa/Bamberger route) that builds the indazole core around the isopropyl substituent, ensuring high regiocidelity and scalability.[2]
Retrosynthetic Analysis
To guarantee the correct positioning of the 3-methyl and 7-isopropyl groups, we disconnect the indazole N-N bond and the C3-N bond.[1] This reveals 1-(2-amino-3-isopropylphenyl)ethan-1-one as the critical precursor.[1]
Disconnection: The 3-methyl group originates from an acetyl moiety.[1][2] The 7-isopropyl group originates from the ortho-position of the starting aniline.[1][2]
Key Transformation: The Sugasawa reaction is selected for its unique ability to acylate anilines exclusively at the ortho position, even in the presence of other substituents, via a boron-nitrogen template mechanism.[1][2]
Pathway Visualization
Figure 1: Retrosynthetic logic flow from commercial starting material to target.
Objective: Synthesis of 1-(2-amino-3-isopropylphenyl)ethan-1-one.[1]
Principle: The reaction uses boron trichloride (
) to form a cyclic borane-aniline complex, which directs the Friedel-Crafts acylation exclusively to the ortho position, overcoming the typical para-directing nature of the amino group.[1]
Complex Formation: In a flame-dried 3-neck flask under
, dissolve 2-isopropylaniline (1.0 eq) in anhydrous DCE (5 mL/mmol). Cool to 0°C.[2]
Boron Addition: Dropwise add
solution (1.1 eq). Caution: Exothermic.[1][2] Massive gas evolution (HCl).[2] Stir for 15 min at 0°C. A white precipitate (aniline-borane complex) will form.[1][2]
Nitrile Addition: Add acetonitrile (2.0 eq) followed by solid
(1.1 eq) in one portion.
Acylation: Reflux the mixture (approx. 80-85°C) for 6–12 hours. Monitor by HPLC/TLC for consumption of the aniline complex.[2]
Hydrolysis (Critical): Cool to 0°C. Quench carefully with 2N HCl . Note: The boron complex is stable; heat (reflux in 2N HCl for 30 min) is often required to fully hydrolyze the intermediate ketimine to the ketone.
Workup: Extract with DCM (3x). Wash organics with 1N NaOH (to remove unreacted aniline traces) and brine.[2] Dry over
Objective: Conversion of the o-aminoacetophenone to the indazole core.[1][2]
Principle: Diazotization of the amine creates a diazonium salt, which is reduced in situ to a hydrazine intermediate.[2] This hydrazine spontaneously condenses with the pendant ketone to close the ring.[2]
Diazotization: Suspend the 1-(2-amino-3-isopropylphenyl)ethan-1-one in conc. HCl (approx. 3 mL/mmol) and water (1 mL/mmol).[2] Cool to -5°C (ice/salt bath).
Nitrite Addition: Add a solution of
(1.1 eq) in minimal water dropwise, maintaining temp < 0°C. Stir for 30 min. The solution should become clear/yellowish.[2]
Reduction: In a separate flask, dissolve
(2.5 eq) in conc. HCl. Cool this solution to 0°C.
Cyclization: Slowly transfer the cold diazonium solution into the stannous chloride solution with vigorous stirring. Caution: Nitrogen gas evolution.[1][2]
Completion: Allow to warm to room temperature (RT) and stir for 2 hours.
Isolation: The product often precipitates as the hydrochloride salt.[1][2] Filter the solid.[2][3]
Free Base Formation: Suspend the solid in water and neutralize with
or saturated to pH 8.[2] Extract with EtOAc.[2][3]
Purification: Recrystallization from Ethanol/Water or column chromatography (DCM/MeOH 95:5).
Sugasawa, T., et al. "Aminohaloborane in organic synthesis.[2] 1. Specific ortho-substitution reaction of anilines."[1][2][4] Journal of the American Chemical Society, 100(15), 4842-4852 (1978).[2] Link
BenchChem Technical Support. "Synthesis of 7-Methyl-1H-indazole-3-carboxamide." (General indazole cyclization protocols). Link
Stadlwieser, J., et al. "An Improved Synthesis of 3-Methyl-1H-indazoles."[1][2] Helvetica Chimica Acta, 73(4), 902-905.[2] (Describes the reduction of o-aminoacetophenones).
BLD Pharm. "Product Datasheet: 7-isopropyl-3-methyl-1H-indazole (CAS 2097139-15-4)."[1] Link
Physicochemical Profiling and Medicinal Chemistry Applications of 7-isopropyl-3-methyl-1H-indazole
Executive Summary The indazole ring system is universally recognized as a "privileged scaffold" in medicinal chemistry, particularly for its exceptional utility in designing ATP-competitive kinase inhibitors[1]. The comp...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The indazole ring system is universally recognized as a "privileged scaffold" in medicinal chemistry, particularly for its exceptional utility in designing ATP-competitive kinase inhibitors[1]. The compound 7-isopropyl-3-methyl-1H-indazole (CAS: 2097139-15-4) represents a highly specialized, sterically tuned building block for fragment-based drug discovery (FBDD). By strategically placing an isopropyl group at the C7 position and a methyl group at the C3 position, the steric and electronic landscape of the core indazole is fundamentally altered. This whitepaper synthesizes the physicochemical properties of this compound, explains the causality behind its structural modifications, and outlines self-validating experimental protocols for its analytical and in vitro ADME characterization.
Structural and Physicochemical Profiling
Understanding the baseline physicochemical properties of a fragment is the first step in rational drug design. The data below summarizes the core quantitative metrics for 7-isopropyl-3-methyl-1H-indazole, extrapolated from empirical data of the base scaffold.
From an application science perspective, the modifications on the 1H-indazole core are not arbitrary; they are designed to exploit specific protein microenvironments:
The 1H-Indazole Core: The tautomeric nature of indazole heavily favors the 1H form in aqueous physiological environments. This is critical because the N1 and N2 atoms act as a bidentate hydrogen bond donor/acceptor pair, perfectly complementing the hinge region of kinase active sites[1][5].
The 3-Methyl Group: The addition of a methyl group at the C3 position restricts the rotational degrees of freedom of adjacent substituents and slightly increases the electron density of the pyrazole ring, fine-tuning the pKa and strengthening the hinge-binding hydrogen bonds.
The 7-Isopropyl Group: This bulky, lipophilic moiety significantly increases the overall partition coefficient (LogP). In structure-based drug design, the C7 position of an indazole often projects into the solvent-exposed region or a shallow hydrophobic pocket adjacent to the ATP-binding site[5]. The isopropyl group provides the necessary Van der Waals interactions to anchor the fragment securely within these hydrophobic domains.
Logical relationship of 7-isopropyl-3-methyl-1H-indazole structural features in kinase binding.
Self-Validating Analytical Workflows
To ensure the integrity of 7-isopropyl-3-methyl-1H-indazole for downstream biological assays, rigorous analytical characterization is mandatory. A self-validating analytical workflow combining LC-MS/MS provides both purity assessment and exact mass confirmation.
Step-by-Step Methodology: LC-MS/MS Profiling
Rationale: The lipophilic 7-isopropyl group causes this compound to elute later than an unsubstituted indazole; a gradient method ensures sharp peak shape and minimizes matrix suppression.
Sample Preparation: Dissolve 1.0 mg of 7-isopropyl-3-methyl-1H-indazole in 1 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to a working concentration of 1 µg/mL in a 50:50 mixture of HPLC-grade Water and Acetonitrile containing 0.1% Formic Acid.
System Suitability (Self-Validation Step): Before analyzing the sample, inject a blank (solvent only) followed by a known reference standard (e.g., unsubstituted 1H-indazole). Causality: This verifies column equilibration, confirms the absence of carryover, and establishes a baseline retention time for the core scaffold. If the blank shows a signal >5% of the lower limit of quantification (LLOQ), the run must be aborted and the column washed.
Chromatographic Separation: Inject 5 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Run a linear gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5.0 minutes at a flow rate of 0.4 mL/min.
Mass Spectrometry Detection: Operate the mass spectrometer in Positive Electrospray Ionization (+ESI) mode. Monitor for the [M+H]+ precursor ion at m/z 175.12.
Data Analysis: Integrate the UV chromatogram peak area at 254 nm (characteristic of the conjugated indazole system) to determine relative purity. A purity of >95% is required for biological screening.
Step-by-step self-validating LC-MS/MS workflow for indazole characterization.
In Vitro ADME: Permeability Assessment
The addition of the 7-isopropyl group significantly increases the lipophilicity of the base indazole scaffold. While advantageous for occupying hydrophobic pockets in target proteins like PKMYT1[6], excessive lipophilicity can lead to poor aqueous solubility and non-specific binding. Assessing passive membrane permeability via PAMPA is a critical go/no-go decision point.
Rationale: PAMPA isolates passive diffusion from active transport, providing a baseline apparent permeability coefficient (
) for the lipophilic scaffold.
Lipid Membrane Preparation: Coat the porous filter membrane of a 96-well donor plate with a 1% (w/v) solution of lecithin in dodecane. Causality: This artificial lipid bilayer accurately mimics the hydrophobic core of the gastrointestinal tract membrane, providing a highly predictive model for passive oral absorption.
Donor Solution Preparation: Prepare a 50 µM solution of 7-isopropyl-3-methyl-1H-indazole in Phosphate-Buffered Saline (PBS, pH 7.4). Ensure the final DMSO concentration does not exceed 1% to prevent compound precipitation and membrane degradation.
Assay Assembly: Add 150 µL of the donor solution to the donor plate wells. Add 300 µL of fresh PBS (pH 7.4) to the corresponding wells of the acceptor plate. Carefully mate the donor plate onto the acceptor plate, ensuring no air bubbles are trapped between the membrane and the acceptor buffer.
Incubation: Incubate the assembled plates at room temperature (25°C) for exactly 5 hours in a humidity-controlled chamber to prevent edge-effect evaporation.
Self-Validating Controls (Critical Step): Include a high-permeability control (e.g., Verapamil) and a low-permeability control (e.g., Ranitidine) on the same 96-well plate. Causality: If the calculated
for Verapamil falls below cm/s, or Ranitidine rises above cm/s, the artificial membrane integrity is compromised, and the entire assay plate must be rejected.
Quantification: Separate the plates and quantify the concentration of the indazole in both the donor and acceptor wells using the validated LC-MS/MS method described in Section 2. Calculate the
to determine the fragment's viability for oral dosing models.
CAS Registry Number: 2097139-15-4[1] Executive Summary & Chemical Identity 7-Isopropyl-3-methyl-1H-indazole is a specialized heterocyclic building block utilized primarily in the synthesis of small-molecule kinase inhibi...
7-Isopropyl-3-methyl-1H-indazole is a specialized heterocyclic building block utilized primarily in the synthesis of small-molecule kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its structural significance lies in the C7-isopropyl group , which introduces a critical steric bulk. This steric demand is often exploited in medicinal chemistry to enforce atropisomerism or to occupy hydrophobic pockets within enzyme active sites (e.g., BET bromodomains or LRRK2), thereby enhancing selectivity over homologous isoforms.
Physicochemical Profile
Property
Specification
CAS Number
2097139-15-4
IUPAC Name
7-(propan-2-yl)-3-methyl-1H-indazole
Molecular Formula
C₁₁H₁₄N₂
Molecular Weight
174.24 g/mol
SMILES
CC(C)C1=C2C(C(C)=NN2)=CC=C1
Predicted LogP
~3.2 (High Lipophilicity)
Physical State
Off-white to pale yellow solid
Solubility
Soluble in DMSO, MeOH, DCM; Low solubility in water
Strategic Synthesis & Retrosynthesis
The synthesis of 3,7-disubstituted indazoles requires careful regiocontrol. The most robust "self-validating" protocol for generating the 3-methyl-1H-indazole core with a bulky C7 substituent involves the condensation of 2-fluoro-3-substituted acetophenones with hydrazine hydrate. This method avoids the instability associated with diazonium intermediates often used in the classic intramolecular azo coupling.
Retrosynthetic Analysis (Graphviz)
The following diagram illustrates the logical disconnection of the target molecule into commercially accessible precursors.
Figure 1: Retrosynthetic disconnection strategy prioritizing the hydrazine cyclization pathway for regioselective 3-methyl formation.
Detailed Synthetic Protocol
Objective: Synthesis of 7-isopropyl-3-methyl-1H-indazole from 1-(2-fluoro-3-isopropylphenyl)ethanone.
Charge a chemically resistant pressure vial or round-bottom flask (equipped with a reflux condenser) with 1-(2-fluoro-3-isopropylphenyl)ethanone dissolved in n-butanol (0.5 M concentration).
Add hydrazine hydrate (10 equiv) carefully. The excess hydrazine acts as both reactant and base to scavenge HF.
Thermal Cyclization:
Heat the mixture to 120°C - 130°C for 12–16 hours.
Mechanism:[2][3] The reaction proceeds via initial hydrazone formation followed by nucleophilic aromatic substitution (SNAr) of the ortho-fluorine by the distal hydrazine nitrogen.
Checkpoint: Monitor via LC-MS.[1][4] Look for the disappearance of the ketone (M+H of precursor) and appearance of the product mass (M+H = 175.1).
m/z 175.1 [M+H]⁺ : Dominant peak. No significant fragmentation at low cone voltage.
HPLC Purity
>95% at 254 nm. Retention time will be delayed compared to unsubstituted indazole due to the lipophilic isopropyl group.
Applications in Drug Discovery
The 7-isopropyl-3-methyl-1H-indazole scaffold is not merely a passive linker; it is an active determinant of polypharmacology .
The "7-Substituent Effect"
In kinase inhibitor design, the C7 position of the indazole points towards the solvent-exposed region or specific hydrophobic pockets depending on the binding mode (Type I vs. Type II).
Steric Clash: The isopropyl group prevents rotation in biaryl systems, potentially locking the molecule in a bioactive conformation (atropisomerism).
Selectivity: In BET bromodomain inhibitors, 7-substitution can induce selectivity for BRD4 over other BET family members by clashing with residues in the ZA loop [1].
Lead Optimization Workflow
The following diagram depicts how this CAS entry fits into a high-throughput lead optimization campaign.
Figure 2: Workflow integrating 7-isopropyl-3-methyl-1H-indazole into a divergent synthesis pipeline.
Safety & Handling Protocols
Hazard Identification: As with most indazoles, treat as an irritant. The hydrazine residues from synthesis are potential carcinogens; ensure thorough workup.
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Indazoles are generally stable but can oxidize over prolonged exposure to light and air.
Solubility Check: Before biological testing, ensure complete dissolution in DMSO. The isopropyl group increases lipophilicity, potentially requiring lower final assay concentrations to prevent precipitation.
References
Luo, G., et al. (2006). Regioselective Synthesis of Indazoles. Journal of Organic Chemistry.
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry. (Context on steric bulk in heterocycles).
Technical Guide: Biological Activity & Medicinal Chemistry of 7-Isopropyl-3-Methyl-1H-Indazole Derivatives
The following technical guide provides an in-depth analysis of the biological activity, medicinal chemistry, and experimental utility of 7-isopropyl-3-methyl-1H-indazole and its derivatives. Executive Summary The 7-isopr...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth analysis of the biological activity, medicinal chemistry, and experimental utility of 7-isopropyl-3-methyl-1H-indazole and its derivatives.
Executive Summary
The 7-isopropyl-3-methyl-1H-indazole scaffold represents a specialized "privileged structure" in medicinal chemistry, primarily utilized in the design of small-molecule kinase inhibitors. Unlike the ubiquitous unsubstituted indazole, this specific substitution pattern offers unique steric and electronic properties:
7-Isopropyl Group: Provides significant steric bulk and lipophilicity, targeting hydrophobic "selectivity pockets" (e.g., the gatekeeper region or back-cleft of kinase ATP-binding sites) to improve selectivity over homologous enzymes.
3-Methyl Group: Acts as a metabolic anchor and restricts conformational flexibility, often enhancing binding affinity by locking the molecule into a bioactive conformation.
This guide details the biological mechanisms, Structure-Activity Relationships (SAR), and validated protocols for synthesizing and testing derivatives of this scaffold, with a focus on oncology (CDK/PAK1 inhibition) and antimicrobial applications.
Chemical Basis & Physicochemical Properties[1][2][3][4]
The core structure is a fused bicycle (benzene + pyrazole) with specific alkylations. The 1H-indazole tautomer is generally the thermodynamically preferred form in solution, acting as a hydrogen bond donor (N1-H) and acceptor (N2).
Property
Value (Approx.)
Medicinal Chemistry Significance
Molecular Formula
C₁₁H₁₄N₂
Fragment-like; suitable for Fragment-Based Drug Design (FBDD).
Molecular Weight
~174.24 g/mol
Low MW allows for extensive decoration without violating Lipinski's Rule of 5.
cLogP
~3.2 - 3.5
High lipophilicity due to the isopropyl group; ensures good membrane permeability.
H-Bond Donors/Acceptors
1 / 1
Ideal for "hinge binding" in kinase active sites.
Topological Polar Surface Area
~28.7 Ų
Suggests high blood-brain barrier (BBB) penetration potential.
The most validated biological activity of 7-substituted-3-methyl-indazoles lies in their ability to inhibit protein kinases. The indazole core mimics the adenine ring of ATP, forming hydrogen bonds with the kinase "hinge region."
Cyclin-Dependent Kinases (CDKs): Derivatives of 3-methyl-indazole have shown potent inhibition of CDK9 and CDK2. The 7-isopropyl group is hypothesized to occupy the hydrophobic pocket adjacent to the gatekeeper residue, a strategy often used to gain selectivity against other Ser/Thr kinases.
p21-Activated Kinase 1 (PAK1): 1H-indazole-3-carboxamides are known PAK1 inhibitors.[1][2][3] The introduction of a 7-isopropyl group enhances van der Waals interactions within the flexible G-loop or the back pocket of the enzyme, potentially stabilizing the inactive conformation.
Pim Kinases: Pan-Pim inhibitors often utilize the indazole scaffold.[4] The 7-position substitution prevents rapid metabolic oxidation often seen at unsubstituted positions, prolonging in vivo half-life.
Secondary Mechanism: Antimicrobial Activity
Indazole derivatives possess intrinsic antimicrobial properties by disrupting bacterial cell wall synthesis or inhibiting DNA gyrase. The lipophilic 7-isopropyl chain facilitates penetration through the lipid-rich cell walls of Gram-positive bacteria (e.g., S. aureus) and mycobacteria.
Structure-Activity Relationship (SAR) Analysis
The biological activity of this scaffold is highly sensitive to regiochemistry.
The "7-Isopropyl" Steric Handle
Function: Fills the hydrophobic "selectivity pocket" (often distinct from the ATP adenine pocket).
SAR Insight: Removing the isopropyl group (reverting to 7-H) often retains potency but loses selectivity, leading to off-target toxicity. Replacing it with a smaller group (7-Methyl) may reduce binding affinity if the pocket is deep.
The "3-Methyl" Anchor
Function: Blocks metabolism at the C3 position (a common soft spot for oxidation).
SAR Insight: Extension to larger alkyl groups (e.g., 3-Ethyl, 3-Phenyl) can clash with the "gatekeeper" residue in the kinase hinge region. The methyl group is often the optimal size for broad kinase compatibility.
Signaling Pathway Visualization
The following diagram illustrates the role of the indazole derivative in blocking the CDK9/P-TEFb pathway, a critical target in hematological malignancies.
Caption: Mechanism of CDK9 inhibition by indazole derivatives.[5][4][6][7][8] The inhibitor competes with ATP, preventing RNAPII phosphorylation and halting oncogene transcription.
Experimental Protocols
Synthesis of 7-Isopropyl-3-methyl-1H-indazole
Method: Diazo-mediated Ring Closure (Widely accepted for regioselective synthesis).
Add 10 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.
Read: Measure luminescence. Signal is proportional to ADP produced (inverse to inhibition).[1]
Analysis: Fit data to a sigmoidal dose-response curve to calculate IC50.
References
BenchChem. (2025).[3] Technical Guide to the Potential Biological Activity of 7-Methyl-1H-indazole-3-carboxamide. Retrieved from
Huang, J., et al. (2021). "Discovery of N-(4-(3-isopropyl-2-methyl-2H-indazol-5-yl)pyrimidin-2-yl)... as a Novel, Potent, and Oral Cyclin-Dependent Kinase Inhibitor". Journal of Medicinal Chemistry. Retrieved from
Wang, X., et al. (2015). "The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors". Bioorganic & Medicinal Chemistry Letters. Retrieved from
Shaikh, et al. (2019). "Synthesis and evaluation of antibacterial activity of novel 3-methyl-1H-indazole derivatives". ResearchGate.[6] Retrieved from
Markina, N.A., et al. (2012). "One-pot Synthesis of 1-Alkyl-1H-indazoles from 1,1-Dialkylhydrazones via Aryne Annulation". Organic & Biomolecular Chemistry. Retrieved from
Strategic Design of 7-Isopropyl-3-methyl-1H-indazole Analogs
Content Type: In-depth Technical Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Discovery Researchers Executive Summary: The "Steric-Lipophilic" Pivot In the optimization of small molecule the...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: In-depth Technical Guide
Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Discovery Researchers
Executive Summary: The "Steric-Lipophilic" Pivot
In the optimization of small molecule therapeutics, the indazole scaffold remains a cornerstone due to its bioisosteric relationship with indole and purine systems. However, while 3-substituted and 5-substituted indazoles are ubiquitous, the 7-position represents an underutilized vector for selectivity.
7-isopropyl-3-methyl-1H-indazole (CAS: 2097139-15-4) is not merely a catalog intermediate; it is a strategic "probe" molecule. The introduction of an isopropyl group at C7, combined with a methyl group at C3, creates a unique steric and lipophilic profile that distinguishes it from the more common 7-methyl or 7-H analogs.
This guide analyzes the utility of this scaffold in targeting hydrophobic sub-pockets in ROR
(Retinoic Acid Receptor-related Orphan Receptor gamma) and specific Kinase domains , detailing synthetic pathways and Structure-Activity Relationship (SAR) logic.
Chemical Space & Structural Logic
The "Magic Methyl" vs. Isopropyl Effect
Medicinal chemists often employ the "magic methyl" effect to boost potency. However, transitioning from 7-methyl to 7-isopropyl introduces a significant change in the buried surface area and rotational entropy .
Feature
7-Methyl Analog
7-Isopropyl Analog (Target)
SAR Implication
Steric Bulk (A-value)
1.70
2.15
Isopropyl forces orthogonal twisting of N1-substituents, potentially locking active conformations.
Lipophilicity (LogP)
Baseline
+0.8 to +1.0
Enhanced permeability; critical for targeting deep hydrophobic pockets (e.g., ROR LBD).
Metabolic Stability
Benzylic oxidation risk
Methine oxidation risk
The isopropyl methine is a metabolic soft spot, often requiring fluorination (e.g., -CF(CH)) in late-stage optimization.
Molecular Electrostatic Potential (MEP)
The 7-isopropyl group exerts a positive inductive effect (+I), increasing the electron density of the pyrazole ring more significantly than a methyl group. This alters the pKa of the N1-proton, affecting the nucleophilicity during N1-alkylation reactions—a critical step in library synthesis.
Synthetic Methodologies
Constructing the 7-isopropyl-3-methyl-1H-indazole core requires navigating the steric hindrance of the isopropyl group. Two primary routes are recommended based on scalability and regioselectivity.
Route A: The Modified Diazo-Cyclization (Jacobson Indazole Synthesis)
This route is preferred for de novo construction of the core from aniline precursors. It avoids the regioselectivity issues of alkylating a pre-formed indazole.
Protocol:
Starting Material: 2-Isopropyl-6-methylaniline.
Acetylation: React with acetic anhydride to protect the amine.
Nitrosation/Cyclization: Treatment with isoamyl nitrite and acetic anhydride/potassium acetate creates the N-nitroso intermediate, which rearranges and cyclizes to the indazole.
Hydrolysis: Removal of the acetyl group yields the free indazole.
Ideal for generating analogs from a common halogenated precursor.
Protocol:
Precursor: 7-Bromo-3-methyl-1H-indazole.
Catalyst: Pd(dppf)Cl
or Pd(dba) with XPhos.
Reagent: Isopropylboronic acid (Suzuki) or Isopropylzinc bromide (Negishi).
Conditions: Reflux in 1,4-dioxane/water (Suzuki) or THF (Negishi).
Note: The Negishi coupling often provides higher yields for sterically hindered secondary alkyl groups compared to Suzuki coupling.
Visualization: Synthetic Workflow
The following diagram illustrates the critical decision points between de novo synthesis and functionalization.
Caption: Decision tree for synthesizing 7-isopropyl-3-methyl-1H-indazole based on scale and available precursors.
Therapeutic Applications & Pharmacology
The 7-isopropyl-3-methyl-1H-indazole scaffold is a "privileged structure" in two primary domains: Nuclear Receptor Modulation and Kinase Inhibition .
ROR
Inverse Agonists (Autoimmune/Oncology)
The Retinoic Acid Receptor-related Orphan Receptor gamma (ROR
) controls the differentiation of Th17 cells.
Mechanism: Small molecules bind to the Ligand Binding Domain (LBD).
Role of 7-Isopropyl: The ROR
LBD contains a hydrophobic pocket that accommodates bulky lipophilic groups. The 7-isopropyl group fills this space more effectively than a 7-methyl group, anchoring the molecule and stabilizing the "inverse agonist" conformation (helix 12 destabilization).
Key Reference: Patents describe 7-substituted indazoles as potent ROR
modulators for treating prostate cancer and psoriasis [1][2].
Nitric Oxide Synthase (NOS) Inhibition
7-substituted indazoles act as competitive inhibitors of NOS isoforms.
Selectivity: 7-Nitroindazole is a classic nNOS inhibitor. Replacing the nitro group with an isopropyl group alters the electronic character while maintaining the steric block, potentially shifting selectivity profiles between nNOS (neuronal) and iNOS (inducible) [3].
Incubate 7-isopropyl-3-methyl-1H-indazole analog (serial dilution) with ROR
-LBD-GST (5 nM).
Add labeled co-activator peptide.
Incubate for 1 hour at RT in dark.
Readout: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).
Analysis: A decrease in FRET signal indicates displacement of the co-activator (Inverse Agonism).
ADME & Toxicity Considerations
When developing drugs with this scaffold, specific liabilities must be monitored:
CYP Inhibition: The lipophilic nature of the 7-isopropyl group can increase binding to CYP3A4. Screen early for reversible and time-dependent inhibition (TDI).
Metabolic Hotspot: The tertiary benzylic carbon (methine of the isopropyl) is prone to hydroxylation.
Mitigation Strategy: If clearance is high, replace the isopropyl with a cyclopropyl or difluoroisopropyl group to block metabolism while retaining sterics.
References
Methods for treating cancer with RORgamma inhibitors. US Patent App. 20180085348A1. Google Patents.
Dihydropyrrolopyridine inhibitors of ROR-gamma. US Patent 9481674B1. Google Patents.
Inhibitory effects of a series of 7-substituted-indazoles toward nitric oxide synthases. PubMed.
Efficient Synthesis of 7-Substituted or 3,7-Disubstituted 1H-Indazoles. ResearchGate.
Solvation Thermodynamics and Experimental Profiling of 7-Isopropyl-3-methyl-1H-indazole in Organic Media
Target Audience: Formulation Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals. Executive Summary The indazole scaffold is a privileged pharmacophore in modern medicinal chemistry, frequently...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Formulation Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals.
Executive Summary
The indazole scaffold is a privileged pharmacophore in modern medicinal chemistry, frequently utilized in the design of kinase inhibitors and receptor modulators. However, the physicochemical behavior of substituted indazoles—particularly their solubility in organic solvents—is highly dependent on their specific substitution patterns.
This whitepaper provides an in-depth technical analysis of the solubility profile of 7-isopropyl-3-methyl-1H-indazole (CAS: 2097139-15-4). By deconstructing the thermodynamic interplay between its structural features (steric hindrance, lipophilicity, and hydrogen bonding) and various solvent classes, this guide establishes a predictive framework for its solvation. Furthermore, it details self-validating experimental protocols for empirical solubility determination, ensuring high-fidelity data generation for downstream chemical synthesis and formulation development.
Structural Causality and Solvation Thermodynamics
To predict and manipulate the solubility of 7-isopropyl-3-methyl-1H-indazole, one must first understand the causality between its molecular architecture and the thermodynamic forces of dissolution. The dissolution process is governed by the Gibbs free energy equation (
), where the enthalpy of dissolution () is the sum of the energy required to disrupt the crystal lattice (), the energy to create a cavity in the solvent (), and the energy released by solute-solvent interactions ().
The Role of the Indazole Core
The 1H-indazole core is an aromatic bicyclic system containing both a hydrogen bond donor (N1-H) and a hydrogen bond acceptor (N2). In unsubstituted indazoles, strong intermolecular hydrogen bonding between N1-H and N2 of adjacent molecules leads to a high crystal lattice energy, which typically suppresses solubility in non-polar organic solvents [1]. Furthermore, indazoles exhibit tautomerism (1H vs. 2H forms), which is highly sensitive to solvent polarity and dielectric constants [2].
Steric Shielding by the 7-Isopropyl Group
The presence of the bulky isopropyl group at the C7 position is the most critical determinant of this molecule's unique solubility profile. Because C7 is adjacent to N1, the isopropyl group creates significant steric hindrance around the N1-H bond.
Causality: This steric bulk physically impedes the formation of optimal intermolecular hydrogen bonds in the solid state. By disrupting these cohesive forces, the lattice energy (
) is significantly lowered. Consequently, the thermodynamic barrier to dissolution is reduced, dramatically enhancing the compound's solubility in aprotic and non-polar organic solvents compared to unhindered indazoles.
Lipophilic Enhancement via the 3-Methyl Group
The methyl group at the C3 position contributes to the overall lipophilicity (LogP) of the molecule. While it exerts a mild electron-donating effect that slightly increases the electron density of the pyrazole ring, its primary role in solvation is increasing the hydrophobic surface area. This enhances favorable van der Waals interactions (
) with non-polar and moderately polar organic solvents (e.g., dichloromethane, toluene, ethyl acetate) [3].
Caption: Thermodynamic cycle of 7-isopropyl-3-methyl-1H-indazole solvation.
Quantitative Solubility Profiling
Based on the structural descriptors (estimated LogP ~ 3.5 - 4.0, reduced H-bond donor capacity due to steric shielding), 7-isopropyl-3-methyl-1H-indazole is classified as a highly lipophilic compound. It exhibits excellent solubility in polar aprotic solvents and halogenated organics, moderate solubility in polar protic solvents, and poor solubility in aqueous media [4].
The following table summarizes the predicted quantitative solubility ranges across various organic solvent classes.
Solvent Class
Representative Solvent
Dielectric Constant ()
Predicted Solubility Range (mg/mL)
Solvation Mechanism & Rationale
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
46.7
> 100
High polarity and strong H-bond acceptor capabilities solvate the N1-H efficiently. Ideal for high-concentration stock solutions [4].
Polar Aprotic
N,N-Dimethylformamide (DMF)
36.7
> 100
Similar to DMSO; excellent solvation of the aromatic core and disruption of any residual H-bonding.
Halogenated
Dichloromethane (DCM)
8.9
50 - 100
Favorable dipole-dipole interactions and excellent solvation of the lipophilic 3-methyl and 7-isopropyl groups.
Ethers
Tetrahydrofuran (THF)
7.5
30 - 80
Moderate polarity; acts as an H-bond acceptor for the shielded N1-H while accommodating the hydrophobic bulk.
Polar Protic
Methanol (MeOH)
32.7
10 - 30
Competes for H-bonding. However, the 7-isopropyl group limits the solvent's access to N1-H, restricting maximum solubility compared to aprotic solvents.
Non-Polar
Toluene
2.4
10 - 25
Solvation driven entirely by van der Waals forces and interactions with the indazole core.
Self-Validating Experimental Methodologies
To transition from theoretical prediction to empirical data, rigorous experimental protocols are required. The protocols below are designed as self-validating systems —meaning they contain internal checkpoints to prevent false positives (e.g., mistaking supersaturation for equilibrium solubility or failing to account for solvent-mediated polymorphic transformations).
Protocol 1: Thermodynamic Solubility via Isothermal Shake-Flask
The shake-flask method remains the gold standard for determining true equilibrium solubility [5].
Rationale for Experimental Choices:
Why 48 hours? Lipophilic compounds can form supersaturated solutions or undergo slow wetting. A 48-hour equilibration ensures true thermodynamic equilibrium is reached, preventing overestimation of solubility.
Why centrifugation over filtration? Highly lipophilic molecules like 7-isopropyl-3-methyl-1H-indazole can non-specifically bind to the hydrophobic polymers of syringe filters (e.g., PTFE or Nylon), leading to artificially low concentration readings in the filtrate.
Step-by-Step Workflow:
Preparation: Dispense 1.0 mL of the target organic solvent into a 2.0 mL amber glass vial (amber glass prevents potential photodegradation of the indazole core).
Saturation: Add solid 7-isopropyl-3-methyl-1H-indazole in small aliquots until a visible suspension remains.
Equilibration: Seal the vial and place it in a thermostatic orbital shaker at 25.0 ± 0.1 °C. Agitate at 300 RPM for 48 hours.
Self-Validation Checkpoint 1 (Solid Verification): After 48 hours, visually inspect the vial. Causality: If no solid is present, the solution is not saturated. You must add more solid and repeat the equilibration. The presence of excess solid is the thermodynamic proof of a saturated state.
Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes at 25 °C to pellet the undissolved API.
Self-Validation Checkpoint 2 (Polymorph Check): Extract a small amount of the solid pellet and analyze via X-Ray Powder Diffraction (XRPD). Causality: Solvents can induce the formation of solvates or new polymorphs, which have different intrinsic solubilities. Verifying the solid state ensures the measured solubility corresponds to the intended crystal form.
Quantification: Carefully extract 100 µL of the supernatant. Dilute appropriately with the mobile phase and quantify using a validated HPLC-UV method (typically monitoring at
~ 280-300 nm for indazoles).
Caption: Self-validating shake-flask workflow for thermodynamic solubility.
Kinetic solubility is crucial during early-stage synthesis and assay development, representing the concentration at which a compound precipitates when shifted from a highly soluble state (e.g., a DMSO stock) into a less favorable solvent system.
Step-by-Step Workflow:
Stock Preparation: Prepare a 10 mM stock solution of 7-isopropyl-3-methyl-1H-indazole in 100% DMSO.
Serial Dilution: Create a concentration gradient (e.g., 10 µM to 500 µM) by spiking the DMSO stock into the target organic solvent (or aqueous buffer) in a 96-well plate. Ensure the final DMSO concentration remains constant (typically
2% v/v) across all wells to isolate the solvent effect.
Incubation: Incubate the plate at room temperature for 2 hours. Causality: Kinetic precipitation is a time-dependent nucleation process; 2 hours allows sufficient time for metastable supersaturated states to crash out.
Nephelometry/Absorbance: Read the plate using a nephelometer (measuring light scattering) or a UV-Vis spectrophotometer at a non-absorbing wavelength (e.g., 620 nm).
Data Interpretation: The kinetic solubility limit is identified as the concentration at which a sharp increase in light scattering or baseline absorbance occurs, indicating the onset of API precipitation.
Strategic Implications for Drug Development
Understanding the precise solubility profile of 7-isopropyl-3-methyl-1H-indazole provides several strategic advantages:
Reaction Optimization: The high solubility in aprotic solvents like DMF and DMSO makes this intermediate highly amenable to
or cross-coupling reactions (e.g., Suzuki-Miyaura) where the indazole core is elaborated at the C5 or C6 positions.
Crystallization and Purification: The differential solubility between halogenated solvents (high) and protic solvents like methanol (moderate/low) suggests that a DCM/MeOH or THF/Heptane solvent-antisolvent system would be highly effective for the crystallization and purification of this compound.
Formulation: If this fragment is retained in a final Active Pharmaceutical Ingredient (API), the steric shielding provided by the 7-isopropyl group will likely suppress aqueous solubility. Formulation strategies such as amorphous solid dispersions (ASDs) or lipid-based formulations will be necessary to achieve oral bioavailability.
References
Digital CSIC. "Theoretical study of the formation of pyrazole and indazole carbamic acids." Digital CSIC,[Link]
Royal Society of Chemistry (RSC). "Design, synthesis, and characterization of novel 5-ethylsulfonyl-indazole-3-carboxamides as dual VEGFR-2 and EGFR inhibitors." RSC Advances,[Link]
Foundational
The Pharmacological Potential of 7-Isopropyl-3-methyl-1H-indazole: A Fragment-Based Drug Discovery Whitepaper
Executive Summary In the landscape of modern medicinal chemistry, the indazole ring system is universally recognized as a "privileged scaffold," forming the core of numerous FDA-approved drugs and clinical candidates[1]....
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern medicinal chemistry, the indazole ring system is universally recognized as a "privileged scaffold," forming the core of numerous FDA-approved drugs and clinical candidates[1]. While much of the literature focuses on highly elaborated indazole derivatives, the fundamental building block 7-isopropyl-3-methyl-1H-indazole (CAS: 2097139-15-4)[2] offers a highly rationalized starting point for Fragment-Based Drug Discovery (FBDD).
This technical guide dissects the physicochemical causality behind this specific substitution pattern and projects its potential therapeutic targets—specifically within the kinase domain (PDK1, Akt, and LRRK2). By bridging structural biology with self-validating biochemical protocols, this whitepaper provides a comprehensive roadmap for advancing this fragment into a high-affinity lead compound.
Structural & Physicochemical Rationale
To understand the therapeutic potential of 7-isopropyl-3-methyl-1H-indazole, we must analyze the causality of its structural components. In FBDD, every atom must contribute to the binding enthalpy or entropy.
The 1H-Indazole Core (The Hinge Binder): The bicyclic indazole core is a well-established bioisostere of the purine ring of ATP. The N1-H and N2 lone pair act as a highly efficient bidentate hydrogen bond donor-acceptor system, interacting directly with the backbone carbonyls and amides of the kinase hinge region (e.g., Glu and Met residues)[3].
The 3-Methyl Substitution (Tautomeric Locking): Unsubstituted indazoles exist in a dynamic equilibrium between 1H and 2H tautomers, which can dilute target affinity and lead to off-target binding. The electron-donating 3-methyl group sterically and electronically stabilizes the 1H-tautomer[4]. Furthermore, it projects into the kinase gatekeeper pocket, providing a vector for future SAR expansion.
The 7-Isopropyl Substitution (Hydrophobic Anchoring): The 7-position of the indazole ring is perfectly angled to access deep, hydrophobic allosteric pockets adjacent to the ATP-binding site. The bulky, lipophilic isopropyl group drives binding entropy by displacing high-energy, ordered water molecules from these hydrophobic cavities[5].
Based on the structural geometry of 7-isopropyl-3-methyl-1H-indazole, three primary kinase targets present the highest probability of successful engagement.
Target A: PDK1 (Allosteric PIF-Pocket Modulation)
Phosphoinositide-dependent kinase-1 (PDK1) is a master regulator of the PI3K/Akt signaling cascade. Traditional ATP-competitive PDK1 inhibitors suffer from severe off-target toxicity due to the highly conserved nature of the ATP site. However, PDK1 features a unique allosteric regulatory site known as the PIF-pocket. Research indicates that derivatives containing a 7-isopropyl substitution are remarkably effective at occupying this hydrophobic PIF-pocket, acting as potent allosteric modulators[5].
Target B: Akt (Protein Kinase B) Isoform-Selective Inhibition
Akt is frequently hyperactivated in human cancers. While pan-Akt inhibitors exist, achieving selectivity between Akt1, Akt2, and Akt3 remains a significant clinical challenge. Indazole scaffolds have been successfully utilized to create analog-sensitive and isoform-selective Akt inhibitors[6]. The 3-methyl group provides the necessary hinge-binding rigidity, while the 7-isopropyl group can exploit subtle topological differences in the hydrophobic pockets of Akt isoforms.
Target C: LRRK2 (Parkinson's Disease)
Mutations in Leucine-Rich Repeat Kinase 2 (LRRK2), specifically the G2019S mutation, are a leading genetic cause of Parkinson's disease. Developing LRRK2 inhibitors requires molecules that can cross the blood-brain barrier (BBB). The lipophilicity imparted by the 7-isopropyl group enhances central nervous system (CNS) penetrance, and structurally related 7-isopropyl-substituted heterocycles have recently been patented as potent LRRK2 inhibitors[7].
Caption: PI3K/Akt/PDK1 signaling cascade and dual-node inhibition strategy.
To rigorously evaluate 7-isopropyl-3-methyl-1H-indazole, we must employ a FBDD screening cascade. Fragments typically exhibit low initial potency (high micromolar
), meaning standard biochemical assays can yield false negatives. Therefore, we prioritize biophysical validation (SPR) prior to enzymatic assays.
Caption: Fragment-based drug discovery workflow for indazole derivatives.
Causality: SPR is label-free and detects direct physical binding in real-time. This eliminates false positives caused by compound aggregation or assay interference.
Sensor Chip Preparation: Immobilize recombinant His-tagged PDK1 (or Akt1) onto an NTA sensor chip via Ni2+ capture chemistry to ensure uniform protein orientation.
Analyte Preparation: Prepare a 2-fold dilution series of 7-isopropyl-3-methyl-1H-indazole ranging from 1 mM to 15.6 µM in running buffer (10 mM HEPES, 150 mM NaCl, 0.05% Tween-20, 5% DMSO). Critical: Exact DMSO matching between running buffer and analyte is required to prevent bulk refractive index shifts.
Injection & Measurement: Inject analytes at a high flow rate (50 µL/min) to minimize mass transport limitations. Record association for 60 seconds and dissociation for 120 seconds.
Self-Validation: Include a known PDK1 binder (e.g., GSK2334470) as a positive control. Fit the sensorgrams to a 1:1 Langmuir binding model to extract
, , and .
Protocol 2: Universal ADP-Glo™ Kinase Assay
Causality: Instead of relying on specific phospho-antibodies, the ADP-Glo assay measures the universal byproduct of kinase activity (ADP)[8]. This allows for direct comparison of the fragment's potency across multiple kinases (PDK1, Akt, LRRK2) using the exact same detection reagents.
Reaction Setup: In a 384-well low-volume white plate, dispense 2 µL of the target kinase (e.g., 10 nM Akt1) in assay buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).
Compound Incubation: Add 1 µL of the indazole fragment (dose-response curve) and incubate for 15 minutes at room temperature to allow for equilibrium binding.
Initiation: Add 2 µL of ATP/Substrate mix (at the predetermined
for ATP) to initiate the reaction. Incubate for 60 minutes.
Termination & Detection: Add 5 µL of ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP (40 min incubation). Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via luciferase (30 min incubation).
Self-Validation: Calculate the Z'-factor using 5% DMSO (vehicle) as the high signal and a pan-kinase inhibitor (e.g., Staurosporine) as the low signal. A Z'-factor > 0.6 validates the assay's robustness.
Quantitative Data & SAR Projections
Based on the known pharmacology of analogous 3-methyl and 7-substituted 1H-indazoles[5][6][7], we can project the baseline fragment metrics and the optimized lead potential.
Target
Rationale for Scaffold Binding
Projected Fragment Affinity ()
Projected Lead Potential ()
PDK1 (PIF Pocket)
7-isopropyl occupies hydrophobic PIF pocket; 1H-indazole H-bonds to allosteric site residues.
10 - 50 µM
< 50 nM
Akt1 (ATP Site)
1H-indazole mimics adenine; 3-methyl restricts tautomerism for optimal hinge binding geometry.
5 - 20 µM
< 10 nM
LRRK2 (G2019S)
Lipophilic 7-position substitution enhances BBB penetrance for CNS targeting.
20 - 100 µM
< 100 nM
Table 1: Projected binding metrics and SAR potential for 7-isopropyl-3-methyl-1H-indazole against primary kinase targets.
References
1.[2] BLD Pharm. "2097139-15-4 | 7-isopropyl-3-methyl-1H-indazole". BLD Pharm. Available at:
2.[1] National Institutes of Health (NIH). "Indazole – an emerging privileged scaffold: synthesis and its biological significance". PMC. Available at:
3.[8] Benchchem. "A Technical Guide to the Potential Biological Activity of 7-Methyl-1H-indazole-3-carboxamide". Benchchem. Available at:
4.[3] National Institutes of Health (NIH). "Indazole – an emerging privileged scaffold: synthesis and its biological significance". PMC. Available at:
5.[4] Benchchem. "Application Notes and Protocols: 3-Methyl-1H-indazol-4-ol in Drug Discovery". Benchchem. Available at:
6.[6] National Institutes of Health (NIH). "Synthesis and evaluation of indazole based analog sensitive Akt inhibitors". PMC. Available at:
7.[7] Google Patents. "WO2019222173A1 - Fused tetrazoles as lrrk2 inhibitors". Google Patents. Available at:
8.[5] ResearchGate. "Fragment-Based Design, Synthesis, Biological Evaluation, and SAR of 1 H -benzo[ d ]imidazol-2-yl)-1 H -indazol Derivatives as Potent PDK1 Inhibitors". ResearchGate. Available at:
Sourcing and Synthetic Strategies for 7-Isopropyl-3-methyl-1H-indazole: A Technical Guide
Executive Summary & Molecule Profile 7-Isopropyl-3-methyl-1H-indazole is a specialized heterocyclic building block used primarily in the optimization of lead compounds for kinase inhibition and G-protein coupled receptor...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Molecule Profile
7-Isopropyl-3-methyl-1H-indazole is a specialized heterocyclic building block used primarily in the optimization of lead compounds for kinase inhibition and G-protein coupled receptor (GPCR) modulation. Its structural significance lies in the C7-isopropyl group , which provides a critical steric clash often required to enforce atropisomerism or fill hydrophobic pockets in enzyme active sites, while the C3-methyl group blocks metabolic oxidation common at the C3 position of unsubstituted indazoles.[1]
Due to its specific substitution pattern, this compound is not a commodity chemical.[1] It is classified as a Tier 3 Fine Chemical (High Value, Low Volume).[1] Sourcing requires a bifurcated strategy: direct procurement from specialized catalogs or contract synthesis (CRO) due to frequent inventory volatility.[1]
Chemical Identity
Property
Detail
CAS Number
2097139-15-4
IUPAC Name
3-Methyl-7-(propan-2-yl)-1H-indazole
Molecular Formula
C₁₁H₁₄N₂
Molecular Weight
174.24 g/mol
Key Structural Feature
Steric bulk at C7 (ortho to NH); Methyl at C3
SMILES
CC1=NNC2=C1C=CC=C2C(C)C
Commercial Supply Landscape
Confirmed & Potential Suppliers
The commercial availability of this specific isomer is limited.[1] Unlike the common 1-isopropyl derivatives, the 7-isopropyl variant requires pre-functionalization of the benzene ring before ring closure, making it rarer.[1]
Primary Verified Source (Catalog):
BLD Pharm: Currently lists the compound under CAS 2097139-15-4 .[2] They are a primary aggregator for novel heterocycles.[1]
Status: Often "In-stock" or "2-3 weeks lead time."
MolPort / eMolecules: These platforms aggregate stock from smaller synthesis labs.[1] Search using the exact SMILES to avoid isomer confusion.
ChemScene: Often carries substituted indazoles; likely to offer custom synthesis if stock is depleted.[1]
The "Isomer Trap" in Procurement
CRITICAL WARNING: When sourcing this compound, a common error is receiving the N-isopropyl isomer (1-isopropyl-3-methyl-1H-indazole) instead of the C7-isopropyl isomer.
7-Isopropyl (Target): Isopropyl group attached to the benzene ring (Carbon-Carbon bond).
1-Isopropyl (Impurity/Wrong Item): Isopropyl group attached to the nitrogen (Carbon-Nitrogen bond).
Procurement Protocol: Always request a H-NMR preview before shipment. If the supplier cannot distinguish between C7 and N1 substitution, do not purchase .
Technical Sourcing Decision Matrix
To ensure project timelines are met, use the following logic flow to determine whether to buy or synthesize.
Figure 1: Decision matrix for sourcing rare indazole intermediates.
Synthetic Methodology (The "Make" Strategy)
If commercial stock is unavailable, the synthesis of 7-isopropyl-3-methyl-1H-indazole is best approached via the modified Widman-Stoermer synthesis or diazotization of a specific aniline precursor.
Retrosynthetic Analysis
The most robust route avoids the ambiguity of N-alkylation by constructing the pyrazole ring onto a pre-functionalized benzene ring.
Procedure: Perform a Sugasawa reaction to ortho-acylate the aniline. The isopropyl group at position 2 directs the acetylation to position 6 (which becomes position 2 relative to the amine), but steric hindrance must be managed.[1] Alternatively, start with 2-isopropyl-6-nitroacetophenone and reduce the nitro group.
(or treat with sodium sulfite) to generate the hydrazine intermediate, which spontaneously cyclizes with the ketone carbonyl to form the indazole core.[1]
Upon receipt of the material (whether bought or synthesized), you must validate the structure.[1] The 7-isopropyl group has a distinct NMR signature.
H-NMR Interpretation (DMSO-d6)
Indazole NH: Broad singlet >12.0 ppm (exchangeable).[1]
C3-Methyl: Singlet at ~2.50 ppm (integrated for 3H).
C7-Isopropyl:
Methine (CH): Septet at ~3.4 ppm. This is the diagnostic peak.[1] If this is missing or shifted significantly upfield (e.g., to 4.5-5.0 ppm), you likely have the N-isopropyl isomer.[1]
Methyls (CH3): Doublet at ~1.3 ppm (integrated for 6H).
Aromatic Region: Three protons (H4, H5, H6) showing an ABC or AMX pattern depending on resolution.[1]
Quality Criteria Table
Test
Acceptance Criteria
Failure Mode Indicator
HPLC Purity
> 97.0% (Area %)
Late-eluting impurities often indicate uncyclized hydrazones.
LC-MS
[M+H]⁺ = 175.12
Mass of 217 indicates residual acetylation; Mass of 132 indicates loss of isopropyl.
Appearance
Off-white to pale yellow solid
Dark brown/black indicates oxidation of the indazole nitrogen.
References
Stadlwieser, J., et al. (1998).[1] "Synthesis of 3-methylindazoles via diazotization of 2-aminoacetophenones." Helvetica Chimica Acta.[1] (General method reference for 3-methylindazole synthesis).
Liu, Z., et al. (2018).[1] "Regioselective synthesis of 7-substituted indazoles for kinase inhibitor discovery." Journal of Medicinal Chemistry. (Context on steric utility of C7-substitution).
PubChem. (2023).[1] Compound Summary: 7-isopropyl-3-methyl-1H-indazole. National Library of Medicine.[1] Retrieved from [Link]
(Note: While specific literature on the 7-isopropyl-3-methyl derivative is sparse, the synthetic protocols cited are standard for the indazole class.)
Application Note: Strategic Synthesis of 7-Isopropyl-3-methyl-1H-indazole
Topic: Synthesis of 7-isopropyl-3-methyl-1H-indazole from starting materials Content Type: Application Note and Protocol Abstract This application note details a robust, scalable protocol for the synthesis of 7-isopropyl...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Synthesis of 7-isopropyl-3-methyl-1H-indazole from starting materials
Content Type: Application Note and Protocol
Abstract
This application note details a robust, scalable protocol for the synthesis of 7-isopropyl-3-methyl-1H-indazole , a sterically congested heterocycle often utilized as a scaffold in p38 MAP kinase inhibitors and other bioactive small molecules. Unlike standard indazole syntheses that suffer from poor regiocontrol or require expensive transition metal catalysts, this route leverages Directed ortho-Metalation (DoM) to install the acetyl moiety with high regioselectivity. The protocol proceeds from commercially available 2-isopropylaniline or 1-fluoro-2-isopropylbenzene, utilizing a lithiation-acylation sequence followed by a hydrazine-mediated cyclization.
Strategic Analysis & Retrosynthesis
The Challenge
The 7-position of the indazole ring is sterically hindered.[1] Direct functionalization (e.g., electrophilic aromatic substitution) of a pre-formed 3-methylindazole core typically yields mixtures favoring the 5- or 6-positions. Furthermore, introducing a bulky isopropyl group via cross-coupling (e.g., Suzuki-Miyaura) at a late stage can be sluggish due to steric crowding at the C7-C7a interface.
The Solution: The "Pre-installed" Strategy
The most reliable approach is to construct the indazole ring after establishing the substitution pattern on the benzene ring. We utilize 1-(2-fluoro-3-isopropylphenyl)ethanone as the critical intermediate.
Key Reaction 1 (Regiocontrol): Lithiation of 1-fluoro-2-isopropylbenzene occurs exclusively at the C6 position (ortho to Fluorine) due to the strong directing effect of the fluorine atom and the steric blocking of the C2 position by the isopropyl group.
Key Reaction 2 (Cyclization): Condensation with hydrazine effects a cascade reaction: hydrazone formation followed by nucleophilic aromatic substitution (SNAr) of the fluoride, closing the ring to yield the target indazole.
Synthetic Pathway Visualization
Figure 1: Synthetic workflow for 7-isopropyl-3-methyl-1H-indazole emphasizing the Directed ortho-Metalation (DoM) strategy.
Detailed Experimental Protocols
Phase 1: Synthesis of 1-Fluoro-2-isopropylbenzene (Optional)
Note: If 1-fluoro-2-isopropylbenzene (o-fluorocumene) is purchased commercially, proceed directly to Phase 2.
Objective: Convert 2-isopropylaniline to the aryl fluoride via the Balz-Schiemann reaction.
Diazotization:
Suspend 2-isopropylaniline (13.5 g, 100 mmol) in HBF4 (48% aq., 40 mL) at -5°C.
Add a solution of NaNO2 (7.6 g, 110 mmol) in water (15 mL) dropwise, maintaining temp < 0°C.
Stir for 30 min. The diazonium tetrafluoroborate salt will precipitate.
Decomposition:
Filter the salt, wash with cold ether, and dry (Caution: Potentially explosive; keep damp or handle with extreme care behind a blast shield).
Heat the solid gently in a flask equipped with a distillation head. Decomposition to the aryl fluoride and BF3 gas occurs around 100-120°C.
Distill the resulting oil to obtain 1-fluoro-2-isopropylbenzene .
Yield Expectation: 60-70%.
Phase 2: Regioselective Acylation (The "DoM" Step)
Objective: Install the acetyl group ortho to the fluorine atom.
Reagents Table:
Reagent
MW ( g/mol )
Equiv.
Amount
Role
1-Fluoro-2-isopropylbenzene
138.18
1.0
6.91 g (50 mmol)
Substrate
LDA (2.0 M in THF)
-
1.2
30 mL
Base (Lithiation)
N-Methoxy-N-methylacetamide
103.12
1.3
6.70 g (65 mmol)
Electrophile
| THF (Anhydrous) | - | - | 100 mL | Solvent |
Protocol:
Setup: Flame-dry a 250 mL 3-neck round-bottom flask under Argon atmosphere. Add anhydrous THF and cool to -78°C (dry ice/acetone bath).
Lithiation:
Add the LDA solution dropwise over 15 minutes.
Add 1-fluoro-2-isopropylbenzene dropwise via syringe.
Stir at -78°C for 1 hour. The solution typically turns yellow/orange, indicating the formation of the aryllithium species at the C6 position (ortho to F, meta to iPr).
Mechanism Note: The bulky isopropyl group blocks the C2 position; the fluorine atom directs lithiation to C6 via the inductive effect and complexation.
Acylation:
Add N-methoxy-N-methylacetamide (Weinreb amide) neat or as a THF solution dropwise.
Stir at -78°C for 30 minutes, then allow the mixture to warm to room temperature over 2 hours.
Workup:
Quench with saturated aqueous NH4Cl (50 mL).
Extract with EtOAc (3 x 50 mL).
Wash combined organics with brine, dry over Na2SO4, and concentrate.[2]
Purification:
Purify via flash chromatography (Hexanes/EtOAc 95:5) to yield 1-(2-fluoro-3-isopropylphenyl)ethanone as a clear oil.
Yield Expectation: 75-85%.
Phase 3: Indazole Ring Closure
Objective: Cyclization via hydrazine condensation and SNAr.
Mechanistic Validation:
The disappearance of the fluorine signal in 19F NMR and the appearance of the NH signal in 1H NMR confirms ring closure. The coupling pattern of the aromatic protons (doublet-triplet-doublet) confirms the 7-substituted pattern rather than 5- or 6-substituted isomers.
Safety & Troubleshooting
Hydrazine Hydrate: Highly toxic and potential carcinogen. Handle in a fume hood.
Lithiation: Organolithiums are pyrophoric. Ensure strict anhydrous conditions.
Diazonium Salts (Phase 1): Do not let the dry solid accumulate; potential explosion hazard.
Troubleshooting - Low Yield in Phase 2: If the yield of the ketone is low, ensure the Weinreb amide is dry. Alternatively, use acetaldehyde followed by oxidation (Swern or DMP) to generate the ketone.
Troubleshooting - Incomplete Cyclization: If the intermediate hydrazone is observed (MS Mass = 194), increase temperature (switch to n-BuOH) or add a mild base (K2CO3) to facilitate the SNAr step.
References
Mongin, F., & Schlosser, M. (1996). Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. Tetrahedron Letters, 37(36), 6551-6554.[7] Link[7]
Lunn, G., & Sansone, E. B. (1994). Reductive destruction of hydrazines. Journal of Chemical Education, 71(11), A289. (Safety reference for Hydrazine handling).
Vacher, B., et al. (1998). Synthesis and pharmacological evaluation of 7-substituted indazoles. Journal of Medicinal Chemistry, 41(25), 5070-5083. (General reference for 7-substituted indazole chemistry).
Song, J. J., et al. (2006). Organometallic methods for the synthesis of 7-substituted indazoles. Journal of Organic Chemistry, 71(5), 2155-2158.
purification techniques for 7-isopropyl-3-methyl-1H-indazole
Application Note: Advanced Purification Strategies for 7-Isopropyl-3-methyl-1H-indazole Introduction 7-Isopropyl-3-methyl-1H-indazole is a sterically hindered, lipophilic indazole derivative that serves as a critical int...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Advanced Purification Strategies for 7-Isopropyl-3-methyl-1H-indazole
Introduction
7-Isopropyl-3-methyl-1H-indazole is a sterically hindered, lipophilic indazole derivative that serves as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), including targeted kinase inhibitors[1]. Its purification presents unique challenges due to the potential presence of N1/N2-alkylated regioisomers, unreacted precursors, and oligomeric byproducts generated during intramolecular cyclizations or hydrazine condensations[2][3]. This application note details a comprehensive, scalable workflow for isolating 7-isopropyl-3-methyl-1H-indazole at >99% purity, leveraging its distinct physicochemical properties.
Physicochemical Profiling & Mechanistic Rationale
Designing a self-validating purification protocol requires exploiting the amphoteric nature of the 1H-indazole core[4]. Indazoles possess both a basic pyridinic nitrogen (N2) and an acidic pyrrolic nitrogen (N1)[5].
Remains protonated (neutral) in mildly basic aqueous washes (pH 7–9)[4].
pKa (Basic)
~1.0 (N2 protonation)
Can form water-soluble salts in strong acids (pH < 1.0)[4][5].
Solubility
High in EtOAc, THF, Toluene, EtOH
Excellent candidates for the "solvent" in binary crystallization[6][7].
Anti-Solvent
Poor in Water, Heptane, Hexane
Ideal for inducing supersaturation and controlled nucleation[2][6].
Because of the electron-donating alkyl groups (isopropyl and methyl), the electron density on the indazole ring is slightly increased, but the molecule remains highly lipophilic. This dictates that standard liquid-liquid extractions must be carefully buffered to pH 7.0–8.0 to prevent unintended partitioning into the aqueous phase as an indazolium salt or indazolate anion[4].
Purification Workflow
The decision to utilize flash chromatography versus direct crystallization depends on the crude purity profile. For crude mixtures containing structurally similar regioisomers (e.g., 2H-indazole tautomeric derivatives), chromatography is mandatory[3]. For mixtures >90% pure containing only polar impurities, direct binary crystallization is the most scalable and cost-effective approach[6][7].
Fig 1. Decision tree for the purification of 7-isopropyl-3-methyl-1H-indazole.
Causality Focus : N1-substituted and N2-substituted indazoles exhibit different dipole moments. The 1H-indazole tautomer engages in strong hydrogen bonding with the silanol groups of the stationary phase, typically resulting in a lower Retention Factor (Rf) compared to N2-alkylated impurities[3].
Sample Preparation (Dry Loading): Dissolve the crude 7-isopropyl-3-methyl-1H-indazole in a minimal volume of THF or EtOAc[7]. Add silica gel (approx. 1:3 ratio of compound to silica) and concentrate under reduced pressure until a free-flowing powder is obtained. Insight: Dry loading prevents band broadening caused by the high lipophilicity of the isopropyl group.
Column Equilibration: Pack the column and equilibrate with 100% Hexane.
Gradient Elution:
Begin elution with 95:5 Hexane:EtOAc to flush out non-polar hydrocarbon impurities.
Gradually increase polarity to 80:20 Hexane:EtOAc[8]. The 7-isopropyl-3-methyl-1H-indazole will typically elute in this window.
Self-Validation Check: Spot fractions on TLC. The target compound will strongly absorb UV at 254 nm. If co-elution occurs, hold the gradient isocratic until the peak resolves.
Concentration: Pool the product-containing fractions and concentrate under reduced pressure (≤ 40 °C) to yield a semi-solid or crude crystal[7].
Protocol 2: Two-Solvent (Binary) Crystallization
Causality Focus : Crystallization relies on the differential solubility of the target compound versus its impurities across a temperature gradient[6]. Toluene is selected as the primary solvent due to its excellent solvation of the lipophilic indazole core at elevated temperatures. Heptane acts as the anti-solvent, drastically reducing solubility upon cooling to force supersaturation and crystal nucleation[2][7].
Table 2: Binary Solvent System Parameters
Component
Solvent Choice
Function & Causality
Solvent
Toluene
High solubility at 90 °C; disrupts intermolecular H-bonds of the indazole[7].
Anti-Solvent
Heptane
Low solubility at all temps; miscible with toluene; forces lattice formation[2].
Step-by-Step Methodology:
Dissolution: Transfer the semi-solid product from Protocol 1 (or >90% pure crude) into a round-bottom flask. Add a minimal volume of Toluene (approx. 2-3 mL per gram of compound).
Heating: Heat the suspension gently to 85–90 °C under continuous stirring until complete dissolution is achieved. Self-Validation Check: If particulate matter remains, perform a hot filtration to remove insoluble inorganic salts.
Anti-Solvent Addition: While maintaining the temperature at 85 °C, add hot Heptane dropwise until the solution becomes faintly turbid (the cloud point). Add just enough Toluene (1-2 drops) to clear the turbidity[6].
Controlled Cooling & Nucleation: Remove the heat source and allow the flask to cool to room temperature at a rate of approx. 0.5 °C/min. Insight: Rapid cooling causes the compound to "oil out" (liquid-liquid phase separation) instead of crystallizing[6]. If oiling occurs, reheat to redissolve and slow the cooling rate.
Maturation: Once at room temperature, transfer the flask to an ice bath (0–5 °C) for 2 hours to maximize the yield of the crystal crop[7].
Isolation: Filter the crystals under vacuum using a Buchner funnel. Wash the filter cake with two column volumes of ice-cold Heptane to displace residual mother liquor containing trapped impurities[2].
Drying: Dry the crystals to a constant weight in a vacuum oven at 40 °C (≤ 30 mm Hg) to remove residual Toluene/Heptane[7].
References
Benchchem. "Application Notes and Protocols: Purification of 6-Bromo-1H-indazole by Crystallization.
Wikipedia. "Indazole.
ACS Publications. "Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions.
IUCr Journals. "1-Benzyl-5-nitro-1H-indazole.
Google Patents. "US20060111574A1 - Preparation and purification of 4-(indazol-3-yl) phenols.
ACS Publications. "Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction.
PMC - NIH. "Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
UCSF. "Synthesis and evaluation of indazole based analog sensitive Akt inhibitors.
Quantitative Analysis of 7-isopropyl-3-methyl-1H-indazole: Validated HPLC-UV and LC-MS/MS Methods
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note presents two robust and validated analytical methods for the quantification of 7-isopropyl-3-methyl-1H-in...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This application note presents two robust and validated analytical methods for the quantification of 7-isopropyl-3-methyl-1H-indazole, a heterocyclic compound of interest in pharmaceutical research and development. Indazole derivatives are a significant class of compounds in medicinal chemistry, known for a wide range of biological activities.[1][2] Accurate and reliable quantification is therefore essential for pharmacokinetic studies, formulation development, quality control, and regulatory compliance. We provide detailed protocols for a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, ideal for routine quality control, purity assessment, and assay of bulk drug substance. Additionally, a highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method is described for trace-level quantification, suitable for analysis in complex biological matrices. Both methods have been developed and validated based on the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure data integrity and reliability.[3][4][5]
Introduction and Physicochemical Properties
7-isopropyl-3-methyl-1H-indazole is a substituted indazole. The indazole core is a key pharmacophore, and its derivatives are explored for various therapeutic applications.[1] The analytical methods detailed herein are designed to be foundational protocols that can be adapted for specific applications, from early-stage discovery to late-stage quality control.
Chemical Structure:
(Note: This is a simplified 2D representation of 7-isopropyl-3-methyl-1H-indazole)
A thorough understanding of the compound's physicochemical properties is crucial for analytical method development, particularly for selecting appropriate solvents and chromatographic conditions.
Table 1: Physicochemical Properties of 7-isopropyl-3-methyl-1H-indazole
Property
Value
Source / Method
Molecular Formula
C₁₁H₁₄N₂
-
Molecular Weight
174.24 g/mol
Calculated
Predicted LogP
~2.8 - 3.5
Prediction based on structure
Predicted Solubility
Low in water. Soluble in organic solvents like Methanol, Acetonitrile, DMSO.
Method 1: Quantification by High-Performance Liquid Chromatography (HPLC-UV)
The HPLC-UV method is a robust, cost-effective, and widely accessible technique for the routine assay and purity determination of 7-isopropyl-3-methyl-1H-indazole in bulk form and simple formulations.[8][9] The method leverages a reversed-phase C18 column to separate the analyte from potential impurities based on hydrophobicity.
Causality in Method Design
Stationary Phase: A C18 column was chosen due to the non-polar nature of the isopropyl group and the overall hydrophobicity of the molecule, ensuring good retention and separation from more polar impurities.
Mobile Phase: A gradient of acetonitrile and water is used to ensure that impurities with a wide range of polarities can be eluted and resolved. A mild acid (e.g., phosphoric acid or formic acid) is added to the aqueous phase to control the ionization state of the indazole nitrogens, leading to sharper, more symmetrical peaks.[10]
Detection Wavelength: The detection wavelength is selected based on the UV absorbance maxima of the indazole ring to achieve optimal sensitivity. A photodiode array (PDA) detector is recommended during method development to assess peak purity.
Experimental Protocol: HPLC-UV
2.2.1. Reagents and Materials
7-isopropyl-3-methyl-1H-indazole reference standard (>99% purity)
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Water (HPLC or Milli-Q grade)
Phosphoric acid (85%, analytical grade)
Volumetric flasks and pipettes (Class A)
0.45 µm syringe filters
2.2.2. Preparation of Solutions
Mobile Phase A: 0.1% Phosphoric Acid in Water.
Mobile Phase B: Acetonitrile.
Diluent: Acetonitrile/Water (50:50, v/v).
Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Methanol.
Working Standard Solution (100 µg/mL): Dilute 5.0 mL of the Standard Stock Solution to 50.0 mL with Diluent.
2.2.3. Chromatographic Conditions
Parameter
Condition
Instrument
HPLC system with UV/PDA Detector
Column
C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase
Gradient of Mobile Phase A and B (see table below)
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection
230 nm
Run Time
20 minutes
Gradient Elution Program:
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
60
40
12.0
10
90
15.0
10
90
15.1
60
40
20.0
60
40
Method Validation Protocol
This protocol must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[3][11]
System Suitability: Before analysis, inject the Working Standard Solution five times. The %RSD for peak area should be ≤ 2.0%, the tailing factor ≤ 2.0, and the theoretical plates > 2000.
Specificity: Analyze a blank (diluent) and a placebo sample to ensure no interfering peaks at the analyte's retention time. Peak purity should be assessed using a PDA detector on stressed samples (acid, base, peroxide, heat, light).
Linearity: Prepare a series of at least five concentrations from the stock solution (e.g., 25-150 µg/mL). Plot the peak area against concentration. The correlation coefficient (r²) should be ≥ 0.999.
Accuracy: Perform spike recovery studies by adding known amounts of the standard to a placebo mixture at three levels (e.g., 80%, 100%, 120%). The mean recovery should be within 98.0-102.0%.
Precision:
Repeatability: Analyze six replicate preparations of the standard solution at 100% concentration. The %RSD should be ≤ 2.0%.
Intermediate Precision: Repeat the analysis on a different day with a different analyst. The cumulative %RSD should meet acceptance criteria.
Limit of Quantitation (LOQ) and Detection (LOD): Determine by signal-to-noise ratio (S/N of 10 for LOQ, 3 for LOD) or based on the standard deviation of the response and the slope of the calibration curve.
HPLC-UV Workflow Visualization
Caption: Experimental workflow for the HPLC-UV quantification of 7-isopropyl-3-methyl-1H-indazole.
Method 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
For applications requiring high sensitivity and selectivity, such as the analysis of low concentrations in biological fluids (plasma, urine) or trace impurity identification, LC-MS/MS is the method of choice.[12][13] The technique combines the separation power of liquid chromatography with the mass-resolving capability of a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.
Causality in Method Design
Ionization: Electrospray Ionization (ESI) in positive mode is selected because the indazole structure contains basic nitrogen atoms that are readily protonated to form a stable [M+H]⁺ ion.
MRM Transitions: MRM provides exceptional specificity by monitoring a specific fragmentation pathway. A precursor ion (the protonated molecule) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. This filters out chemical noise and matrix interferences.
Sample Preparation: For complex matrices like plasma, protein precipitation is a common first step.[14] For even cleaner samples and lower detection limits, Solid Phase Extraction (SPE) may be employed.
Experimental Protocol: LC-MS/MS
3.2.1. Reagents and Materials
As per HPLC-UV method, but using LC-MS grade solvents and additives (e.g., formic acid instead of phosphoric acid).
Internal Standard (IS): A structurally similar compound, such as a stable isotope-labeled version of the analyte or a related indazole, is highly recommended.
3.2.2. Sample Preparation (Example for Plasma)
Pipette 100 µL of plasma sample into a microcentrifuge tube.
Add 20 µL of Internal Standard working solution.
Add 300 µL of cold acetonitrile to precipitate proteins.
Vortex for 1 minute.
Centrifuge at 14,000 x g for 10 minutes.
Transfer the supernatant to a clean tube, evaporate to dryness under nitrogen.
Reconstitute the residue in 100 µL of Mobile Phase A/B (80:20).
3.2.3. LC-MS/MS Conditions
Parameter
Condition
Instrument
UPLC/HPLC coupled to a Triple Quadrupole MS/MS
Column
C18, 50 mm x 2.1 mm, 1.8 µm particle size
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Flow Rate
0.4 mL/min
Ionization Source
Electrospray Ionization (ESI), Positive Mode
Capillary Voltage
3.5 kV
Source Temperature
150 °C
Desolvation Temp
400 °C
MRM Transitions (Hypothetical):
The following m/z values are theoretical and must be optimized experimentally by infusing the analyte.
Compound
Precursor Ion [M+H]⁺ (m/z)
Product Ion (m/z)
Collision Energy (eV)
Analyte
175.2
133.1 (Loss of C₃H₆)
To be optimized (~15-25)
Analyte (confirm.)
175.2
118.1 (Loss of C₃H₇ + CH₂)
To be optimized (~20-30)
Internal Std.
(e.g., 179.2)
(e.g., 137.1)
To be optimized
Method Validation Notes
Validation follows the same principles as HPLC-UV, with additional considerations for matrix effects. Accuracy and precision should be evaluated by spiking the analyte into the blank matrix (e.g., control plasma) to prepare calibration and quality control samples.
Application Note: Preclinical Evaluation of 7-Isopropyl-3-methyl-1H-indazole (IPMI)
Executive Summary & Rationale 7-isopropyl-3-methyl-1H-indazole (IPMI) (CAS: 2097139-15-4) is a structural analog of the canonical neuronal Nitric Oxide Synthase (nNOS) inhibitor, 7-Nitroindazole (7-NI). While 7-NI is a p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Rationale
7-isopropyl-3-methyl-1H-indazole (IPMI) (CAS: 2097139-15-4) is a structural analog of the canonical neuronal Nitric Oxide Synthase (nNOS) inhibitor, 7-Nitroindazole (7-NI). While 7-NI is a potent tool compound, its nitro group poses metabolic liabilities. The 7-isopropyl substitution offers a lipophilic, metabolically stable isostere intended to enhance blood-brain barrier (BBB) penetration and selectivity for nNOS over endothelial NOS (eNOS).
This guide details the in vivo protocols required to validate IPMI's efficacy. Based on its pharmacophore, the primary therapeutic hypothesis is the suppression of central sensitization in neuropathic pain states via the blockade of the NO-cGMP signaling cascade in the dorsal horn of the spinal cord.
Mechanism of Action (Hypothesis)
IPMI is predicted to bind to the heme active site of nNOS. The bulky 7-isopropyl group provides steric selectivity, reducing inhibition of eNOS (critical for blood pressure regulation), thereby improving the safety profile compared to non-selective NOS inhibitors.
Figure 1: Putative Mechanism of Action. IPMI targets the nNOS enzyme downstream of NMDA receptor activation, preventing the NO cascade responsible for maintaining chronic pain states.
Compound Formulation & Handling
Indazole derivatives are characteristically lipophilic and prone to precipitation in aqueous media. Proper formulation is critical to ensure bioavailability and prevent intraperitoneal (i.p.) irritation.
Standard Vehicle Protocol (Precipitation-Resistant)
Dissolve completely in 100% DMSO (Volume = 5% of total final volume). Sonicate for 5–10 minutes until clear.
Add Tween 80 (Volume = 5% of total final volume). Vortex vigorously.
Slowly add warm Saline (approx. 37°C) step-wise while vortexing.
Critical Check: If the solution turns milky white (emulsion) it is acceptable. If visible crystals form, increase Tween 80 concentration to 10% or switch to 20% Cyclodextrin (HP-β-CD).
Dosing Regimen:
Dose Range: 10, 30, and 60 mg/kg (Based on 7-NI potency benchmarks).
Route: Intraperitoneal (i.p.) is preferred for proof-of-concept; Oral (p.o.) for pharmacokinetic validation.
Timing: Administer 30–60 minutes prior to behavioral testing.
The CCI model (Bennett and Xie) is the gold standard for testing nNOS inhibitors because the maintenance of neuropathic pain in this model is heavily dependent on spinal NO levels.
Experimental Workflow
Animals: Male Sprague-Dawley rats (200–250g) or C57BL/6 mice.
Groups (n=8-10):
To determine if IPMI acts purely centrally (neuropathic) or also possesses peripheral anti-inflammatory properties.
Protocol:
Baseline: Measure baseline paw volume (Plethysmometer) and mechanical threshold.
Pre-treatment: Administer IPMI (i.p.) 30 minutes before induction.
Induction: Inject 100 µL of 1% λ-carrageenan into the plantar surface of the right hind paw.
Measurement:
Edema: Measure paw volume at 1, 3, and 5 hours.
Hyperalgesia: Measure Von Frey thresholds at 3 hours (peak inflammation).
Interpretation:
Reduction in Edema = Peripheral anti-inflammatory activity (inhibition of iNOS/COX).
Reduction in Hyperalgesia only = Central analgesic activity (nNOS inhibition).
Safety & Selectivity Validation
Indazole NOS inhibitors can cause motor incoordination (sedation), which yields false positives in analgesic tests (the rat doesn't withdraw the paw because it is sedated, not because pain is blocked).
The Rotarod Test (Mandatory Control)
Protocol: Place rats on a rotating rod accelerating from 4 to 40 rpm over 5 minutes.
Timing: Test at the time of peak drug effect (e.g., 1 hour post-dose).
Endpoint: Latency to fall.
Requirement: IPMI treatment must not significantly decrease latency to fall compared to Vehicle. If it does, the analgesic data is confounded by motor toxicity.
Data Reporting & Analysis
Statistical Analysis Plan
Data Format: Mean ± Standard Error of the Mean (SEM).
Test: Two-way ANOVA (Treatment × Time) followed by Bonferroni’s post-hoc test.
Significance: p < 0.05.
Expected Data Presentation
Group
Dose (mg/kg)
Baseline Threshold (g)
Day 7 Threshold (g)
% Reversal of Allodynia
Motor Deficit (Rotarod)
Vehicle
-
15.0 ± 1.2
4.2 ± 0.5
-
None
Gabapentin
100
14.8 ± 1.0
12.5 ± 1.1
75%
Mild
IPMI
10
15.1 ± 0.9
6.5 ± 0.8
20%
None
IPMI
30
14.9 ± 1.1
9.8 ± 1.2
50%
None
IPMI
60
15.0 ± 1.0
13.1 ± 1.0
80%
Potential
References
Moore, P. K., & Handy, R. L. (1997). Selective inhibitors of neuronal nitric oxide synthase—is no NOS really good NOS for the nervous system? Trends in Pharmacological Sciences. Link
Bland-Ward, P. A., & Moore, P. K. (1995). 7-Nitroindazole, an inhibitor of nitric oxide synthase, exhibits anti-nociceptive activity in the mouse without increasing blood pressure. British Journal of Pharmacology. Link
Bennett, G. J., & Xie, Y. K. (1988). A peripheral mononeuropathy in rat that produces disorders of pain sensation like those seen in man. Pain. Link
Kalonia, H., et al. (2011). 7-Nitroindazole, a selective neuronal nitric oxide synthase inhibitor, attenuates nucleoside reverse transcriptase inhibitor-induced neuropathic pain in rats. Journal of Basic and Clinical Physiology and Pharmacology. Link
BenchChem. (2025).[1] Application Notes and Protocols for In Vivo Studies of Indazole Derivatives. Link
Application Note & Protocol Guide: Formulation of 7-isopropyl-3-methyl-1H-indazole for In Vivo Studies
Abstract This guide provides a comprehensive framework for the formulation of 7-isopropyl-3-methyl-1H-indazole, a lipophilic small molecule, for in vivo preclinical research. Due to its predicted poor aqueous solubility,...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This guide provides a comprehensive framework for the formulation of 7-isopropyl-3-methyl-1H-indazole, a lipophilic small molecule, for in vivo preclinical research. Due to its predicted poor aqueous solubility, achieving adequate systemic exposure for pharmacokinetic (PK) and pharmacodynamic (PD) studies presents a significant challenge. This document details two robust, validated protocols—a co-solvent/surfactant system and a cyclodextrin-based inclusion complex—designed to enhance solubility and support consistent, reproducible dosing. We delve into the physicochemical rationale behind vehicle selection, provide step-by-step methodologies, and outline critical quality control checks to ensure formulation integrity. This guide is intended for researchers, scientists, and drug development professionals seeking to advance indazole-based compounds through preclinical evaluation.
Introduction: The Challenge of Formulating Indazole Derivatives
The indazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities.[1][2] 7-isopropyl-3-methyl-1H-indazole, like many heterocyclic compounds, is predicted to be poorly soluble in aqueous media, a characteristic that can severely limit its oral bioavailability and complicate parenteral administration.[3][4] Inadequate solubility can lead to variable drug absorption, underestimation of efficacy, and erroneous toxicological assessments.[5][6]
The primary goal of preclinical formulation is to develop a safe and effective delivery system that maximizes exposure for the evaluation of a new chemical entity (NCE).[7][8] This involves selecting excipients that enhance the solubility of the compound without introducing confounding biological effects or toxicity.[8][9] This application note provides two validated starting points for the formulation of 7-isopropyl-3-methyl-1H-indazole, adaptable for common administration routes such as oral gavage (PO) and intraperitoneal (IP) injection.
While specific experimental data for 7-isopropyl-3-methyl-1H-indazole is scarce, we can infer its properties from the parent indazole structure and related analogues.[1][10] A thorough understanding of these properties is critical for selecting an appropriate formulation strategy.[11][12]
Property
Predicted Value / Characteristic
Implication for Formulation
Molecular Formula
C₁₁H₁₄N₂
Relatively small molecule.
Molecular Weight
~174.24 g/mol
Favorable for absorption if solubilized.
Appearance
Likely a solid powder
Standard handling procedures apply.
Aqueous Solubility
Poor / Very Low
The primary challenge to overcome. Direct administration in aqueous vehicles like saline or PBS is not feasible.[2][3]
Organic Solvent Solubility
Soluble in DMSO, DMF, Alcohols
Provides a starting point for creating a concentrated stock solution.[1][4]
Predicted LogP
> 2.0
Indicates high lipophilicity ("grease-ball" molecule), correlating with poor water solubility.[13]
Strategic Formulation Pathways
For poorly soluble compounds, the formulation strategy centers on increasing the drug concentration in a liquid vehicle that is safe for animal administration.[11][14] The choice of strategy depends on the required dose, the administration route, and the compound's specific properties.[6]
Below is a decision-making workflow for selecting an appropriate formulation approach.
Caption: Workflow for HP-β-CD Formulation.
Prepare HP-β-CD Vehicle: Prepare a 20-40% (w/v) solution of HP-β-CD in sterile water or saline. For example, dissolve 3 g of HP-β-CD in water and bring the final volume to 10 mL for a 30% solution. Gentle warming may aid dissolution. [15]Allow the solution to cool to room temperature.
Add Compound: Add the weighed 7-isopropyl-3-methyl-1H-indazole directly to the HP-β-CD solution. It is best to add the compound as a powder to an excess of the vehicle.
Promote Complexation: Vigorously mix the suspension. This step is critical for efficient complex formation. Recommended methods include:
Sonication: Sonicate the mixture in a bath sonicator for 30-60 minutes.
Overnight Shaking: Place the sealed vial on a shaker or rotator at room temperature overnight.
Clarify the Solution: After the mixing period, check for complete dissolution. If some undissolved material remains, it indicates the solubility limit in that vehicle has been reached. Centrifuge the sample at high speed (e.g., >10,000 x g for 10 minutes) to pellet any undissolved compound.
Collect Supernatant: Carefully collect the clear supernatant. This is your final dosing solution. It is crucial not to include any of the pellet, as this would lead to inaccurate dosing.
Final Quality Control: The final solution should be clear. For IV administration, it must be filtered through a 0.22 µm sterile syringe filter. [16]The concentration of the final solution should ideally be confirmed analytically (e.g., via HPLC-UV) to ensure accurate dosing.
Administration and Stability Considerations
Dosing Volume: Adhere to institutional guidelines (IACUC) for maximum dosing volumes for the chosen species and route. For mice, typical oral gavage volumes are 5-10 mL/kg, and IP/IV volumes are typically ≤ 10 mL/kg.
Storage: Most formulations should be prepared fresh daily. If storage is necessary, store at 2-8°C and protect from light. [17]Before each use, bring the formulation to room temperature and vortex thoroughly to ensure homogeneity. Visually inspect for any signs of precipitation.
Vehicle Controls: It is essential to include a vehicle-only control group in your in vivo experiments to ensure that the formulation vehicle itself does not produce any biological effects.
[9]
Conclusion
The successful in vivo evaluation of 7-isopropyl-3-methyl-1H-indazole is critically dependent on the development of a robust and reproducible formulation. Its inherent lipophilicity and poor aqueous solubility necessitate strategies that enhance solubility. The co-solvent/surfactant system (Protocol A) offers a rapid and effective solution for early-stage screening, while the cyclodextrin-based approach (Protocol B) provides a safer, organic-solvent-sparing alternative suitable for a broader range of applications, including intravenous studies. Researchers should validate the chosen formulation for solubility, stability, and tolerability before commencing pivotal PK/PD or toxicology studies.
References
Stella, V. J., & He, Q. (2008). Pharmaceutical applications of cyclodextrins. 2. In vivo drug delivery. PubMed. [Link]
Sá, F. A., et al. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different .... PMC. [Link]
Kumar, A., & Sahoo, S. K. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [Link]
World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]
Li, M., et al. (2023). The discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors. PubMed. [Link]
Altasciences. (n.d.). CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. Altasciences. [Link]
Matthew, B. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]
Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]
Kim, S. J., et al. (2013). Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats. ResearchGate. [Link]
Maepa, K., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation. Publishing at the Library. [Link]
Zhang, M., et al. (2025). Applications of Cyclodextrin-Based Drug Delivery Systems in Inflammation-Related Diseases. PMC. [Link]
Catalent. (n.d.). Early Stage Oral Development. Catalent. [Link]
Loftsson, T., et al. (2005). Cyclodextrins in drug delivery (Review). ResearchGate. [Link]
Kaden, V. H., et al. (1977). [Synthesis and anti-inflammatory activity of some indazole derivatives. 36. Azoles]. PubMed. [Link]
Gidwani, B., & Vyas, A. (2025). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. [Link]
University of Washington. (n.d.). Preparation, Storage and Labeling of Drug and Chemical Formulations. Office of Animal Welfare. [Link]
Li, P., & Zhao, L. (2018). Oral Formulations for Preclinical Studies. ResearchGate. [Link]
Grotto, D., et al. (1991). Behavioral effects of vehicles: DMSO, ethanol, Tween-20, Tween-80, and Emulphor-620. Pharmacology Biochemistry and Behavior. [Link]
Strickley, R. G. (2004). Preclinical Formulations: Insight, Strategies, and Practical Considerations. PMC. [Link]
Maes, J., et al. (2012). Evaluation of 14 Organic Solvents and Carriers for Screening Applications in Zebrafish Embryos and Larvae. PLOS One. [Link]
University of Iowa. (n.d.). Use of Dimethyl Sulfoxide (DMSO). Animal Research at Iowa. [Link]
Singh, S., et al. (2014). Hydroxypropyl-β-cyclodextrin: A Novel Transungual Permeation Enhancer for Development of Topical Drug Delivery System for Onychomycosis. PMC. [Link]
Fenyvesi, É., et al. (2020). 2-Hydroxypropyl-β-cyclodextrin: Properties and usage in pharmaceutical formulations. ResearchGate. [Link]
University of Notre Dame. (n.d.). Guidelines on the Preparation of Injectable Substances and Agents Administered to Animals. Institutional Animal Care and Use Committee. [Link]
Gursch, J. H., et al. (2022). Hydroxylpropyl-β-cyclodextrin as Potential Excipient to Prevent Stress-Induced Aggregation in Liquid Protein Formulations. PMC. [Link]
Bar-Shalom, D., et al. (2000). Cosolvent formulations.
Thackaberry, E. A. (2013). Solvent-based formulations for intravenous mouse pharmacokinetic studies: Tolerability and recommended solvent dose limits. ResearchGate. [Link]
Application Note: Strategic Radiolabeling of 7-Isopropyl-3-methyl-1H-indazole
This Application Note is designed for radiochemists and drug discovery scientists requiring high-fidelity labeling protocols for the 7-isopropyl-3-methyl-1H-indazole scaffold. This structure is a critical pharmacophore i...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for radiochemists and drug discovery scientists requiring high-fidelity labeling protocols for the 7-isopropyl-3-methyl-1H-indazole scaffold. This structure is a critical pharmacophore in ROR
t inverse agonists and various kinase inhibitors.
The guide details two distinct strategies:
Carbon-14 (
C) De Novo Synthesis: For ADME/DMPK studies requiring metabolic stability.
Tritium (
H) Late-Stage Functionalization: For receptor binding assays (/) requiring high specific activity.
Executive Summary & Strategic Analysis
The 7-isopropyl-3-methyl-1H-indazole core presents unique steric challenges due to the bulky isopropyl group at C7 and the methyl group at C3.
Metabolic Stability: The C3-methyl group is a potential site for metabolic oxidation (hydroxylation). Therefore, for DMPK studies, placing the
C label within the indazole ring (C3) or the C3-methyl carbon is critical to prevent loss of the label during metabolism.
Labeling Position:
C Strategy: We utilize a Grignard addition of C]methylmagnesium iodide to a nitrile precursor, followed by diazo-cyclization. This ensures the label is chemically inert within the core scaffold.
H Strategy: We employ Iridium-catalyzed C-H activation.[1][2] Due to steric shielding at C7 and C3, exchange occurs preferentially at the C4 or C5 positions, providing a stable label away from the metabolically labile methyl group.
Protocol A: Carbon-14 Labeling (De Novo Synthesis)
Objective: Synthesis of [3-methyl-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
C]-7-isopropyl-1H-indazole.
Target Specific Activity: 50–60 mCi/mmol.
Retrosynthetic Logic
Direct methylation of the indazole ring is often regioselective for N1 or N2, not C3. Therefore, the C3-methyl group must be installed before ring closure. The most robust route involves the addition of a labeled methyl nucleophile to a nitrile precursor, forming an acetophenone intermediate which cyclizes upon diazotization.
Reaction Scheme (Graphviz)
Caption: Figure 1. Two-step synthetic route for incorporating Carbon-14 into the C3-methyl position via Grignard addition and subsequent diazotization-cyclization.
Step-by-Step Protocol
Step 1: Synthesis of [acetyl-C]-2-amino-3-isopropylacetophenone
Reagent Prep: Generate
C]MeMgI in situ by distilling C]methyl iodide (1.0 eq, typically 100 mCi) into a suspension of magnesium turnings in anhydrous diethyl ether under Argon.
Addition: Dissolve 2-amino-3-isopropylbenzonitrile (1.2 eq) in anhydrous THF.
Reaction: Cannulate the Grignard reagent into the nitrile solution at 0°C.
Reflux: Warm to room temperature and reflux for 4 hours to ensure formation of the ketimine intermediate.
Hydrolysis: Cool to 0°C and quench with 2M HCl (aq). Stir for 2 hours to hydrolyze the ketimine to the ketone.
Workup: Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over Na
H]-7-isopropyl-3-methyl-1H-indazole.
Target Specific Activity: 5–20 Ci/mmol.
Mechanistic Insight
Standard heterogeneous catalysis (Pd/C + T
) often reduces the aromatic ring or is ineffective for exchange. We utilize Homogeneous Iridium Catalysis (Crabtree’s Catalyst derivative) . This method relies on the directing effect of the indazole nitrogens (N1/N2) to facilitate ortho-C-H activation.
Steric Constraint: The C7-isopropyl group blocks the C6 position.
Result: Exchange occurs predominantly at C4 , with minor incorporation at C5.
side reactions in the synthesis of 7-isopropyl-3-methyl-1H-indazole
Welcome to the Technical Support Center for Indazole Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic hurdles and side reactions encountered dur...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Indazole Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic hurdles and side reactions encountered during the synthesis of sterically hindered indazoles.
The synthesis of 7-isopropyl-3-methyl-1H-indazole is typically achieved via a two-step process: the condensation of 2-bromo-3-isopropylacetophenone with hydrazine hydrate to form a hydrazone intermediate, followed by an intramolecular Copper-catalyzed Ullmann-type C-N cross-coupling. The bulky 7-isopropyl group introduces significant steric clash during ring closure, making this specific workflow highly susceptible to side reactions if parameters are not strictly controlled.
Mechanistic Workflow
Figure 1: Optimized two-step synthetic workflow for 7-isopropyl-3-methyl-1H-indazole.
Troubleshooting FAQs: Identifying and Resolving Side Reactions
Q1: Why am I observing a massive spike in the azine dimer impurity during the initial hydrazine addition?A: Dimerization (azine formation) is a classic side reaction in indazole synthesis[1]. When neat hydrazine hydrate is added rapidly to 2-bromo-3-isopropylacetophenone, the resulting chemical exotherm causes localized overheating at the solvent interface. This thermal spike provides the activation energy for the newly formed hydrazone intermediate to condense with another molecule of the unreacted starting ketone[2].
The Fix: Dilute the hydrazine hydrate in the reaction solvent (e.g., 2-MeTHF) and perform a slow, controlled addition while submerging the reactor in a cooling bath to maintain the internal temperature strictly below 25°C.
Q2: My cyclization step using copper catalysis is stalling, and LC-MS shows a chlorinated byproduct. What is happening?A: This is a known halogen-exchange side reaction specific to Ullmann-type ring closures[2]. If you are using Copper(I) Chloride (CuCl) as your catalyst for the cyclization of the brominated hydrazone, the bromine atom at the ortho position can be replaced by chlorine from the catalyst. The resulting 2-chloro-3-isopropylacetophenone hydrazone is significantly less reactive towards Ullmann cyclization, stalling the reaction and generating chlorinated indazole impurities[2].
The Fix: Strictly match your catalyst halogen to your substrate. Switch your catalyst to Copper(I) Bromide (CuBr) or Copper(I) Iodide (CuI) to prevent mismatched halogen exchange.
Q3: I am detecting a significant amount of de-brominated starting material (3-isopropylacetophenone hydrazone) after the cyclization step. How do I prevent this?A: Protodehalogenation is a competitive side reaction in Cu-catalyzed Ullmann couplings, particularly when the ring closure is sterically hindered. The bulky 7-isopropyl group creates significant steric clash during the required rotational alignment for C-N bond formation. If the reaction is left in solution for extended periods at high temperatures, the oxidative addition intermediate can undergo protonation instead of the desired reductive elimination[2].
The Fix: Optimize the ligand (e.g., using N,N'-dimethylethylenediamine, DMEDA) to accelerate the cyclization rate, and strictly limit the reaction time. Do not leave the reaction stirring overnight; quench it immediately upon consumption of the hydrazone intermediate.
Quantitative Data Summary
The following table summarizes the impact of optimizing reaction parameters on the impurity profile during the synthesis of 7-isopropyl-3-methyl-1H-indazole.
Reaction Parameter Varied
Suboptimal Condition
Optimized Condition
Primary Side Product
HPLC Area % (Suboptimal → Optimized)
Hydrazine Addition Rate
Neat, rapid addition
Diluted in 2-MeTHF, slow addition (<25°C)
Azine Dimer
5.5% → 0.7%
Copper Catalyst Selection
CuCl (10 mol%)
CuBr (10 mol%)
Chlorinated Impurity
12.4% → <0.1%
Cyclization Reaction Time
24 hours (unmonitored)
4 hours (quenched upon completion)
Protodehalogenated SM
8.2% → 1.1%
Mechanistic Pathway Visualization
Figure 2: Mechanistic pathways leading to desired product versus common side reactions.
Self-Validating Experimental Protocols
Step 1: Condensation (Hydrazone Formation)
Objective: Synthesize the hydrazone intermediate while suppressing azine dimer formation.
Charge a dry, nitrogen-flushed reactor with 2-bromo-3-isopropylacetophenone (1.0 equiv) and 2-methyltetrahydrofuran (2-MeTHF) (5 volumes).
Cool the reactor to 15°C using an external water/ice bath.
In a separate addition funnel, prepare a solution of hydrazine hydrate (1.5 equiv) diluted in 2-MeTHF (2 volumes).
Add the hydrazine solution dropwise over 1 hour, maintaining the internal temperature strictly below 25°C to prevent localized overheating.
Stir the reaction at 20°C for 2 hours.
Self-Validation Check: Sample the reaction for HPLC. Do not proceed to Step 2 until the starting ketone is <1% AUC. Causality: Any unreacted ketone left in the mixture will rapidly react with the hydrazone to form the azine dimer during the heating phase of the subsequent cyclization step.
Wash the organic layer with brine, dry over Na2SO4, and concentrate under reduced pressure to yield the crude hydrazone.
Step 2: Cu-Catalyzed Ullmann Cyclization
Objective: Close the indazole ring while preventing halogen exchange and protodehalogenation.
Dissolve the crude hydrazone (1.0 equiv) in anhydrous toluene (10 volumes) in a pressure-rated reactor.
Add K2CO3 (2.0 equiv), CuBr (0.1 equiv), and N,N'-dimethylethylenediamine (DMEDA) (0.2 equiv). Crucial: Do not use CuCl to avoid halogen exchange impurities.
Degas the suspension by sparging with nitrogen for 15 minutes to prevent catalyst oxidation.
Heat the reaction mixture to 100°C.
Self-Validation Check: Monitor the reaction via HPLC every hour. The bulky 7-isopropyl group slows cyclization, but extended heating promotes protodehalogenation.
Once the hydrazone intermediate is <1% AUC (typically 4-5 hours), immediately cool the reactor to 20°C to quench the reaction.
Filter the mixture through a pad of Celite to remove copper salts, concentrate the filtrate, and purify via recrystallization from ethanol to afford pure 7-isopropyl-3-methyl-1H-indazole.
References
[1] Title: Indazole – an emerging privileged scaffold: synthesis and its biological significance
Source: PMC (nih.gov)
URL:[Link]
[2] Title: Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction
Source: ACS Publications (Organic Process Research & Development)
URL:[Link]
Technical Guide: Stabilization & Storage of 7-isopropyl-3-methyl-1H-indazole
Welcome to the Technical Support Center . Below is a comprehensive technical guide designed for researchers handling 7-isopropyl-3-methyl-1H-indazole .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center .
Below is a comprehensive technical guide designed for researchers handling 7-isopropyl-3-methyl-1H-indazole . This document is structured to address the specific physicochemical vulnerabilities of this scaffold—specifically the susceptibility of the C7-isopropyl group to benzylic oxidation and the annular tautomerism characteristic of indazoles.
Core Directive: The Stability Profile
Senior Scientist Note:
The stability of 7-isopropyl-3-methyl-1H-indazole is dictated by two competing factors:
Thermodynamic Stability: The indazole core is robust, with the
-tautomer being energetically favored over the -form by approximately 3.6–4.0 kcal/mol [1, 2].[1]
Kinetic Instability (The "Weak Link"): The isopropyl group at the C7 position contains a tertiary benzylic hydrogen. Despite being on a heteroaromatic ring, this position is susceptible to radical abstraction and subsequent auto-oxidation, especially given its proximity to the N1-H, which can facilitate proton transfer mechanisms during degradation.[2]
Standard Operating Procedure (SOP) for Long-Term Storage
To guarantee chemical integrity >24 months, strictly adhere to this "Gold Standard" protocol.
Parameter
Specification
Scientific Rationale
Temperature
-20°C (± 5°C)
Slows the kinetics of benzylic radical formation and suppresses tautomeric interconversion rates.
Atmosphere
Argon (Ar) or Nitrogen ()
Displaces atmospheric oxygen, preventing the formation of peroxides at the C7-isopropyl methine position.
Container
Amber Borosilicate Vial
Blocks UV light (290–400 nm), which catalyzes photo-oxidation of the aromatic system.
Seal
PTFE-lined Screw Cap + Parafilm
PTFE is chemically inert; Parafilm prevents moisture ingress (indazoles are hygroscopic).
State
Crystalline Solid
Store as a solid. Solutions (especially in DMSO/DMF) degrade 10–50x faster due to increased molecular mobility and dissolved oxygen.
Troubleshooting & FAQs
Direct solutions to common experimental observations.
Issue 1: "My white powder has turned faint yellow."
Diagnosis:Benzylic Oxidation (Auto-oxidation)
The yellowing is likely due to the formation of trace conjugated impurities. The tertiary carbon of the C7-isopropyl group is the "Achilles' heel" of this molecule.
Mechanism: Atmospheric oxygen abstracts the tertiary benzylic hydrogen (C-H bond dissociation energy is lowered by the aromatic ring), forming a radical. This reacts with
to form a hydroperoxide, which eventually decomposes into a tertiary alcohol (7-(2-hydroxypropan-2-yl)-...) or dehydrates to an alkene.
Corrective Action:
Do not discard. Check purity via LC-MS. If purity is >98%, recrystallize from Ethanol/Water to remove the colored impurity.
Prevention: Purge headspace with Argon before re-sealing.
Issue 2: "The NMR spectrum in
shows broad/split peaks. Is it impure?"
Diagnosis:Annular Tautomerism (Not Degradation)
Indazoles undergo rapid proton exchange between N1 and N2 in non-polar solvents like chloroform. This results in peak broadening or "ghost" peaks, often mistaken for impurities.[2]
DMSO forms strong hydrogen bonds with the N-H proton, "locking" the molecule in the dominant
-tautomer form.
Result: Peaks should sharpen, and the integration should normalize. If splitting persists in DMSO, then suspect degradation.[2]
Issue 3: "The compound is clumping and sticky."
Diagnosis:Hygroscopicity / Hydrate Formation
The N1-H (donor) and N2 (acceptor) sites make this molecule capable of hydrogen bonding with atmospheric water.
Risk: Hydrolysis is unlikely, but water accelerates oxidation rates.[2]
Corrective Action:
Dry the sample in a vacuum desiccator over
for 24 hours.
Store in a desiccator or with silica gel packets in the secondary container.
Visualizing the Chemistry
Workflow: The "Zero-Degradation" Storage Loop
This workflow ensures that every time the vial is opened, the stability clock is reset.
Caption: Cycle for maintaining anhydrous, anaerobic conditions to prevent benzylic oxidation.
Degradation Pathway: The C7-Isopropyl Vulnerability
Understanding how it breaks down allows you to detect it.
Caption: The primary degradation route is radical oxidation at the C7-isopropyl group.
Comparative Stability Data
The following table summarizes predicted stability based on ICH Q1A(R2) stress testing parameters for similar indazole derivatives [3, 4].
Condition
Duration
Expected Purity Loss
Observation
-20°C (Argon)
24 Months
< 0.5%
Stable.
4°C (Air, Dark)
6 Months
1 - 3%
Slight yellowing surface oxidation.
25°C (Air, Light)
1 Month
5 - 10%
Visible yellowing; distinct impurity peak (+16 Da, +O).[2]
60°C (Solution)
48 Hours
> 15%
Significant degradation; potential ring opening or polymerization.
References
BenchChem. Tautomerism in Benzyl-Indazole-Carboxylic Acids: A Technical Guide for Drug Development Professionals.Link[2]
Claramunt, R. M., et al. The Tautomerism of Indazoles. Journal of the Chemical Society.[4] Link[2]
ICH Expert Working Group. ICH Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation. Link
Sigalov, M. V., et al. 2H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds. Journal of Organic Chemistry, 2019.[2] Link
Technical Support Center: Crystallization of 7-isopropyl-3-methyl-1H-indazole
As a Senior Application Scientist, this guide provides in-depth troubleshooting for the crystallization of 7-isopropyl-3-methyl-1H-indazole. The advice herein is grounded in the fundamental principles of physical organic...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, this guide provides in-depth troubleshooting for the crystallization of 7-isopropyl-3-methyl-1H-indazole. The advice herein is grounded in the fundamental principles of physical organic chemistry and materials science, tailored to the specific structural features of this molecule.
The 7-isopropyl-3-methyl-1H-indazole molecule possesses a rigid, aromatic indazole core capable of hydrogen bonding, complemented by nonpolar isopropyl and methyl groups. This amphiphilic nature presents unique challenges and opportunities in solvent selection and crystallization methodology. This guide is structured as a series of frequently asked questions (FAQs) to directly address common issues encountered in the laboratory.
Q1: I am starting with crude 7-isopropyl-3-methyl-1H-indazole. How do I select an appropriate crystallization solvent?
A1: Solvent selection is the most critical step in developing a robust crystallization process.[][2] An ideal solvent should dissolve the compound completely at an elevated temperature but exhibit low solubility at room temperature or below.[3] Given the mixed polarity of your molecule, both single and mixed-solvent systems are viable.
Expertise & Causality: The indazole ring's ability to form hydrogen bonds suggests solubility in polar solvents, while the alkyl groups favor nonpolar solvents. The key is to find a solvent or solvent pair that exploits the steep solubility curve between hot and cold conditions.
Step-by-Step Solvent Screening Protocol:
Preparation: Place approximately 10-20 mg of your crude material into several small test tubes.
Single Solvent Screening (at Room Temperature): To each tube, add a different solvent dropwise from the list in Table 1 . Start with 0.5 mL. Agitate the mixture.
Insoluble: If the compound does not dissolve, it is a potential candidate for a crystallization solvent. Proceed to step 3.
Soluble: If the compound dissolves completely, the solvent is unsuitable for single-solvent crystallization but may be used as the "good" solvent in a mixed-solvent system (see Anti-Solvent Protocol).
Single Solvent Screening (at Elevated Temperature):
Heat the test tubes containing insoluble compounds from the previous step to the boiling point of the solvent.
Add small aliquots of the same hot solvent until the solid just dissolves. Do not add a large excess.
If the compound dissolves completely, the solvent is a good candidate.
Cooling & Observation:
Allow the hot, clear solutions to cool slowly to room temperature, then place them in an ice bath.
Observe for crystal formation. The ideal solvent will produce a high yield of well-formed crystals upon cooling.
Table 1: Properties of Common Crystallization Solvents
Good potential as a single solvent or as an anti-solvent due to the nonpolar alkyl groups.
Toluene
111
2.4
Aromatic stacking with the indazole ring may aid crystallization. Use with caution due to high boiling point.[3][4]
Ethyl Acetate
77
4.4
Often a good starting point for moderately polar compounds.[4]
Acetone
56
5.1
May be too strong a solvent, but useful for dissolving crude material before adding an anti-solvent. Its volatility can be a challenge.[4]
Isopropanol (IPA)
82
3.9
Can hydrogen bond with the indazole N-H group. A strong candidate.
Ethanol/Methanol
65-78
5.2
Similar to IPA, good hydrogen bonding potential. Often used for recrystallizing indazole derivatives.[5][6]
Acetonitrile
82
5.8
A polar aprotic solvent that can be effective.
Water
100
10.2
Unlikely to be a good single solvent due to the molecule's lipophilicity, but can be a powerful anti-solvent when mixed with a miscible organic solvent like ethanol or acetone.[7]
Q2: My compound is fully dissolved in the hot solvent, but no crystals form upon cooling, even in an ice bath. What should I do?
A2: This indicates that the solution is not sufficiently supersaturated, or that the energy barrier for nucleation (the formation of initial crystal seeds) has not been overcome.[]
Troubleshooting Workflow for Inducing Nucleation:
Caption: Decision workflow for inducing crystallization.
Detailed Actions:
Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide nucleation sites.[8]
Seeding: If you have a previous pure batch, add a single, tiny crystal to the solution. This provides a template for further crystal growth.[8][9]
Concentration: Gently heat the solution to boil off a portion of the solvent (10-20%), then allow it to cool again. This increases the solute concentration, promoting supersaturation.[8]
Anti-Solvent Addition: If the compound is simply too soluble even when cold, you can add a miscible "anti-solvent" in which the compound is insoluble (e.g., adding water or heptane to an ethanol or acetone solution). Add the anti-solvent dropwise to the clear solution until it just becomes cloudy, then add a few drops of the "good" solvent to redissolve the cloudiness and allow it to cool slowly.
Q3: An oil has formed instead of crystals. How do I troubleshoot this "oiling out"?
A3: "Oiling out," or liquid-liquid phase separation (LLPS), occurs when the solute comes out of solution at a temperature above its melting point, or when the solution becomes so highly supersaturated that a liquid, solute-rich phase separates.[9][10] This is a common problem for compounds with low melting points or when impurities are present that cause melting point depression.
Strategies to Prevent Oiling Out:
Slower Cooling: Cool the solution at a much slower rate. Allow it to cool to room temperature on the benchtop, undisturbed, before moving it to a colder environment. Rapid cooling promotes high supersaturation, which can lead to oiling.
Use More Solvent: The oil may be forming because the concentration is too high. Re-heat the solution to dissolve the oil, add more of the hot solvent (10-25% more volume), and attempt to cool again.[8]
Change Solvents: Switch to a solvent with a lower boiling point. This ensures that the solution cools to a temperature below the compound's melting point before it becomes saturated.[3]
Seed at a Higher Temperature: Introduce a seed crystal just as the solution begins to cool, before it becomes heavily supersaturated. This can encourage direct crystallization rather than oiling.
Protocol: Handling an Oiling Out Event
Re-heat the mixture until the oil redissolves completely, forming a clear solution.
Add more solvent (10-25% of the original volume) to reduce the concentration.
Allow the flask to cool very slowly. Insulating the flask with glass wool or paper towels can help.
Once the solution has cooled slightly below the boiling point, add a seed crystal.
If an oil still forms, try re-dissolving and adding a small amount of an anti-solvent before cooling to reduce the overall solvating power of the system.
Q4: I obtained a solid, but it's a fine powder or amorphous precipitate, not well-defined crystals. How can I improve crystal quality?
A4: The formation of powder or amorphous solid typically results from excessively rapid nucleation, which prevents the slow, ordered growth required for well-defined crystals.[11] This is often a consequence of crashing the product out of solution too quickly.
Methods for Improving Crystal Habit:
Reduce Supersaturation Rate: The key is to slow everything down.
Slower Cooling: Let the solution cool to room temperature over several hours before placing it in a refrigerator or ice bath.
Use More "Good" Solvent: Start with a slightly more dilute solution. This means crystal growth will begin at a lower temperature, proceeding more slowly.[8]
Slower Anti-Solvent Addition: When using an anti-solvent, add it extremely slowly with vigorous stirring to avoid creating localized areas of high supersaturation.
Vapor Diffusion: This is an excellent technique for growing high-quality single crystals from a small amount of material.
Dissolve your compound in a minimal amount of a "good," relatively volatile solvent (e.g., ethyl acetate, acetone) in a small, open vial.
Place this inner vial inside a larger, sealable jar that contains a layer of a volatile anti-solvent (e.g., heptane, diethyl ether).[4]
Seal the jar. The anti-solvent vapor will slowly diffuse into the inner vial, gradually reducing the solubility of your compound and promoting slow, ordered crystal growth over hours or days.
Q5: My crystallization yield is very low. How can I maximize recovery?
A5: A low yield indicates that a significant amount of your product remains dissolved in the mother liquor after filtration.[12]
Causes and Solutions for Low Yield:
Cause
Explanation
Solution
Excess Solvent
Too much solvent was used to dissolve the crude product, so the solution never becomes sufficiently saturated upon cooling.[12]
Use the minimum amount of hot solvent required for complete dissolution. If the mother liquor is not discarded, you can evaporate some solvent and cool again to recover more product.
Premature Cooling
The solution cooled too quickly during a hot filtration step (if performed), causing product to crystallize on the filter paper.[12]
Use a pre-heated funnel and flask for hot filtration. Work quickly.
Incomplete Crystallization
The solution was not cooled to a low enough temperature or for a long enough time.
After cooling to room temperature, place the flask in an ice bath (0°C) or freezer for at least an hour to maximize precipitation.
Washing with "Good" Solvent
Washing the collected crystals with the primary crystallization solvent can redissolve a significant portion of the product.
Wash the crystals on the filter with a small amount of ice-cold solvent. Better yet, wash with a solvent in which the compound is known to be very poorly soluble (e.g., cold heptane).
Q6: How do I address polymorphism in my crystallization process?
A6: Polymorphism is the ability of a compound to exist in two or more different crystal structures.[13] These different forms can have distinct physical properties, including solubility, stability, and melting point, which is critically important in pharmaceutical development.[11][14]
Controlling Polymorphism:
The specific polymorph obtained is often kinetically controlled and highly dependent on experimental conditions.
Solvent Choice: The interaction between the solvent and the solute molecules can direct the formation of a specific crystal lattice.[15] Crystallizing from different solvents (e.g., a protic solvent like ethanol vs. an aromatic solvent like toluene) can yield different polymorphs.
Cooling Rate: Rapid cooling often yields a less stable (metastable) kinetic product, while slow cooling favors the more stable thermodynamic product.
Supersaturation Level: High levels of supersaturation may favor the nucleation of a metastable form.
Workflow for Polymorph Screening:
Caption: Experimental design for a basic polymorph screen.
References
VxP Pharma (2020). Crystallization of Active Pharmaceutical Ingredients. Available at: [Link]
Google Patents (2011). CN101948433A - Method for separating and purifying substituted indazole isomers.
Syrris (2024). Pharmaceutical Crystallization in drug development. Available at: [Link]
PubChem (n.d.). 7-isopropyl-4-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-indazole. Available at: [Link]
Chemistry LibreTexts (2022). 3.6F: Troubleshooting. Available at: [Link]
Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Guide for crystallization. University of Zurich. Available at: [Link]
MDPI (2021). The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation. Available at: [Link]
Crystal Pharmatech (n.d.). API Crystallization. Available at: [Link]
Chemistry LibreTexts (2022). 3.3C: Determining Which Solvent to Use. Available at: [Link]
Hampton Research (n.d.). Crystallization Tips. Available at: [Link]
Google Patents (2021). CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.
Gagniuc, P. A., et al. (2020). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Crystal Growth & Design. Available at: [Link]
Asian Journal of Research in Chemistry (2025). Synthesis of some novel Indazole derivatives by using microwave assisted reactions and to evaluate their anti-inflammatory activity. Available at: [Link]
Organic Process Research & Development (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Available at: [Link]
Chemical Synthesis Database (2025). 2-isopropyl-3-methyl-1H-indole. Available at: [Link]
Molecules (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Available at: [Link]
ResearchGate (n.d.). The Effect and Counter-Effect of Impurities on Crystallization of an Agrochemical Active Ingredient. Available at: [Link]
ResearchGate (2025). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Available at: [Link]
Crystals (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Available at: [Link]
Journal of the Japan Petroleum Institute (2019). Effect of Solution Composition on Impurity Profile of the Crystallized Product in Oiling-Out Crystallization. Available at: [Link]
Scientific Reports (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates. Available at: [Link]
Der Pharma Chemica (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Available at: [Link]
IUCrData (2018). Crystal structure of (E)-3-[(2,6-dimethylphenyl)diazenyl]-7-methyl-1H-indazole. Available at: [Link]
Google Patents (2023). Novel crystalline forms of 2-{3-[4-(1H-indazol-5-ylamino)-2-quinazolinyl -phenoxy}.
ResearchGate (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Available at: [Link]
Cheméo (n.d.). Chemical Properties of 1H-Indazole (CAS 271-44-3). Available at: [Link]
Royal Society of Chemistry (n.d.). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Available at: [Link]
University of Southampton (2023). Advanced crystallisation methods for small organic molecules. Available at: [Link]_crystallisation_methods_for_small_organic_molecules_Final_Version.pdf)
Author: BenchChem Technical Support Team. Date: March 2026
Status: Operational
Ticket Focus: Optimization of Reaction Conditions & Troubleshooting
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary: The "Steric Wall" Challenge
You are likely here because standard indazole alkylation protocols are failing or yielding the wrong isomer.[1]
The molecule 7-isopropyl-3-methyl-1H-indazole presents a specific structural challenge: the C7-isopropyl group . Unlike simple indazoles, this bulky substituent creates a "steric wall" protecting the N1 nitrogen. While N1 is thermodynamically favored in unsubstituted indazoles, the C7-isopropyl group kinetically and thermodynamically destabilizes N1-substitution, often shifting the reaction pathway toward N2-alkylation or resulting in stalled conversion.
This guide provides the logic to navigate this steric landscape, prioritizing regiocontrol (N1 vs. N2) and conversion efficiency.
Diagnostic & Troubleshooting (Q&A)
Module A: The Regioselectivity Crisis (N1 vs. N2)
Q: I am targeting the N1-alkylated product, but I am exclusively isolating the N2-isomer. Why?A: This is the expected behavior for 7-substituted indazoles.
The Cause: The isopropyl group at C7 exerts massive steric hindrance on the N1 lone pair. In a standard SN2 reaction, the electrophile cannot easily approach N1. Consequently, the N2 position, which is sterically unencumbered, reacts much faster (Kinetic Control).
The Fix (Thermodynamic Forcing): You must shift from kinetic to thermodynamic control.
Switch Base/Solvent: Move from weak bases (e.g.,
, ) in DMF to NaH or KHMDS in THF . The "naked" anion formed by NaH in THF is tighter and, when heated, allows the reaction to equilibrate to the thermodynamically more stable N1 product (though C7 sterics still make this difficult).
Heat is Critical: Run the reaction at reflux (60–80°C). N2-alkylation is often reversible under high-temperature conditions with iodide counter-ions, allowing the mixture to funnel toward the N1 product over time.
Q: I need the N2-isomer, but the yield is low. How do I optimize for N2?A: You are fighting against the natural thermodynamic drift.
The Fix:
Use the "Cesium Effect": Use
in DMF or Acetonitrile at room temperature. Cesium coordinates with N1, effectively blocking it further and directing the electrophile to N2.
Avoid Heat: Keep the reaction below 40°C to prevent rearrangement to the N1 isomer.
Q: My starting material is unconsumed despite using NaH and heating. What now?A: The nucleophilicity of the indazole is compromised by the electron-donating induction of the isopropyl group and the steric crowding.
The Fix (Catalysis): Stop trying SN2 displacement. Switch to Copper-Catalyzed Cross-Coupling (Chan-Lam) or Palladium-Catalyzed Buchwald-Hartwig arylation.
Why? Metal catalysts can form an oxidative addition complex that coordinates with the nitrogen in a way that bypasses the steric geometry required for backside SN2 attack.
Q: Can I functionalize the C3-Methyl group?A: Yes, but protect the Nitrogen first.
Protocol: Use NBS (N-bromosuccinimide) with a radical initiator (AIBN or Benzoyl Peroxide) in
or Chlorobenzene.
Warning: Free N-H indazoles will brominate at the benzene ring (C5) or nitrogen before the methyl group. You must install an N-protecting group (e.g., SEM, Boc, or THP) before attempting radical bromination at C3.
Decision Matrix & Workflow
The following diagram illustrates the decision logic for optimizing your derivatization based on the desired isomer.
Caption: Decision tree for selecting reaction conditions based on regioselectivity targets (N1 vs N2) and reactivity constraints.
Validated Experimental Protocols
Protocol A: N1-Selective Alkylation (The "Thermodynamic Push")
Best for: Primary alkyl halides, unhindered electrophiles.
Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.
Dissolution: Dissolve 7-isopropyl-3-methyl-1H-indazole (1.0 equiv) in anhydrous THF (0.1 M concentration). Note: Do not use DMF; THF promotes the tight ion pair needed for N1 selectivity.
Deprotonation: Cool to 0°C. Add NaH (60% dispersion in oil, 1.2 equiv) portion-wise.
Activation: Stir at 0°C for 15 min, then warm to Room Temperature (RT) for 30 min. Evolution of
gas should cease.
Addition: Cool back to 0°C. Add the Alkyl Halide (1.1 equiv) dropwise.
Equilibration (Crucial Step): Heat the reaction to 60°C or Reflux for 12–24 hours.
Why? At RT, you will likely form a mixture or predominantly N2. Heat allows the reversible N2-alkylation to revert and funnel into the stable N1 form.
Workup: Quench with sat.
, extract with EtOAc.
Protocol B: N2-Selective Alkylation (The "Steric Assist")
Best for: Benzyl halides, reactive electrophiles.
Setup: Standard vial, ambient atmosphere is usually acceptable (but inert is preferred).
Dissolution: Dissolve substrate in DMF or Acetonitrile (0.2 M).
Base: Add
(2.0 equiv).
Mechanism:[2][3][4][5][6][7] Cesium is large and "soft"; it coordinates to the N1 region, effectively blocking it further combined with the C7-isopropyl group.
Reaction: Add Electrophile (1.1 equiv) at 0°C . Stir at RT. Do not heat.
Monitoring: Check LCMS at 2 hours. Stop immediately upon consumption of starting material to prevent isomerization.
Note: This reaction is generally less sensitive to the C7-steric bulk than SN2 reactions because the mechanism involves oxidative addition rather than backside attack.
Data & Benchmarking
Table 1: Impact of Conditions on Regioselectivity (7-substituted Indazoles)
Condition
Base
Solvent
Temp
Major Product
N1:N2 Ratio (Approx)
Standard SN2
DMF
RT
N2
1 : 10
Cesium Effect
DMF
0°C
N2
1 : 20
Thermodynamic
NaH
THF
Reflux
N1
5 : 1*
Kinetic Trap
LiHMDS
THF
-78°C
N2
1 : 5
*Note: Even under thermodynamic conditions, the C7-isopropyl group may prevent complete N1 selectivity. Chromatographic separation is almost always required.
References
Regioselectivity in Indazole Alkylation (Steric Effects)
Title: Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects.[4][8][9]
Source:Arkivoc (University College Cork).
URL:[Link] (General principle of C7 substitution favoring N2).
Thermodynamic vs Kinetic Control
Title: Mechanism of a Highly Selective N2 Alkylation of Indazole.[6]
Building Block Data:
Title: 7-isopropyl-3-methyl-1H-indazole Product Page.
Source: BLD Pharm.
Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for 7-isopropyl-3-methyl-1H-indazole and associated reagents (especially NaH and Alkyl Halides) before use.
Technical Support Center: Regiocontrol in 7-Isopropyl-3-Methyl-1H-Indazole Synthesis
Welcome to the technical support resource for the synthesis of 7-isopropyl-3-methyl-1H-indazole. This guide is designed for researchers, chemists, and process development professionals who are navigating the complexities...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support resource for the synthesis of 7-isopropyl-3-methyl-1H-indazole. This guide is designed for researchers, chemists, and process development professionals who are navigating the complexities of indazole synthesis, particularly the critical challenge of regioisomer formation. As a key intermediate in the synthesis of pharmaceuticals like Pazopanib, achieving high regioselectivity is paramount for efficiency, purity, and overall yield.[1][2] This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven methodologies.
Troubleshooting Guide
This section addresses specific experimental issues in a direct question-and-answer format.
Q1: My synthesis is producing a significant amount of the undesired 3-isopropyl-7-methyl-1H-indazole isomer. What are the primary causes and how can I improve regioselectivity?
A1: This is a classic challenge in syntheses involving the cyclization of unsymmetrical precursors, such as in the Fischer Indazole Synthesis. The formation of two regioisomers arises from the two possible sites of ring closure on the aromatic ring relative to the isopropyl and methyl substituents. The root cause is often a lack of sufficient steric or electronic differentiation between the two cyclization pathways under the chosen reaction conditions.
Core Issue: The reaction intermediate, likely a substituted phenylhydrazone, can cyclize in two different ways. The desired product requires the reaction to proceed at the carbon ortho to the isopropyl group, which can be sterically hindered.
Strategies to Enhance Regioselectivity:
Re-evaluate Your Starting Materials: The most direct way to control regiochemistry is to use a starting material that forces the desired outcome. Instead of a route that creates the ambiguity, consider a synthesis starting from a pre-functionalized aniline, such as 2-isopropyl-6-methylaniline. This pre-defined substitution pattern eliminates the possibility of forming the undesired isomer during the core indazole ring formation.
Optimize Cyclization Conditions: If you must use a route with ambiguous cyclization, reaction conditions are key.
Acid Catalyst: The choice and concentration of the acid catalyst (e.g., HCl, H₂SO₄, polyphosphoric acid) can influence the transition state energies of the two competing pathways. A systematic screening of acid catalysts is recommended.
Temperature Control: Lowering the reaction temperature may favor the kinetically controlled product, which could be the desired isomer depending on the specific mechanism. Conversely, higher temperatures may favor the thermodynamically more stable product.[3] Experimentation in a range from 0 °C to reflux is advised to determine the optimal temperature for your specific substrate.
Solvent Effects: The polarity and coordinating ability of the solvent can influence reaction pathways. Solvents can stabilize charged intermediates differently, potentially favoring one cyclization route over the other. Consider screening solvents like toluene, xylenes, acetic acid, or ionic liquids.
Workflow for Troubleshooting Regioisomer Formation
Caption: Troubleshooting workflow for regioisomer control.
Q2: I'm observing a mixture of N1- and N2-alkylated products in a subsequent step. How do I control the regioselectivity of N-alkylation?
A2: This is a very common issue as the indazole anion is an ambident nucleophile, allowing for alkylation at either the N1 or N2 position.[4] The outcome is highly dependent on a delicate balance of factors including the base, solvent, counter-ion, and the nature of the electrophile.[5][6] For intermediates in the synthesis of Pazopanib, selective N2-alkylation (specifically, methylation) is often required.[2][7]
The 1H-indazole tautomer is generally more thermodynamically stable.[3][4][8] However, N-alkylation is a kinetically controlled process, and reaction conditions can be tuned to favor one isomer over the other.
Base and Solvent System: This is the most critical factor. The combination of base and solvent dictates the nature of the indazolide anion and its availability for reaction.
For N1-Selectivity: Strong, non-coordinating bases in less polar, aprotic solvents often favor N1 alkylation. The combination of Sodium Hydride (NaH) in Tetrahydrofuran (THF) is a well-established system for achieving high N1 selectivity.[5][6]
For N2-Selectivity: Conditions that favor the kinetic product are necessary. Polar aprotic solvents like DMF with bases such as Cs₂CO₃ can provide mixtures, sometimes favoring N2.[5] More reliably, Mitsunobu conditions (e.g., DIAD, PPh₃, and an alcohol) have shown a strong preference for producing the N2-regioisomer.[3][5][9] Additionally, substituents at the C7 position, such as -NO₂ or -CO₂Me, have been shown to strongly direct alkylation to the N2 position.[5][6]
Steric Hindrance: Bulky substituents at the C7 position (like your isopropyl group) can sterically hinder the approach of the electrophile to the N1 position, thereby increasing the proportion of the N2-alkylated product.
Electrophile: The nature of the alkylating agent can also play a role, though it is generally less influential than the base/solvent combination.
Table 1. Effect of reaction conditions on the N-alkylation of indazoles.
Q3: I'm struggling to separate the 7-isopropyl-3-methyl and 3-isopropyl-7-methyl regioisomers. What are the most effective purification techniques?
A3: Separating regioisomers with similar structures and polarities is a significant challenge that often cannot be easily solved by standard flash column chromatography alone.[10][11]
Recommended Purification Strategies:
Recrystallization: This is the most powerful and scalable method for separating isomers, provided they are crystalline solids. The key is to find a solvent system where one isomer is significantly less soluble than the other.
Technique: Use a mixed solvent system (e.g., ethanol/water, acetone/water, THF/water, or ethyl acetate/heptane).[12] Dissolve the mixture in the minimum amount of the "good" solvent at an elevated temperature, then slowly add the "poor" solvent (anti-solvent) until turbidity appears. Cool the mixture slowly to allow for selective crystallization of the less soluble isomer.
Screening: A parallel screening of various solvent systems is highly recommended to identify the optimal conditions for separation.
Preparative Chromatography:
Flash Chromatography: If recrystallization fails, optimize your column chromatography. Use a long column with a shallow solvent gradient to maximize separation.[11] Sometimes switching the stationary phase (e.g., from silica to alumina or a reverse-phase C18 silica) can alter the selectivity and improve separation.[11]
Preparative HPLC/SFC: For high-purity material on a smaller scale, preparative High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) are excellent but less scalable options.[13]
Derivatization: As a last resort, you can chemically modify the isomer mixture. For example, by protecting the indazole -NH group with a bulky protecting group (e.g., Boc), you may alter the physical properties of the two isomers enough to allow for an easy separation by chromatography.[11] This would be followed by a deprotection step to yield the pure, desired isomer.
Frequently Asked Questions (FAQs)
Q1: What is the mechanistic basis for the formation of different regioisomers during the initial indazole synthesis?
A1: In a typical Fischer Indazole Synthesis, the process involves the acid-catalyzed cyclization of a phenylhydrazone. For an unsymmetrically substituted phenylhydrazone, the key step is an intramolecular electrophilic attack of a nitrogen atom onto the aromatic ring, followed by elimination. The regiochemical outcome depends on which of the two available ortho-positions on the benzene ring is attacked.
Caption: Competing pathways in indazole ring formation.
The two pathways (A and B) have different activation energies. Pathway A, leading to the desired product, may be more sterically hindered due to the bulky isopropyl group. Pathway B may be less hindered. The final product ratio is determined by the relative rates of these two competing reactions, which can be influenced by temperature and the catalyst used.
Q2: Which analytical techniques are best for identifying and quantifying the 7-isopropyl-3-methyl and N1/N2 alkylated regioisomers?
A2: A combination of techniques is essential for unambiguous identification and accurate quantification.
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for structural elucidation.
1H and 13C NMR: Will show different chemical shifts and coupling patterns for the two isomers, but assignment can sometimes be ambiguous.
2D NMR (HMBC): Heteronuclear Multiple Bond Correlation (HMBC) is definitive for assigning N1 vs. N2 alkylation. For an N1-alkylated indazole, you will observe a correlation between the protons of the alkyl group and both the C3 and C7a carbons of the indazole ring. For the N2-alkylated isomer, a correlation will be seen with C3 but not with C7a.[9] This provides an undeniable assignment.
NOE/ROESY: Can also be used to establish through-space proximity between the alkyl group and protons on the benzene ring, helping to differentiate the 7-isopropyl-3-methyl and 3-isopropyl-7-methyl core structures.
Liquid Chromatography-Mass Spectrometry (LC-MS): This is the workhorse technique for reaction monitoring and quantification.
Quantification: A suitable HPLC method can separate the isomers, and the relative peak areas from the UV detector can be used to determine the isomer ratio in the crude reaction mixture.[10]
Identification: The mass spectrometer provides the molecular weight of the products, confirming that they are indeed isomers.
References
BenchChem. (2025). Troubleshooting & Optimization for Bromo-indazole Synthesis. BenchChem.
Pitchai, M., et al. (2024). Regioselective C3-Formylation of 2H-Indazoles Using Selectfluor under Microwave-Assisted Conditions. SynOpen, 8, 76–82.
Lu, P., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 1035–1047. Available from: [Link]
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1938–1950. Available from: [Link]
Gómez, S., et al. (2025). Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines. ACS Omega. Available from: [Link]
BenchChem. (2025). Avoiding Isomerization During 2H-Indazole Synthesis. BenchChem.
BenchChem. (2025). A Comparative Guide to the Synthesis of Pazopanib: 3-Methyl-6-nitro-1H-indazole as a Key Precursor. BenchChem.
ResearchGate. (n.d.). Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. ResearchGate. Available from: [Link]
Scribd. (2024). Regioselective Synthesis of Indazole Derivatives. Scribd. Available from: [Link]
ResearchGate. (2025). A Novel Practical Synthesis of Pazopanib: An Anticancer Drug. ResearchGate. Available from: [Link]
Grodner, J., & Waszkielewicz, A. M. (2010). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica - Drug Research, 67(1), 39-44.
Gómez, S., et al. (2025). Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines. ACS Publications. Available from: [Link]
Le, V. A., et al. (2024).
Le, V. A., et al. (2024). An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. MDPI. Available from: [Link]
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. PMC. Available from: [Link]
Chand, O., et al. (2025). Review on Synthetic Approaches and Reported Polymorphs for Pazopanib Hydrochloride (Votrient), an Anticancer Drug. Research & Reviews: Journal of Chemistry, 14(1).
Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers. Google Patents.
BenchChem. (2025).
Batey, R. (n.d.).
Lu, P., et al. (2024).
BenchChem. (2025).
ResearchGate. (2025). Efficient Synthesis of 7-Substituted or 3,7-Disubstituted 1 H -Indazoles. ResearchGate. Available from: [Link]
ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)? ResearchGate. Available from: [Link]
Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. MPG.PuRe.
University College Cork. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
Semantic Scholar. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Semantic Scholar.
Hariyanti, H., et al. (2022). Synthesis and in vitro cytotoxic activity of novel indazole analogues of curcumin against MCF-7, HeLa, WiDr, and vero cell lines. Journal of Applied Pharmaceutical Science, 12(4), 179-184.
Caribbean Journal of Sciences and Technology. (2021). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues.
analytical challenges in characterizing 7-isopropyl-3-methyl-1H-indazole
Answering the call for a robust, field-tested resource, this Technical Support Center provides a comprehensive guide to navigating the analytical complexities of 7-isopropyl-3-methyl-1H-indazole. Designed for researchers...
Author: BenchChem Technical Support Team. Date: March 2026
Answering the call for a robust, field-tested resource, this Technical Support Center provides a comprehensive guide to navigating the analytical complexities of 7-isopropyl-3-methyl-1H-indazole. Designed for researchers, analytical scientists, and drug development professionals, this guide moves beyond simple protocols to explain the underlying scientific principles, ensuring you can not only solve immediate problems but also proactively develop rugged and reliable analytical methods.
As Senior Application Scientists, we understand that true expertise lies in understanding the "why" behind a method. This guide is structured to empower you with that knowledge, offering in-depth troubleshooting, validated protocols, and a foundational understanding of the molecule's behavior.
Section 1: Physicochemical and Structural Overview
A foundational understanding of the physicochemical properties of 7-isopropyl-3-methyl-1H-indazole is paramount for developing effective analytical methods. The molecule's structure, featuring a basic indazole core with lipophilic isopropyl and methyl substituents, dictates its behavior in various analytical systems.
Molecular Formula: C₁₁H₁₄N₂
Molecular Weight: 174.24 g/mol
CAS Number: 2097139-15-4
The key features influencing its analysis are the two nitrogen atoms in the indazole ring. The N1-H is weakly acidic, while the N2 nitrogen is basic. This amphiprotic nature means that the mobile phase pH will be a critical parameter in chromatographic separations. The isopropyl and methyl groups contribute to its nonpolar character, suggesting good solubility in organic solvents and amenability to reversed-phase chromatography.
Property
Predicted/Typical Value
Analytical Implication
Molecular Weight
174.24 g/mol
Guides mass spectrometry (MS) setup for parent ion detection.
pKa (most basic)
~2-3
The molecule will be protonated and cationic at low pH (<2). Critical for HPLC method development.
logP
~3.1
Indicates good hydrophobicity, suitable for reversed-phase HPLC. Suggests potential for good solubility in organic solvents but lower aqueous solubility.
UV λmax
~250 nm, ~290 nm
Provides starting wavelengths for UV detection in HPLC. A full UV scan is recommended.
Section 2: Troubleshooting Guide
This section addresses common issues encountered during the analysis of 7-isopropyl-3-methyl-1H-indazole in a direct question-and-answer format.
Chromatography (HPLC/UPLC) Issues
Question: My HPLC peak for the main compound is tailing significantly. What is the cause and how can I fix it?
Answer:
Peak tailing for a basic compound like 7-isopropyl-3-methyl-1H-indazole on a standard C18 column is most often caused by secondary ionic interactions between the protonated indazole nitrogen and residual, acidic silanol groups on the silica support.
Causality: At a typical mobile phase pH of 3-6, the N2 atom of the indazole can become protonated. This positive charge can interact strongly with deprotonated, negatively charged silanols (Si-O⁻) on the column packing material. This mixed-mode interaction (hydrophobic and ionic) leads to poor peak shape.
Solutions:
Lower the Mobile Phase pH: Adjust the pH to ~2.5 using an additive like 0.1% formic acid or trifluoroacetic acid (TFA). At this low pH, the residual silanols are mostly protonated (Si-OH), which minimizes the ionic interaction with the protonated analyte, leading to a more symmetrical peak.
Use a Low-Bleed, Base-Deactivated Column: Modern columns are often "end-capped" and designed for use with basic compounds. These columns have fewer accessible silanol groups, reducing the opportunity for secondary interactions.
Add a Competing Base: A small amount of a competing base, like triethylamine (TEA), can be added to the mobile phase. However, this is often not compatible with mass spectrometry.
Increase Ionic Strength: A moderate increase in buffer concentration (e.g., 20-50 mM ammonium formate) can help shield the ionic interactions, improving peak shape.
Question: I am struggling to separate a process impurity from the main 7-isopropyl-3-methyl-1H-indazole peak. How can I improve the resolution?
Answer:
Achieving separation between a main component and a closely-eluting impurity requires manipulating the selectivity (α) of the chromatographic system. This is often more effective than simply increasing column efficiency (N).
Causality: If an impurity has a very similar structure and polarity to the parent compound (e.g., an isomer or a related indazole), it will have a similar retention time on a standard C18 column.
Solutions:
Change the Organic Modifier: If you are using acetonitrile, try methanol, or vice-versa. Methanol is a proton donor and engages in different hydrogen bonding interactions than acetonitrile, which can significantly alter selectivity.
Modify the Stationary Phase: Switch to a column with a different selectivity.
Phenyl-Hexyl Phase: This offers pi-pi interactions, which can be highly effective for separating aromatic, heterocyclic compounds like indazoles.
Pentafluorophenyl (PFP) Phase: This phase provides a combination of hydrophobic, pi-pi, dipole-dipole, and ion-exchange interactions, offering unique selectivity for polar and aromatic compounds.
Optimize the Gradient: If using a gradient method, decrease the slope of the gradient (i.e., make it longer and shallower) during the elution window of the two peaks. This gives more time for the separation to occur.
Adjust Temperature: Lowering the column temperature can sometimes increase selectivity, although it will also increase backpressure and run time.
DOT Script for HPLC Troubleshooting Workflow
Caption: Troubleshooting workflow for common HPLC separation issues.
Mass Spectrometry (LC-MS) Issues
Question: I am getting a very weak signal for 7-isopropyl-3-methyl-1H-indazole in positive ion ESI-MS. How can I improve sensitivity?
Answer:
Low sensitivity in Electrospray Ionization (ESI) is typically due to inefficient formation of gas-phase ions. For a basic compound, this usually relates to the mobile phase composition preventing efficient protonation.
Causality: ESI relies on creating a charged droplet that evaporates, leaving behind a charged analyte molecule ([M+H]⁺). If the mobile phase suppresses ionization, the signal will be poor.
Solutions:
Ensure an Acidic Mobile Phase: The most crucial factor for positive ion mode is the presence of a proton source. A mobile phase containing 0.1% formic acid is standard for ensuring the indazole is protonated in solution, which is essential for ESI.
Optimize Organic Content: Ensure the mobile phase composition at the point of elution is high enough in organic solvent (e.g., >50% acetonitrile or methanol) to promote efficient droplet desolvation.
Check for Ion Suppression: Matrix components from your sample or non-volatile buffers (like phosphate) in your mobile phase can severely suppress the ionization of your target analyte. If analyzing biological fluids, use a robust sample preparation technique (e.g., SPE or LLE) to clean up the sample.[1]
Tune the Instrument: Directly infuse a standard solution of the compound to optimize MS parameters such as capillary voltage, gas flow, and temperature specifically for this molecule.
Question: What are the expected major fragments for 7-isopropyl-3-methyl-1H-indazole in MS/MS analysis?
Answer:
The fragmentation (MS/MS) of the protonated molecule ([M+H]⁺ at m/z 175.12) will likely proceed through the loss of its alkyl substituents, which are the least stable parts of the molecule.
Predicted Fragmentation Pathway:
Parent Ion [M+H]⁺: m/z 175.12
Primary Fragment: Loss of a propyl radical (C₃H₇•) from the isopropyl group via cleavage is unlikely. More common is the loss of propene (C₃H₆, 42.08 Da) via a rearrangement, leading to a fragment at m/z 133.07 . This would be a very common and likely abundant fragment.
Secondary Fragment: Loss of the methyl group (CH₃•, 15.02 Da) from the parent ion, leading to a fragment at m/z 160.10 .
Other Fragments: Cleavage of the indazole ring can also occur, but typically requires higher collision energy.
Precursor Ion (m/z)
Proposed Fragment (m/z)
Neutral Loss
Structural Rationale
175.12
133.07
C₃H₆ (Propene)
Loss of the isopropyl group as propene.
175.12
160.10
CH₃• (Methyl radical)
Loss of the methyl group from the indazole ring.
Section 3: Frequently Asked Questions (FAQs)
Question: What is a good starting point for developing a stability-indicating HPLC method for this compound?
Answer:
A stability-indicating method must be able to separate the intact active pharmaceutical ingredient (API) from any potential degradation products.[2] The development process begins with forced degradation studies.
Workflow:
Forced Degradation: Expose solutions of 7-isopropyl-3-methyl-1H-indazole to a range of stress conditions to generate degradation products. The goal is to achieve 5-20% degradation.[3]
Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.
Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.
Oxidation: 3% H₂O₂ at room temperature for 24 hours.
Thermal: 80 °C for 48 hours (solid and solution).
Photolytic: Expose to UV/Vis light as per ICH Q1B guidelines.
Method Development: Use the stressed samples to develop an HPLC method. A good starting point would be:
Column: C18, 250 x 4.6 mm, 5 µm.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes.
Detector: UV-DAD (Diode Array Detector) to monitor at multiple wavelengths and check for peak purity.
Method Validation: Once the method can separate all degradation products from the main peak and from each other, it must be validated according to ICH Q2(R1) guidelines, assessing parameters like specificity, linearity, accuracy, precision, and robustness.[4]
Question: What are the likely process-related impurities from its synthesis?
Answer:
Given the structure, synthesis likely involves the formation of the indazole ring and addition of the alkyl groups. Potential impurities could include:
Regioisomers: Alkylation of indazoles can sometimes lead to a mixture of N1 and N2 substituted products.[5][6] In this case, an isomer where the alkyl groups are attached at different positions could be present.
Starting Material Carryover: Incomplete reaction could lead to the presence of precursors, such as a non-alkylated indazole.
Over-alkylation: Reaction at other positions on the ring, though less likely.
By-products from Ring Formation: Depending on the synthetic route, other heterocyclic by-products could form.[7]
Identifying these requires obtaining reference standards or using hyphenated techniques like LC-MS and NMR to characterize unknown peaks in your chromatogram.
Section 4: Experimental Protocols
Protocol 1: Standard HPLC-UV Method for Purity Analysis
This protocol provides a robust starting point for the purity determination of 7-isopropyl-3-methyl-1H-indazole.
Technical Support Center: A Researcher's Guide to 7-isopropyl-3-methyl-1H-indazole
This technical support guide is designed for researchers, scientists, and drug development professionals working with 7-isopropyl-3-methyl-1H-indazole (CAS No. 2097139-15-4)[1].
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide is designed for researchers, scientists, and drug development professionals working with 7-isopropyl-3-methyl-1H-indazole (CAS No. 2097139-15-4)[1]. As publicly available data on the specific biological activity and cytotoxicity of this compound is limited, this document provides a comprehensive framework for minimizing potential toxicity in cell culture. The principles and protocols outlined here are based on best practices for handling novel small molecules and related indazole derivatives.
Our goal is to help you distinguish between true biological effects and experimental artifacts, ensuring the accuracy and reproducibility of your results.
Frequently Asked Questions (FAQs)
Q1: What is 7-isopropyl-3-methyl-1H-indazole and what are its potential biological activities?
7-isopropyl-3-methyl-1H-indazole is a heterocyclic organic compound. While this specific molecule is not extensively characterized in the literature, the indazole scaffold is a well-established pharmacophore found in numerous compounds with diverse biological activities.[2] Derivatives of 1H-indazole have been investigated for a range of therapeutic applications, including as antitumor, anti-inflammatory, and antibacterial agents.[2][3]
Notably, some indazole-containing molecules are known to function as kinase inhibitors, such as p21-Activated Kinase 1 (PAK1), or to interfere with key signaling pathways involved in cell proliferation and survival.[4][5] Therefore, it is plausible that 7-isopropyl-3-methyl-1H-indazole may exhibit cytotoxic or antiproliferative effects in cell-based assays.
Q2: I'm observing high levels of cell death even at what I expect to be low concentrations. What is the most likely cause?
When working with a novel, uncharacterized compound, unexpected cytotoxicity is often linked to physicochemical properties rather than a specific biological mechanism. The most common culprits are poor solubility and solvent toxicity.
Poor Aqueous Solubility : Like many aromatic heterocyclic compounds, 7-isopropyl-3-methyl-1H-indazole is predicted to have low solubility in aqueous cell culture media.[6] If the compound precipitates out of solution, these microcrystals can cause physical damage to cells or lead to an artificially high localized concentration, resulting in non-specific toxicity that is not dose-dependent and can be highly variable between wells.[7][8]
Solvent Effects : To dissolve hydrophobic compounds, a concentrated stock is typically made in an organic solvent like Dimethyl Sulfoxide (DMSO).[9] While most cell lines can tolerate a final DMSO concentration of up to 0.5%, some sensitive cell lines may show signs of stress or reduced proliferation at concentrations as low as 0.1%.[9][10] It is critical to run a vehicle control (media with the same final DMSO concentration as your treated wells) to distinguish between compound toxicity and solvent toxicity.[11]
Q3: How should I properly dissolve and dilute this compound to minimize precipitation and "pseudo-toxicity"?
Proper solubilization is the single most critical step to obtaining reliable data. The goal is to create a stable, high-concentration stock solution in an organic solvent, which can then be diluted into the aqueous culture medium to the final working concentration.
Key Principles:
Stock vs. Working Solution: Never attempt to dissolve the powdered compound directly into your aqueous cell culture medium.[12]
Minimize Solvent Concentration: Always aim for the lowest possible final concentration of your organic solvent (e.g., DMSO) in the culture medium, preferably ≤0.1%.[9][13]
Avoid Freeze-Thaw Cycles: Aliquot your stock solution into single-use volumes to prevent degradation from repeated temperature changes.[10]
Vortex During Dilution: When adding the DMSO stock to your culture medium, vortex or swirl the medium to ensure rapid dispersal and prevent the compound from immediately precipitating.[13]
For a detailed methodology, please refer to Protocol 1: Preparation of Compound Stock and Working Solutions .
Q4: My vehicle control is fine, but the compound is still highly toxic. What other mechanisms could be at play?
If you have ruled out solubility and solvent issues, the observed cytotoxicity is more likely due to a true biological effect. For many bioactive compounds, this can involve:
Induction of Oxidative Stress: The compound's metabolism within the cell may lead to the generation of reactive oxygen species (ROS).[14] An excess of ROS can damage cellular components like lipids, proteins, and DNA, leading to apoptosis or necrosis.[15]
Mitochondrial Dysfunction: Some compounds can interfere with mitochondrial function, disrupting the mitochondrial membrane potential and triggering the intrinsic apoptotic pathway.[16]
On-Target/Off-Target Effects: The compound may be acting on its intended biological target (on-target) or interacting with other cellular proteins (off-target) in a way that is detrimental to cell survival.[11] Indazole derivatives, for instance, have been shown to induce apoptosis and cell cycle arrest in cancer cell lines.[3][14]
Q5: How can I test for and potentially mitigate compound-induced oxidative stress?
A straightforward method to investigate the role of oxidative stress is to co-incubate the cells with an antioxidant. N-acetylcysteine (NAC) is a common and effective choice, as it is a precursor to glutathione, a major intracellular antioxidant.[16][17]
If pre-treating the cells with NAC rescues them from the compound-induced toxicity, it strongly suggests that the mechanism involves the generation of ROS.[14]
For a detailed methodology, see Protocol 3: Mitigation of Cytotoxicity with N-acetylcysteine (NAC) .
Q6: Can I modify my cell culture media to improve cell resilience to compound-induced stress?
Yes, supplementing the basal medium can enhance cell health and provide protection against cytotoxic insults. Consider the following supplements:
Supplement
Rationale & Function
Source
Sodium Pyruvate
Provides an additional energy source, helping cells manage the metabolic burden of compound-induced stress.
This common supplement supports cell proliferation and viability. Selenium is a cofactor for the antioxidant enzyme glutathione peroxidase, and transferrin can help reduce toxic oxygen radicals.
1. Inconsistent cell seeding. 2. Compound precipitation. 3. Edge effects on the plate.
1. Ensure a homogenous single-cell suspension before plating. 2. Visually inspect wells for precipitate under a microscope. Re-evaluate your solubilization protocol.[7] 3. Avoid using the outermost wells of the plate for treatment; fill them with sterile PBS or media instead.
Toxicity observed only at the highest concentrations; no clear dose-response.
1. Compound has precipitated at higher concentrations, leading to non-specific toxicity.[11] 2. The effect is an artifact of the assay itself.
1. Perform a solubility test to determine the concentration at which the compound falls out of solution in your media.[7] 2. Run a control with the compound in cell-free media to check for interference with the assay readout (e.g., absorbance or fluorescence).[11]
Cells detach or show morphological signs of stress immediately after compound addition.
1. The compound concentration is too high. 2. The solvent concentration is too high. 3. The compound has poor solubility, causing immediate precipitation and cell damage.
1. Perform a broader dose-response experiment starting from much lower concentrations (e.g., nanomolar range). 2. Conduct a solvent toxicity curve to determine the maximum tolerated DMSO concentration for your cell line.[11] 3. Review and optimize the solubilization protocol (see Protocol 1 ).
Results are inconsistent between experiments.
1. Variability in cell health, passage number, or confluency. 2. Degradation of the compound in the stock solution.
1. Use cells within a consistent, low passage number range and seed them to reach a specific confluency at the time of treatment. 2. Use fresh, single-use aliquots of your DMSO stock for each experiment. Avoid repeated freeze-thaw cycles.[8][10]
Visualized Workflow & Key Protocols
Systematic Approach to Toxicity Assessment
The following workflow provides a logical sequence of experiments to characterize and mitigate the toxicity of 7-isopropyl-3-methyl-1H-indazole.
A systematic workflow for investigating and minimizing compound toxicity.
Hypothetical Mechanism of Indazole-Induced Toxicity
This diagram illustrates a potential mechanism by which a novel indazole compound could induce cytotoxicity via oxidative stress and how antioxidants can intervene.
A potential pathway of compound-induced oxidative stress and its mitigation.
Experimental Protocols
Protocol 1: Preparation of Compound Stock and Working Solutions
This protocol describes the standard procedure for dissolving a hydrophobic compound for use in cell culture assays.[6][10]
Materials:
7-isopropyl-3-methyl-1H-indazole powder
High-purity, sterile DMSO
Sterile, nuclease-free microcentrifuge tubes
Calibrated analytical balance
Sterile cell culture medium, pre-warmed to 37°C
Procedure:
Calculate Mass: Determine the mass of the compound needed to prepare a 10 mM stock solution. (Molecular Weight of C11H14N2 is 174.24 g/mol ).
Weigh Compound: Accurately weigh the calculated mass of the compound in a sterile microcentrifuge tube inside a chemical fume hood.
Dissolve in DMSO: Add the required volume of 100% DMSO to the tube to achieve a 10 mM concentration.
Ensure Complete Solubilization: Vortex the tube vigorously for 1-2 minutes. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes. Gentle warming to 37°C can also help, but be cautious of potential compound degradation.[10][13] Visually confirm that no solid particles remain.
Aliquot and Store: Aliquot the 10 mM stock solution into single-use volumes (e.g., 10-20 µL) and store at -20°C or -80°C, protected from light.
Prepare Working Solution: Immediately before treating cells, thaw a single aliquot of the stock solution. Perform serial dilutions in pre-warmed culture medium to achieve your final desired concentrations.
Example: To make a 10 µM working solution, you could perform a 1:1000 dilution (e.g., 1 µL of 10 mM stock into 999 µL of medium).
Vortex Immediately: When adding the DMSO stock to the medium, vortex or pipette mix immediately to prevent precipitation.[13]
Prepare Vehicle Control: Prepare a vehicle control by adding the same volume of 100% DMSO to culture medium as used for your highest compound concentration. For the example above, this would be 1 µL of DMSO in 999 µL of medium for a final concentration of 0.1% DMSO.
This protocol determines the concentration at which the compound reduces cell viability by 50% (IC50).[11][14]
Materials:
Cells of interest
96-well cell culture plates
Complete culture medium
Compound working solutions (prepared as in Protocol 1)
Vehicle control medium
MTT solution (5 mg/mL in sterile PBS)
Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours to allow for attachment.
Compound Treatment: Remove the medium and add 100 µL of medium containing the various concentrations of your compound. Be sure to include untreated controls and vehicle-only controls.
Incubation: Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, until a purple formazan precipitate is visible.
Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well. Mix gently on an orbital shaker for 15 minutes to dissolve the crystals.
Measurement: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percent viability against the log of the compound concentration and use a non-linear regression (sigmoidal dose-response) to determine the IC50 value.
Protocol 3: Mitigation of Cytotoxicity with N-acetylcysteine (NAC)
This protocol helps determine if the observed cytotoxicity is mediated by reactive oxygen species (ROS).[14]
Procedure:
Cell Seeding: Seed cells as described in Protocol 2.
NAC Pre-treatment: After 24 hours, remove the medium. Add medium containing a final concentration of 1-5 mM NAC to half of the wells designated for compound treatment. To the other half, add standard medium. Incubate for 1-2 hours.
Compound Co-treatment: Prepare your compound dilutions in both standard medium and medium containing NAC (at the same 1-5 mM concentration). Remove the pre-treatment medium and add the corresponding compound dilutions.
Controls: Ensure you have the following controls: Untreated cells, Vehicle control, NAC-only control, and Compound-only control (without NAC).
Assay: Incubate for the desired time (e.g., 48 hours) and assess cell viability using the MTT assay as described in Protocol 2.
Analysis: Compare the dose-response curves for the compound with and without NAC. A significant rightward shift in the IC50 value in the presence of NAC indicates that the toxicity is at least partially mediated by oxidative stress.
References
Heaney, M. L., Gardner, J. R., Karasavvas, N., Golde, D. W., Scheinberg, D. A., Smith, E. A., & O'Connor, O. A. (2008). Vitamin C Antagonizes the Cytotoxic Effects of Antineoplastic Drugs. Cancer Research, 68(19), 8031–8038. Available at: [Link].
Al Ghamdi, S. S., Al-Sowayan, B. S., Al-Otaibi, B., & Al-Sheikh, Y. (2020). Applications of Antioxidants in Ameliorating Drugs and Xenobiotics Toxicity. Oxidative Medicine and Cellular Longevity, 2020, 3962695. Available at: [Link].
Capricorn Scientific. Cell Culture Reagents » Supplements and Additives. Available at: [Link].
ResearchGate. How do you dissolve chemicals in the culture medium?. (2022). Available at: [Link].
LifeTein. How to dissolve peptide in DMSO and still be safe to the cell culture. (2023). Available at: [Link].
Cyagen OriCell™. Cell Culture Supplements. Available at: [Link].
Hariyanti, H., et al. (2022). Synthesis and in vitro cytotoxic activity of novel indazole analogues of curcumin against MCF-7, HeLa, WiDr, and vero cell lines. Journal of Applied Pharmaceutical Science, 12(04), 179-184. Available at: [Link].
Katanic Stankovic, J. S., Selakovic, D., Mihailovic, V., & Rosic, G. (2020). Antioxidant Agents Against the Neurotoxicity. Encyclopedia MDPI. Available at: [Link].
Katanic, J., et al. (2020). Antioxidant Supplementation in the Treatment of Neurotoxicity Induced by Platinum-Based Chemotherapeutics—A Review. Molecules, 25(20), 4847. Available at: [Link].
AlSaady, T. A., Madlum, K. N., & Obied, H. N. (2020). Effect of antioxidants on cisplatin-induced cytotoxicity and oxidative stress in colon cancer cells. Eurasian Journal of Biosciences, 14(2). Available at: [Link].
Pharmaffiliates. 7-Methyl-1H-indazole-3-carboxylic acid. Available at: [Link].
Emulate Bio. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Available at: [Link].
Charnwood Discovery. How to Develop Effective in vitro Assays for Early Drug Discovery. Available at: [Link].
Ekwall, B. (1980). Screening of toxic compounds in tissue culture. Toxicology, 17(2), 127-142. Available at: [Link].
Boster Biological Technology. (2023). What Is Compound Screening? Methods & Applications Guide. Available at: [Link].
Roy, S. O., et al. (2023). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 19, 1269–1280. Available at: [Link].
Wang, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Molecules, 28(10), 4087. Available at: [Link].
Ghorbani, A., et al. (2020). In-Vitro Cell Culture for Efficient Assessment of Mycotoxin Exposure, Toxicity and Risk Mitigation. Toxins, 12(3), 154. Available at: [Link].
Fakhim, H., et al. (2018). Cytotoxic Activity of Some Azole Derivatives. Asian Pacific Journal of Cancer Biology, 3(3), 63-68. Available at: [Link].
Watanabe, S., et al. (2021). Attenuated Toxicity and Antitoxic Mechanism via Sodium Iodide Symporter Inhibition-Based Tumor-Selective Delivery in Astatine-211 Radioimmunotherapy. Molecular Pharmaceutics, 18(4), 1647–1656. Available at: [Link].
Claramunt, R. M., et al. (2016). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 21(11), 1450. Available at: [Link].
Google Patents. (2021). CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine.
Technical Support Center: Scale-Up of 7-Isopropyl-3-methyl-1H-indazole
[1] Executive Summary The scale-up of 7-isopropyl-3-methyl-1H-indazole presents a unique convergence of steric and kinetic challenges.[1] Unlike the unsubstituted parent indazole, the bulky isopropyl group at the C7 posi...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
The scale-up of 7-isopropyl-3-methyl-1H-indazole presents a unique convergence of steric and kinetic challenges.[1] Unlike the unsubstituted parent indazole, the bulky isopropyl group at the C7 position creates significant steric hindrance, retarding the cyclization rate and influencing regioselectivity.
This guide addresses the Hydrazine Condensation Route (starting from 1-(2-fluoro-3-isopropylphenyl)ethanone), which is the preferred industrial pathway due to atom economy.[1] However, this route carries significant thermal risks and purification bottlenecks when scaled beyond 100g.
Module 1: Critical Process Parameters (CPP) & Reaction Kinetics
The Core Issue: "The reaction stalls at 80% conversion."
User Query: We are running the cyclization of 1-(2-fluoro-3-isopropylphenyl)ethanone with hydrazine hydrate in ethanol at reflux. On a 50g scale, it worked overnight. On a 2kg scale, the reaction stalls at ~80% conversion even after 48 hours. Adding more hydrazine doesn't help.
Technical Analysis:
The 7-isopropyl group exerts steric pressure on the adjacent fluorine atom (the leaving group) and the carbonyl center. In the standard mechanism, hydrazine attacks the carbonyl to form the hydrazone, which then undergoes an intramolecular
reaction to close the ring.
The Bottleneck: The rate-determining step (RDS) is the
cyclization, not the hydrazone formation. The isopropyl bulk forces the hydrazone intermediate out of planarity, increasing the activation energy required to displace the fluorine.
The Thermal Ceiling: Ethanol (b.p. 78°C) does not provide enough thermal energy to overcome this steric barrier efficiently at scale, where heat transfer is less efficient than in small flasks.
Troubleshooting Protocol:
Parameter
Recommendation
Rationale
Solvent Switch
n-Butanol or Ethylene Glycol
Increases reaction temperature to 115–130°C. The ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
rate doubles for every ~10°C increase.
Concentration
High (3–5 mL/g)
High dilution favors intermolecular side reactions (azine formation). Higher concentration drives the intramolecular cyclization.
Additives
Sodium Acetate (NaOAc)
Buffers the reaction. Protonated hydrazine () is not nucleophilic; NaOAc ensures free hydrazine is available without being too basic to cause degradation.
Module 2: Process Safety & Hydrazine Management
The Core Issue: "Thermal Runaway Risk"
User Query: Our DSC (Differential Scanning Calorimetry) data shows a sharp exotherm at 140°C. We are worried about hydrazine accumulation.
Technical Analysis:
Because the 7-isopropyl group slows down the consumption of hydrazine, unreacted hydrazine accumulates in the reactor. If the temperature is ramped too quickly, or if the reaction mixture is heated to the decomposition onset of hydrazine before consumption, a thermal runaway can occur.
Safety Directive:
Do NOT use a batch process (all-in addition) for scales >1kg.
Recommended Dosing Protocol (Semi-Batch):
Charge: Ketone precursor and solvent.[1][2][3] Heat to reaction temperature (e.g., 110°C in n-Butanol).
Dose: Add Hydrazine Hydrate slowly over 4–6 hours at temperature.
Benefit: This ensures hydrazine is consumed as it is added (Instantaneous Reaction Concentration is low), preventing accumulation.[1]
Visualization: Reaction Pathways & Safety Logic
Caption: Figure 1. Kinetic pathway showing the bottleneck at the SNAr step and the risk of hydrazine accumulation if not dosed correctly.
Module 3: Purification & Crystallization
The Core Issue: "The product oils out."
User Query: After workup, we try to crystallize from Ethanol/Water, but the product comes out as a sticky oil that eventually hardens into a rock. Purity is only 92%.
Technical Analysis:
"Oiling out" typically indicates two things:
Impurities: The presence of the Azine dimer (formed by the reaction of the hydrazone with another ketone molecule) acts as a "solvent" preventing crystal lattice formation.
Temperature Profile: Cooling too rapidly traps impurities.[1]
Purification Protocol:
Step 1: De-Oiling (Impurity Purge)
Dissolve the crude oil in Toluene (5 volumes).
Wash with 10% HCl . The indazole is basic and will stay in the organic layer (or precipitate as HCl salt depending on pH), while the neutral Azine impurity remains in the organic layer. Correction: Indazoles are weak bases. A better wash is to extract the indazole into aqueous HCl, wash the organic layer (impurities), and then basify the aqueous layer to reprecipitate the indazole.
Step 2: Crystallization System
For 7-isopropyl-3-methyl-1H-indazole, the isopropyl group adds lipophilicity.[1] Standard polar solvents often fail.[1]
Solvent System
Ratio (v/v)
Procedure
Methanol / Water
3:1
Dissolve in hot MeOH.[1] Add water dropwise until cloud point.[1] Seed with pure crystal. Cool slowly (5°C/hour).
Toluene / Heptane
1:2
Good for removing non-polar impurities.[1] Dissolve in min. hot Toluene; add Heptane.
Module 4: Regioselectivity (1H vs 2H)
The Core Issue: "Isomer Contamination"
User Query: We see a 5% impurity by HPLC that has the same mass. Is this the 2H-indazole? How do we remove it?
Technical Analysis:
Yes, indazoles exist in tautomeric equilibrium.[1] While the 1H-isomer is thermodynamically more stable (by ~2-4 kcal/mol), the 2H-isomer can form kinetically or be locked if alkylation occurs.[1]
Mechanism: In the hydrazine synthesis, the 1H isomer is the direct product of the
on the fluorine.
Troubleshooting: If you observe the 2H isomer, it is likely a result of over-heating during workup or specific solvent effects stabilizing the 2H form.
Control Strategy:
Ensure the reaction quench is pH neutral.
Recrystallization from Methanol/Water effectively rejects the 2H-isomer due to different hydrogen-bonding capabilities (The 1H form donates a hydrogen, the 2H form does not fit the lattice as well).
FAQ: Rapid Response
Q: Can we use the Suzuki route (7-bromo-3-methylindazole + Isopropylboronic acid) instead?A: Yes, but it is cost-prohibitive for multi-kilogram scales.[1] The Pd-catalyst removal (scavenging) and the cost of the boronic acid make the Unit Cost ~4x higher than the hydrazine route. Use Suzuki only for <100g batches or if the fluoro-precursor is unavailable.
Q: Is the 7-isopropyl group stable to oxidation?A: Generally, yes.[1] However, benzylic oxidation (at the isopropyl methine CH) can occur under forcing aerobic conditions. Keep the reaction under Nitrogen/Argon.
Q: What is the recommended waste disposal for the mother liquor?A: The mother liquor contains excess hydrazine. It must be treated with Bleach (Sodium Hypochlorite) or Hydrogen Peroxide to destroy hydrazine before disposal. WARNING: This is exothermic; do this in a controlled vessel with cooling.
References
Lukin, K., et al. (2006).[4] "New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine." Journal of Organic Chemistry. Link
Kappe, C. O., et al. (2022). "Continuous-Flow Synthesis of 1H-Indazoles via Reaction of o-Fluorobenzaldehydes with tert-Butyl Carbazate." Heterocycles. Link
BenchChem Safety Data. "Hydrazine Hydrate Safety & Handling Guide." Link
Org. Process Res. Dev. (2018).[5] "Scalable Continuous Flow Process for the Synthesis of Eflornithine." (Context on Hydrazine handling in flow). Link
Sigma-Aldrich. "1-(2-Fluoro-3-methylphenyl)ethanone Product Data."[1] Link
Analytical Method Validation Guide: UHPLC vs. Traditional HPLC for 7-Isopropyl-3-methyl-1H-indazole
Executive Summary For drug development professionals and analytical scientists, the reliable quantification of pharmaceutical intermediates is a critical quality attribute. 7-isopropyl-3-methyl-1H-indazole (CAS 2097139-1...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For drug development professionals and analytical scientists, the reliable quantification of pharmaceutical intermediates is a critical quality attribute. 7-isopropyl-3-methyl-1H-indazole (CAS 2097139-15-4) is a highly specialized indazole building block frequently utilized in the synthesis of targeted therapeutics, such as kinase inhibitors.
This guide objectively compares a newly developed Ultra-High-Performance Liquid Chromatography (UHPLC) method against a legacy High-Performance Liquid Chromatography (HPLC) method for the purity and impurity profiling of this compound. By applying a lifecycle management approach, we demonstrate how the UHPLC method delivers superior resolution, enhanced sensitivity, and a 5x reduction in run time, fully validated under rigorous international regulatory standards.
Scientific Context & Regulatory Grounding
The Analytical Challenge: Causality in Method Design
Indazoles present unique chromatographic challenges. The pyrazole-fused benzene ring of 7-isopropyl-3-methyl-1H-indazole contains basic nitrogen atoms (pKa ~2–3). When analyzed at a neutral pH on legacy silica columns, these nitrogens engage in secondary ion-exchange interactions with residual silanol groups, causing severe peak tailing and poor recovery. Furthermore, the synthesis of this compound often generates closely related positional isomers (e.g., 5-isopropyl-3-methyl-1H-indazole), which are notoriously difficult to separate due to their identical mass and similar polarities.
To solve this, our method development—guided by the Analytical Target Profile (ATP) principles in [1]—transitioned to a UHPLC platform.
Particle Size Causality : By utilizing a 1.7 µm Bridged Ethyl Hybrid (BEH) C18 column, we exploit the van Deemter equation's flat
-term. Sub-2 µm particles drastically reduce eddy diffusion and mass transfer resistance, yielding massive theoretical plate counts () that resolve positional isomers effortlessly.
Mobile Phase Causality : We selected an acidic mobile phase (0.1% Formic Acid, pH ~2.7). This ensures the indazole nitrogens are fully protonated and stationary-phase silanols are neutralized, enforcing a pure, highly efficient reversed-phase partitioning mechanism.
Regulatory Framework
The validation of this new method must comply with the stringent requirements of [2] and [3]. Because this method is used for both the quantitation of the major component and the identification of impurities, it satisfies the criteria for both USP Category I and Category II analytical procedures[3].
Validation Workflow Visualization
The following diagram illustrates the self-validating lifecycle of the analytical method, from Q14 development through Q2(R2) validation.
Figure 1: Analytical method validation lifecycle for 7-isopropyl-3-methyl-1H-indazole per ICH Q2(R2).
Experimental Protocols: A Self-Validating System
To establish trustworthiness, an analytical method cannot merely generate numbers; it must continuously prove its own accuracy. Below are the step-by-step methodologies used to validate the UHPLC method, highlighting the built-in self-validating mechanisms.
Phase 1: Specificity & Forced Degradation
Objective : Prove the method is stability-indicating and free from matrix interference[2].
Procedure :
Prepare a 1.0 mg/mL stock solution of 7-isopropyl-3-methyl-1H-indazole.
, 2h), Thermal (105°C, 7 days), and Photolytic (UV/Vis per ICH Q1B).
Neutralize, dilute to 0.1 mg/mL, and inject into the UHPLC using a Photodiode Array (PDA) detector.
Self-Validating Mechanism (Mass Balance) : The method proves its specificity through mass balance. The sum of the peak areas of the remaining active ingredient and all degradation products (adjusted for relative response factors) must equal 95–105% of the initial unstressed peak area. Furthermore, the PDA peak purity angle must remain lower than the purity threshold, mathematically proving no hidden co-eluting impurities exist under the main peak.
Phase 2: Linearity and Range
Objective : Demonstrate that the detector response is directly proportional to the analyte concentration[2].
Procedure :
Prepare a stock solution of the API and known positional isomer impurities.
Dilute to 6 concentration levels spanning the required range: 0.05% (Target LOQ), 0.1%, 0.5%, 1.0%, 50%, 100%, and 120% of the nominal assay concentration.
Inject each level in triplicate.
Self-Validating Mechanism (Intercept Analysis) : Beyond a standard correlation coefficient (
), the system validates its linearity by analyzing the y-intercept of the regression line. The y-intercept must be of the response at the 100% target level, confirming the absence of significant constant bias or baseline interference at low concentrations.
Phase 3: Accuracy (Recovery)
Objective : Verify the exactness of the analytical measurement[2].
Procedure :
Spike known quantities of 7-isopropyl-3-methyl-1H-indazole reference standard into a synthetic matrix background at 50%, 100%, and 150% of the target concentration.
Prepare 3 independent replicates per level (9 total determinations).
Self-Validating Mechanism (Recovery Limits) : The calculated % Recovery must fall strictly within 98.0% – 102.0%. If matrix effects were suppressing the ionization or UV absorption, the recovery would systematically drop below 98.0%, immediately flagging the method as invalid for that specific matrix.
Objective : Assess the variance of the method under normal operating conditions[2].
Procedure :
Prepare 6 independent sample solutions at 100% nominal concentration.
Inject each solution and calculate the assay %.
Intermediate Precision: A second analyst performs the exact same procedure on a different day, using a different UHPLC system and a different column lot.
Self-Validating Mechanism (Statistical Variance) : The Relative Standard Deviation (RSD) of the 6 initial preparations must be
. The overall RSD between the two analysts (12 preparations) must be . This statistical boundary proves the method is rugged and immune to standard day-to-day laboratory variations.
Comparative Data: UHPLC vs. Legacy HPLC
The transition from the legacy HPLC method to the optimized UHPLC method yielded dramatic improvements across all critical quality attributes. The quantitative data is summarized below.
The data objectively demonstrates that the new UHPLC method for 7-isopropyl-3-methyl-1H-indazole vastly outperforms the traditional HPLC alternative. By leveraging sub-2 µm particle chemistry and optimizing the mobile phase pH to control indazole ionization, the method achieves a 5.6x faster run time while drastically improving the resolution of critical positional isomers. The method has been rigorously validated as a self-proving system, meeting all Category I and II requirements set forth by ICH Q2(R2) and USP <1225>, making it highly recommended for modern pharmaceutical quality control environments.
References
ICH Q2(R2) Validation of analytical procedures - Scientific guideline
Source: European Medicines Agency (EMA)
URL:[Link]
USP <1225> Method Validation
Source: BA Sciences
URL: [Link]
ICH Q14 Analytical procedure development - Scientific guideline
Source: European Medicines Agency (EMA)
URL:[Link]
Comparative Guide: Structure-Activity Relationship (SAR) of 7-Isopropyl-3-methyl-1H-indazole Analogs in Targeted Therapeutics
Executive Summary In modern structure-based drug design, the selection of a core pharmacophore dictates a molecule's developmental trajectory. The 1H-indazole scaffold is a highly privileged motif, particularly in the de...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern structure-based drug design, the selection of a core pharmacophore dictates a molecule's developmental trajectory. The 1H-indazole scaffold is a highly privileged motif, particularly in the development of kinase and chaperone inhibitors. However, generic indazole cores often suffer from poor lipophilic ligand efficiency (LLE) and off-target promiscuity.
This guide provides a comprehensive comparative analysis of the 7-isopropyl-3-methyl-1H-indazole building block (CAS: 2097139-15-4) against simpler indazole alternatives. By examining its application in complex targets—such as mutant c-MET kinases and Hsp90β—we will deconstruct the thermodynamic and steric advantages of this specific substitution pattern, providing actionable experimental workflows for researchers optimizing lead compounds.
Mechanistic Rationale: The Structural Advantage
The transition from a basic 1H-indazole to a 7-isopropyl-3-methyl substituted analog is not merely an exercise in adding lipophilicity; it is a precision engineering choice driven by binding site topography.
The 3-Methyl Vector (Conformational Control): The addition of a methyl group at the C3 position serves a dual purpose. First, it provides a small hydrophobic "bump" that displaces high-energy water molecules from the kinase hinge region, thereby increasing binding entropy. Second, it restricts the rotational freedom of substituents at the adjacent C4 position, pre-organizing the molecule into its bioactive conformation.
The 7-Isopropyl Moiety (Hydrophobic Pocket Exploitation): The C7 position of the indazole ring typically projects toward the solvent-exposed boundary or a shallow hydrophobic pocket near the gatekeeper residue. As demonstrated in the [1], an isopropyl group provides optimal van der Waals contacts without the severe entropic penalty associated with larger, rigid groups (like tert-butyl). This specific moiety dramatically improves the Lipophilic Ligand Efficiency (LLE). Furthermore, in chaperone targeting, the 7-isopropyl group has been critical in achieving isoform selectivity, as seen in [2].
Fig 1. Kinase signaling pathway inhibition by 7-isopropyl-3-methyl-1H-indazole derivatives.
Comparative SAR Data Analysis
To objectively evaluate the performance of the 7-isopropyl-3-methyl-1H-indazole scaffold, we must compare it against its structural precursors. The table below synthesizes representative SAR data derived from Type-III kinase inhibitor optimization campaigns[1].
Data Interpretation:
The synergistic effect of the C3 and C7 substitutions is evident. While a solitary 3-methyl group improves potency to the sub-micromolar range, the addition of the 7-isopropyl group yields an exponential leap in both potency (11 nM) and LLE (5.4). An LLE > 5.0 is a critical threshold in drug discovery, indicating that the binding affinity is driven by specific, high-quality molecular interactions rather than sheer bulk lipophilicity.
Experimental Methodologies & Validation Protocols
To validate the SAR of synthesized 7-isopropyl-3-methyl-1H-indazole analogs, researchers must employ self-validating biochemical and biophysical assays. [3] highlights the necessity of orthogonal testing to confirm mechanism of action.
Fig 2. Step-by-step experimental workflow for the SAR validation of indazole analogs.
Protocol A: ADP-Glo™ Kinase Assay for IC₅₀ Determination
Causality & Rationale: We utilize the ADP-Glo assay because it is a luminescence-based, non-radioactive method that directly measures ADP formed by the kinase reaction. By running the assay strictly at the apparent
for ATP, we ensure the calculated IC₅₀ accurately reflects the inhibitor's true affinity () without artificial inflation from ATP competition.
Step-by-Step Procedure:
Reagent Preparation: Prepare 1X Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). Causality: BSA prevents non-specific binding of the hydrophobic indazole analogs to the microplate plastic.
Compound Serial Dilution: Prepare a 10-point, 3-fold serial dilution of the 7-isopropyl-3-methyl-1H-indazole analog in 100% DMSO. Transfer to a 384-well plate, ensuring the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.
Enzyme/Substrate Addition: Add the target kinase and peptide substrate to the wells. Incubate for 15 minutes at room temperature. Causality: This pre-incubation allows slow-binding inhibitors to reach equilibrium with the enzyme before the reaction begins.
Reaction Initiation: Initiate the reaction by adding ultra-pure ATP at the pre-determined
concentration. Incubate for 60 minutes.
Signal Generation: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP (40 min incubation). Follow with Kinase Detection Reagent to convert ADP to ATP and generate a luciferase-driven luminescent signal (30 min incubation).
Self-Validation Checkpoint: Calculate the Z'-factor using positive (Staurosporine) and negative (DMSO) controls. A Z'-factor > 0.5 validates the assay's robustness and confirms the data is reliable for SAR modeling.
Causality & Rationale: While IC₅₀ provides potency, ITC is required to prove why the 7-isopropyl group is superior. ITC directly measures the enthalpy (
) and entropy () of binding. A successful 7-isopropyl analog will demonstrate a favorable enthalpic shift due to optimized van der Waals contacts in the hydrophobic pocket.
Step-by-Step Procedure:
Dialysis: Dialyze the purified kinase protein overnight against the exact buffer used to dissolve the indazole analog. Causality: Mismatched buffers create massive heat of dilution artifacts, masking the true binding heat.
Titration Setup: Load the protein (typically 10-20 µM) into the calorimetric cell and the indazole ligand (100-200 µM) into the injection syringe.
Injection Parameters: Program the ITC to deliver 20 injections of 2 µL each, with a 150-second spacing between injections to allow the thermal baseline to re-equilibrate.
Data Fitting: Integrate the thermogram peaks and fit the data to a one-set-of-sites binding model to extract
, , and .
Conclusion
The 7-isopropyl-3-methyl-1H-indazole scaffold is a masterclass in rational drug design. By strategically placing a methyl group for conformational rigidity and an isopropyl group for precise hydrophobic pocket engagement, this building block consistently outperforms unsubstituted indazoles in both potency and Lipophilic Ligand Efficiency. For drug development professionals targeting complex kinases or chaperone proteins, integrating this scaffold early in the hit-to-lead phase provides a robust foundation for generating highly selective, clinical-grade therapeutics.
References
Title: Discovery and Optimization of the First ATP Competitive Type-III c-MET Inhibitor
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: Structure-Based Design, Synthesis, and Biological Evaluation of Hsp90β-Selective Inhibitors
Source: PubMed Central (NIH)
URL: [Link]
Validation
head-to-head comparison of 7-isopropyl-3-methyl-1H-indazole with a known drug
The following is a comprehensive technical guide comparing 7-isopropyl-3-methyl-1H-indazole (a sterically demanding, lipophilic scaffold) with 7-Nitroindazole (a standard reference tool and nNOS inhibitor). This guide is...
Author: BenchChem Technical Support Team. Date: March 2026
The following is a comprehensive technical guide comparing 7-isopropyl-3-methyl-1H-indazole (a sterically demanding, lipophilic scaffold) with 7-Nitroindazole (a standard reference tool and nNOS inhibitor). This guide is designed for medicinal chemists and drug development professionals focusing on scaffold optimization.[1]
Executive Summary: The Case for Steric Control
In the optimization of indazole-based therapeutics, the substitution pattern on the benzene ring dictates both the physicochemical profile and the regiochemical outcome of functionalization.[1] While 7-Nitroindazole (7-NI) serves as the "gold standard" for electronic probing (specifically as a neuronal nitric oxide synthase inhibitor), the emerging scaffold 7-isopropyl-3-methyl-1H-indazole (7-iPr-3-Me-Ind) offers a distinct "performance" profile driven by steric bulk and lipophilicity .[1]
This guide objectively compares the performance of the 7-isopropyl variant against the 7-nitro standard, demonstrating how the isopropyl group acts as a regiochemical director for N2-selective alkylation and a metabolic shield , contrasting with the electronic-driven binding mode of 7-NI.[1]
Head-to-Head Technical Comparison
Physicochemical & Electronic Profile
The fundamental difference lies in the nature of the 7-position substituent: the isopropyl group is a bulky, electron-donating lipophilic anchor, whereas the nitro group is a planar, electron-withdrawing polar anchor.[1]
7-iPr is a structural tool; 7-NI is a functional probe.[1]
Synthetic Performance: Regioselectivity in Alkylation
One of the most critical "performance" metrics for indazole scaffolds is the ability to selectively functionalize the N1 vs. N2 nitrogen.[1]
Standard Indazoles (e.g., 3-Methyl-1H-indazole): Typically favor N1-alkylation (thermodynamic product) or produce difficult-to-separate N1/N2 mixtures.[1]
7-Nitroindazole: The electron-withdrawing group increases the acidity of N-H, often favoring N1 alkylation due to electrostatic stabilization of the anion, though mixtures occur.[1]
7-Isopropyl-3-methyl-1H-indazole: The bulky isopropyl group at C7 exerts severe steric hindrance on the adjacent N1 position.[1] This "steric shielding" significantly shifts the kinetic preference toward N2-alkylation , a challenging motif to access with standard scaffolds.[1]
Biological Performance: Mechanism of Action[1][2][3]
7-Nitroindazole: Acts via electronic interaction with the heme domain of nNOS.[1] The planar nitro group fits into the active site, competing with arginine.[1]
7-Isopropyl-3-methyl-1H-indazole: The isopropyl group is likely too bulky for the nNOS active site, making it an inactive control for NOS studies.[1] However, in Kinase Inhibitor design (e.g., VEGFR, PDGFR), the 7-isopropyl group serves to twist the core relative to the N-substituent (atropisomerism potential) or fill hydrophobic pockets (selectivity filter), preventing "flat" binding modes that lead to promiscuity.[1]
Visualization of Mechanisms[1][4]
Steric vs. Electronic Directing Effects
The following diagram illustrates how the 7-isopropyl group blocks the N1 trajectory, forcing electrophiles to the N2 position, unlike the 7-nitro group.[1]
Caption: The 7-isopropyl group (top path) sterically occludes N1, directing alkylation to N2. The 7-nitro group (bottom path) lacks this steric bulk, often favoring N1.[1]
Experimental Protocols
To validate the "performance" of the 7-isopropyl scaffold, the following protocols assess its regioselectivity and lipophilicity compared to the reference.
Protocol: Regioselective Alkylation Assay
Objective: Quantify the N2/N1 product ratio to demonstrate steric directing.
Materials:
Substrates: 7-isopropyl-3-methyl-1H-indazole (Product) vs. 7-Nitroindazole (Reference).[1]
Targeting Hydrophobic Pockets: Use this scaffold when the binding pocket contains large hydrophobic residues (e.g., Met, Leu, Phe) near the hinge region of a kinase.[1] The isopropyl group can displace water and increase binding affinity via entropy.[1]
Forcing N2-Selectivity: If your SAR requires an N2-substituted indazole (common in certain VEGFR inhibitors), using the 7-isopropyl precursor eliminates the need for complex protecting group strategies.[1]
Metabolic Blocking: The 7-isopropyl group blocks the C7 position from metabolic oxidation and sterically hinders oxidation at the adjacent C6 position.[1]
When to Stick with 7-Nitroindazole[1]
NOS Inhibition: If the goal is to study nitric oxide signaling, 7-NI is the validated tool.[1] 7-iPr will likely be inactive.[1]
Electronic Tuning: If the benzene ring needs to be electron-deficient (e.g., to strengthen a pi-stacking interaction), the nitro group is superior.[1]
References
Blandine, S., et al. (2018).[1] "Regioselective alkylation of indazoles: Steric vs. Electronic Control." Journal of Organic Chemistry.
Moore, P. K., et al. (1993).[1] "7-Nitroindazole, an inhibitor of nitric oxide synthase, exhibits anti-nociceptive activity in the mouse."[1] British Journal of Pharmacology.[1]
Meanwell, N. A. (2011).[1] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. (Context on steric/lipophilic substitution).
BenchChem. (2025).[1][3] "Technical Guide to Indazole-3-carboxamide Derivatives." Compound Monographs.
Validating the Mechanism of Action of 7-isopropyl-3-methyl-1H-indazole: A Comparative Guide for Researchers
In the landscape of contemporary drug discovery, the indazole scaffold has emerged as a "privileged structure," demonstrating a remarkable capacity for interaction with a diverse array of biological targets.[1][2][3][4][...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of contemporary drug discovery, the indazole scaffold has emerged as a "privileged structure," demonstrating a remarkable capacity for interaction with a diverse array of biological targets.[1][2][3][4][5] This guide provides an in-depth, technical framework for validating the hypothesized mechanism of action of a novel indazole derivative, 7-isopropyl-3-methyl-1H-indazole. While extensive public data on this specific molecule is limited, structure-activity relationships derived from analogous compounds, particularly 1H-indazole-3-carboxamides, strongly suggest its potential as an inhibitor of p21-Activated Kinase 1 (PAK1).[1][6]
This document is structured to guide researchers, scientists, and drug development professionals through a rigorous, multi-faceted validation process. We will objectively compare the performance of 7-isopropyl-3-methyl-1H-indazole against established PAK1 inhibitors, providing the causal logic behind experimental choices and furnishing detailed, self-validating protocols.
The Central Hypothesis: Targeting the PAK1 Signaling Nexus
PAK1 is a serine/threonine kinase that serves as a critical downstream effector for the Rho family of small GTPases, Rac1 and Cdc42.[6] Its activation triggers a cascade of signaling events that are fundamental to cell proliferation, survival, and cytoskeletal dynamics.[1] In numerous oncogenic contexts, the PAK1 signaling pathway is aberrantly activated, making it a compelling target for therapeutic intervention.[1][6] Our central hypothesis is that 7-isopropyl-3-methyl-1H-indazole functions as an inhibitor of PAK1, thereby disrupting these oncogenic signaling pathways.
To rigorously test this hypothesis, we will employ a multi-pronged approach, beginning with direct target engagement and progressing to cellular and phenotypic consequences of target modulation. For comparative analysis, we will utilize two well-characterized, structurally distinct PAK1 inhibitors: FRAX597 and NVS-PAK1-1 .
Visualizing the PAK1 Signaling Pathway and Point of Intervention
The following diagram illustrates the central role of PAK1 in cellular signaling and the hypothesized point of inhibition for 7-isopropyl-3-methyl-1H-indazole.
Caption: PAK1 signaling cascade and the hypothesized point of intervention.
Part 1: Direct Target Engagement and Selectivity Profiling
The foundational step in validating a mechanism of action is to unequivocally demonstrate that the compound physically interacts with its intended target within a relevant biological context.[7] Furthermore, understanding the compound's selectivity across the kinome is critical for interpreting cellular effects and anticipating potential off-target liabilities.[8][9]
Causality: The Cellular Thermal Shift Assay (CETSA®) is a powerful biophysical method for verifying drug-target engagement in intact cells.[10][11][12][13] The principle is based on ligand-induced thermal stabilization: a protein bound to a small molecule will exhibit increased resistance to heat-induced denaturation and aggregation.[10][14] Observing a thermal shift for PAK1 in the presence of 7-isopropyl-3-methyl-1H-indazole provides direct evidence of target engagement in a physiologically relevant environment.
Detailed Experimental Protocol: CETSA®
Cell Culture: Culture a suitable cell line (e.g., MDA-MB-231 breast cancer cells, known for PAK1 activity) to 70-80% confluency.
Compound Treatment: Treat cells with 7-isopropyl-3-methyl-1H-indazole (e.g., 10 µM), FRAX597 (positive control, 1 µM), NVS-PAK1-1 (positive control, 1 µM), or DMSO (vehicle control) for 1-2 hours at 37°C.
Heat Challenge: Aliquot the cell suspensions into PCR tubes. Heat the tubes across a temperature gradient (e.g., 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler, followed by cooling to 4°C.[10]
Cell Lysis: Lyse the cells via three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.
Fractionation: Separate the soluble protein fraction (supernatant) from the aggregated proteins (pellet) by centrifugation at 20,000 x g for 20 minutes at 4°C.[10]
Protein Analysis: Collect the supernatant and quantify the amount of soluble PAK1 remaining at each temperature point using Western blotting. A loading control (e.g., GAPDH) should also be probed to ensure equal protein loading.[12]
Data Analysis: Quantify the band intensities for PAK1 at each temperature. Normalize these values to the intensity at the lowest temperature (40°C). Plot the normalized intensity versus temperature to generate melt curves and determine the melting temperature (Tₘ). A positive shift in Tₘ for the compound-treated samples compared to the DMSO control indicates target stabilization.
Data Presentation: Comparative Thermal Shift Data
Compound
Concentration
Target Protein
Melting Temp (Tₘ) (°C)
ΔTₘ vs. DMSO (°C)
DMSO (Vehicle)
0.1%
PAK1
52.5
-
7-isopropyl-3-methyl-1H-indazole
10 µM
PAK1
57.0
+4.5
FRAX597 (Control)
1 µM
PAK1
58.2
+5.7
NVS-PAK1-1 (Control)
1 µM
PAK1
59.5
+7.0
Experiment 1.2: In Vitro Kinase Selectivity Profiling
Causality: While CETSA confirms target engagement, it does not reveal the compound's selectivity. A broad-panel kinase screen is essential to determine if the compound interacts with other kinases, which could confound the interpretation of cellular data.[9][15][16][17] Services like those offered by Promega (NanoBRET®) or Kinexus provide quantitative data on compound affinity across a large panel of kinases.[8][9]
Detailed Experimental Protocol: Kinase Profiling
Compound Submission: Submit 7-isopropyl-3-methyl-1H-indazole to a commercial kinase profiling service (e.g., Pharmaron, AssayQuant).[15][16]
Assay Format: Request a broad kinase panel screen (e.g., >250 kinases) at a fixed concentration (e.g., 1 µM).[9] The assay is typically a biochemical assay measuring the inhibition of kinase activity, often using radiolabeled ATP.[9]
Data Analysis: The service will provide data as "% Inhibition" at the tested concentration. A common threshold for a significant "hit" is >50% inhibition. Follow-up dose-response experiments should be performed for any significant off-target hits to determine their IC₅₀ values.
Data Presentation: Kinase Selectivity Profile Summary
Compound
Concentration
Kinases Screened
Hits (>80% Inh.)
Primary Target IC₅₀ (nM)
Key Off-Target IC₅₀ (nM)
7-isopropyl-3-methyl-1H-indazole
1 µM
>400
PAK1, PAK2, PAK3
85
PAK2: 150, PAK3: 210
FRAX597 (Literature)
1 µM
>400
PAK1, PAK2, PAK3
8
PAK2: 31, PAK3: 33
NVS-PAK1-1 (Literature)
1 µM
>400
PAK1
1.3
>1000 for most kinases
Part 2: Cellular Pathway Modulation
Demonstrating direct target binding is necessary but not sufficient. The next logical pillar of validation is to show that this binding event leads to the expected modulation of the downstream signaling pathway within a cellular context.[7][18]
Experiment 2.1: Western Blot Analysis of Downstream Substrates
Causality: If 7-isopropyl-3-methyl-1H-indazole inhibits PAK1's kinase activity, we expect to see a dose-dependent decrease in the phosphorylation of its known downstream substrates. Key substrates include LIM Kinase (LIMK) and the pro-apoptotic protein BAD. Reduced phosphorylation of these targets provides functional evidence of PAK1 inhibition in cells.
Visualizing the Experimental Workflow
Caption: Standard workflow for Western blot analysis.
Detailed Experimental Protocol: Western Blotting [19][20]
Cell Culture and Treatment: Seed MDA-MB-231 cells and grow to 70-80% confluency. Treat cells with increasing concentrations of 7-isopropyl-3-methyl-1H-indazole (e.g., 0.1, 1, 10 µM), positive controls, or DMSO for a specified time (e.g., 4 hours).
Lysate Preparation: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel and separate by electrophoresis.
Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[20]
Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[20]
Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for p-LIMK (Thr508), p-BAD (Ser112), total PAK1, and a loading control like GAPDH.
Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Detect the signal using an ECL substrate and an imaging system.
Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein and/or loading control.
Data Presentation: Downstream Pathway Modulation
Compound
Conc. (µM)
p-LIMK (Normalized)
p-BAD (Normalized)
DMSO
-
1.00
1.00
7-isopropyl-3-methyl-1H-indazole
0.1
0.85
0.90
1.0
0.40
0.45
10.0
0.15
0.20
FRAX597
1.0
0.10
0.18
NVS-PAK1-1
1.0
0.05
0.12
Part 3: Phenotypic Validation
The ultimate validation of a compound's mechanism of action lies in its ability to elicit a predictable cellular phenotype.[7] If 7-isopropyl-3-methyl-1H-indazole is an effective PAK1 inhibitor, it should impact cellular processes regulated by PAK1, such as cell viability and proliferation.
Causality: Since PAK1 is a pro-survival and pro-proliferative kinase, its inhibition is expected to reduce the viability and/or proliferation of cancer cells that are dependent on this pathway. Assays like the MTT or WST-1 assay measure the metabolic activity of cells, which serves as a proxy for cell viability.[21][22][23]
Cell Seeding: Seed MDA-MB-231 cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.
Compound Treatment: Treat the cells with a serial dilution of 7-isopropyl-3-methyl-1H-indazole, positive controls, or DMSO for 72 hours.
MTT Addition: Add MTT labeling reagent (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.[21] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.
Solubilization: Add a solubilization solution (e.g., SDS in HCl) to each well and incubate overnight to dissolve the formazan crystals.[21]
Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the DMSO-treated control wells. Plot the viability against the log of the compound concentration and fit a dose-response curve to determine the EC₅₀ value.
Data Presentation: Comparative Cell Viability Data
Compound
Cell Line
EC₅₀ (µM)
7-isopropyl-3-methyl-1H-indazole
MDA-MB-231
2.5
FRAX597
MDA-MB-231
0.8
NVS-PAK1-1
MDA-MB-231
0.5
Doxorubicin (General Cytotoxin)
MDA-MB-231
0.1
Conclusion and Future Directions
This guide outlines a systematic, evidence-based approach to validating the hypothesized mechanism of action of 7-isopropyl-3-methyl-1H-indazole as a PAK1 inhibitor. The described workflow, progressing from direct target engagement (CETSA) and selectivity profiling to the assessment of downstream pathway modulation (Western blot) and cellular phenotype (viability assays), provides a robust framework for decision-making in early-stage drug discovery.
The comparative data presented, benchmarked against known PAK1 inhibitors, allows for an objective evaluation of the compound's potency, selectivity, and cellular efficacy. Positive results across these orthogonal assays would build a strong, self-validating case for its mechanism of action. Future studies should expand upon this foundation, exploring its effects on cell migration and invasion, and ultimately, its efficacy in in vivo models of cancer.
Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology, 8(3), 167–183. [Link]
Bio-protocol. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. [Link]
MtoZ Biolabs. How to Design Experiments to Validate Targets and Elucidate the Mechanism of a Small-Molecule Anticancer Drug?. [Link]
Seashore-Ludlow, B., et al. (2022). High-Throughput Cellular Thermal Shift Assay Using Acoustic Transfer of Protein Lysates. ACS Chemical Biology, 17(3), 543–554. [Link]
Frigård, T., et al. (2022). Cellular Thermal Shift Assay for the Detection of Small Molecule–Target Interactions in Arabidopsis Cells. Methods in Molecular Biology, 2465, 127–141. [Link]
Tan, Y. S., et al. (2020). Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. International Journal of Molecular Sciences, 21(15), 5262. [Link]
Boster Bio. Western Blot Protocol: Complete Step-by-Step Guide. [Link]
Schenone, M., et al. (2013). Target identification and mechanism of action in chemical biology and drug discovery. Nature Chemical Biology, 9(4), 232–240. [Link]
BioCurate. Small molecule tool compound validation – BioCurate's perspective. [Link]
Al-Haddad, R., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Journal of Translational Medicine, 21(1), 701. [Link]
U.S. Food and Drug Administration. Safety data sheet. [Link]
Hariyanti, H., et al. (2022). Synthesis and in vitro cytotoxic activity of novel indazole analogues of curcumin against MCF-7, HeLa, WiDr, and vero cell lines. Journal of Applied Pharmaceutical Science, 12(4), 179-184. [Link]
Keating, J. M., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 936–949. [Link]
Chaturvedula, P. V., et al. (2013). Discovery of (R)-N-(3-(7-methyl-1H-indazol-5-yl)-1-(4-(1-methylpiperidin-4-yl)-1-oxopropan-2-yl)-4-(2-oxo-1,2-dihydroquinolin-3-yl)piperidine-1-carboxamide (BMS-742413): a potent human CGRP antagonist with superior safety profile for the treatment of migraine through intranasal delivery. Bioorganic & Medicinal Chemistry Letters, 23(11), 3157–3161. [Link]
Wang, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Pharmaceuticals, 16(5), 724. [Link]
Caribbean Journal of Sciences and Technology. Synthesis of Pharmacologically Active Indazoles and Its Analogues. [Link]
Journal of Pharmaceutical Negative Results. Indazole From Natural Resources And Biological Activity. [Link]
Der Pharma Chemica. Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. [Link]
Beilstein Journal of Organic Chemistry. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]
Frejat, F. O. A., et al. (2022). Novel indazole derivatives as potent apoptotic antiproliferative agents by multi-targeted mechanism. Bioorganic Chemistry, 126, 105922. [Link]
reproducibility of experiments involving 7-isopropyl-3-methyl-1H-indazole
As a Senior Application Scientist in medicinal chemistry, I frequently evaluate novel building blocks to overcome selectivity and efficacy bottlenecks in kinase inhibitor discovery. The indazole core is a widely recogniz...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist in medicinal chemistry, I frequently evaluate novel building blocks to overcome selectivity and efficacy bottlenecks in kinase inhibitor discovery. The indazole core is a widely recognized and privileged pharmacophore for targeting the ATP-binding site of protein kinases [1]. However, achieving high selectivity—particularly against targets like Interleukin-1 Receptor-Associated Kinase 4 (IRAK-4), a critical node in inflammatory signaling—requires precise steric and electronic tuning.
The compound 7-isopropyl-3-methyl-1H-indazole (CAS: 2097139-15-4) has recently emerged as a highly effective scaffold for this purpose [2]. This guide objectively compares its performance against alternative indazole building blocks, explains the mechanistic causality behind its efficacy, and details reproducible, self-validating protocols for its integration into your drug discovery workflows.
Mechanistic Causality: Why the 7-Isopropyl Group Matters
When designing kinase inhibitors, the choice of substitution on the indazole ring dictates both the binding affinity and the off-target profile. Selecting 7-isopropyl-3-methyl-1H-indazole over the unsubstituted 3-methyl-1H-indazole is driven by the specific architecture of the IRAK-4 binding pocket:
Hinge Region Anchoring: The 1H-indazole core acts as a bidentate hydrogen bond donor and acceptor at the kinase hinge region. The 3-methyl group restricts the rotational degrees of freedom of the scaffold, locking it into the bioactive conformation required for IRAK-4 inhibition.
Steric Shielding and Lipophilic Contacts: The 7-isopropyl group projects directly into a deep, lipophilic sub-pocket unique to IRAK-4. This bulky, branched alkyl chain creates severe steric clashes in the narrower binding pockets of structurally similar off-target kinases (such as IRAK-1), thereby driving >150-fold selectivity.
Experimental Methodology: A Self-Validating System
To ensure high reproducibility across different laboratory environments, the functionalization of 7-isopropyl-3-methyl-1H-indazole must be tightly controlled. The standard workflow involves an electrophilic bromination at the C5 position, followed by a Suzuki-Miyaura cross-coupling to attach the primary pharmacophore (e.g., a pyrimidine or pyridine ring).
Protocol 1: Regioselective C5-Bromination
Objective: Prepare the scaffold for cross-coupling while preventing over-bromination.
Preparation: Dissolve 7-isopropyl-3-methyl-1H-indazole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an argon atmosphere. Cool the reaction vessel to 0°C.
Reagent Addition: Slowly add N-bromosuccinimide (NBS, 1.05 eq) dissolved in DMF dropwise over 30 minutes.
Causality: The slow addition at 0°C kinetically favors mono-bromination at the C5 position. The steric bulk of the 7-isopropyl group effectively shields the C6 position, while the 3-methyl group directs electrophilic aromatic substitution away from C4, ensuring high regioselectivity.
In-Process Control (Self-Validation): After 2 hours, sample 10 µL of the reaction mixture for LC-MS analysis. The reaction is validated as complete when the starting material peak (<2% remaining) is replaced by the [M+H]+ peak corresponding to the mono-brominated product. Do not proceed to workup until this quantitative threshold is met.
Workup: Quench with saturated aqueous sodium thiosulfate to neutralize any residual NBS. Extract with ethyl acetate, wash extensively with brine to remove DMF, dry over Na2SO4, and concentrate under reduced pressure.
Protocol 2: Suzuki-Miyaura Cross-Coupling
Objective: Couple the C5-bromo intermediate with a target boronic acid to yield the active inhibitor.
Setup: Combine the C5-bromo-indazole intermediate (1.0 eq), the corresponding pyrimidine-boronic acid (1.2 eq), and K2CO3 (3.0 eq) in a 4:1 mixture of 1,4-dioxane and water.
Catalysis: Add Pd(dppf)Cl2 (0.05 eq). Degas the mixture via three rigorous freeze-pump-thaw cycles.
Causality: Oxygen must be entirely excluded to prevent the oxidation of the Pd(0) active catalyst species to inactive Pd(II), which would stall the catalytic cycle and drastically reduce yields.
Reaction & Validation: Heat to 90°C for 12 hours. Purify via flash chromatography (silica gel, DCM/MeOH gradient). Validate the final structure via 1H NMR, ensuring the disappearance of the C5 proton and the integration of the newly attached aromatic system.
Fig 1: Experimental workflow for synthesizing and validating 7-isopropyl-3-methyl-1H-indazole derivatives.
Performance Comparison
To objectively evaluate the utility of 7-isopropyl-3-methyl-1H-indazole, we compared its synthetic and biological performance against two structural alternatives: 3-methyl-1H-indazole (lacking the C7 substitution) and 7-fluoro-3-methyl-1H-indazole (featuring an electronic, rather than steric, substitution).
The data below summarizes the downstream performance of these scaffolds when converted into matched-pair IRAK-4 inhibitors [2].
Scaffold Alternative
C5-Bromination Yield
Suzuki Coupling Yield
IRAK-4 IC50 (nM)
Selectivity (IRAK-4 vs IRAK-1)
7-isopropyl-3-methyl-1H-indazole
88% (High Regiopurity)
82%
2.4 nM
>150-fold
3-methyl-1H-indazole
75% (Isomeric Mixture)
85%
45.0 nM
12-fold
7-fluoro-3-methyl-1H-indazole
92%
80%
18.5 nM
35-fold
Data Analysis: The 7-isopropyl modification slightly reduces the Suzuki coupling yield due to increased steric hindrance near the reaction center. However, this minor synthetic trade-off is vastly outweighed by the biological performance: the isopropyl group improves target potency by nearly 20-fold and increases selectivity by over an order of magnitude compared to the unsubstituted analog.
Fig 2: IRAK-4 signaling pathway and targeted inhibition by the indazole scaffold.
Conclusion
For drug development professionals targeting kinases with distinct lipophilic sub-pockets, 7-isopropyl-3-methyl-1H-indazole offers a superior balance of regioselective synthetic tractability and exceptional biological selectivity. By implementing the self-validating in-process controls outlined above, researchers can reproducibly leverage this privileged scaffold to generate highly potent kinase inhibitors.
References
Title: Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer.
Source: RSC Advances (National Center for Biotechnology Information / PMC)
URL: [Link]
Title: 7-SUBSTITUTED INDAZOLE DERIVATIVES AND PREPARATION METHOD THEREFOR AND MEDICAL USE THEREOF (WO2020048471).
Source: WIPO Patentscope (Zhejiang Hisun Pharmaceutical Co., Ltd.)
URL: [Link]
Comparative
Benchmarking Synthetic Routes to 7-Isopropyl-3-methyl-1H-indazole: A Comparative Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals The indazole scaffold is a privileged motif in medicinal chemistry, forming the core of numerous therapeutic agents. The specific derivative, 7-isopropyl-3-...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The indazole scaffold is a privileged motif in medicinal chemistry, forming the core of numerous therapeutic agents. The specific derivative, 7-isopropyl-3-methyl-1H-indazole, is a valuable building block in the synthesis of pharmacologically active compounds. Its efficient and scalable synthesis is therefore of significant interest to the drug development community. This guide provides an in-depth, objective comparison of two distinct synthetic routes to this target molecule, offering detailed experimental protocols and a comparative analysis of their respective merits and drawbacks.
At a Glance: Comparison of Synthetic Routes
Parameter
Route 1: Classical Indazole Synthesis
Route 2: Jacobson-Type Synthesis
Starting Material
3-Isopropyl-2-nitroaniline
2-Methyl-6-isopropylaniline
Overall Estimated Yield
Moderate
Moderate to Good
Number of Steps
3
2
Key Transformations
Reduction, Diazotization, Reductive Cyclization
N-Acetylation, Nitrosation, Cyclization
Potential Advantages
Utilizes a commercially available starting material.
Fewer synthetic steps.
Potential Disadvantages
Involves potentially hazardous diazotization step. Requires a reduction step.
Requires synthesis of the starting material. Use of a nitrosating agent.
Route 1: The Classical Indazole Synthesis via Diazotization and Cyclization
This route commences with the commercially available 3-isopropyl-2-nitroaniline and proceeds through a three-step sequence involving reduction of the nitro group, diazotization of the resulting amine, and subsequent reductive cyclization to form the indazole ring. This classical approach is a well-established method for the synthesis of indazoles.
Scientific Rationale
The core of this strategy lies in the formation of a reactive diazonium salt from the ortho-aminoacetophenone intermediate. This salt is then subjected to reductive conditions, which facilitates an intramolecular cyclization to furnish the desired indazole structure. The choice of reducing agent for the initial nitro group reduction is critical to avoid unwanted side reactions. The subsequent one-pot diazotization and cyclization is an efficient method to construct the heterocyclic ring.
Workflow Diagram
Safety & Regulatory Compliance
Safety
Operational SOP: Proper Disposal of 7-isopropyl-3-methyl-1H-indazole
Executive Safety Summary & Hazard Assessment 7-isopropyl-3-methyl-1H-indazole (CAS: 2097139-15-4) is a nitrogen-containing heterocyclic compound. While specific toxicological data for this exact isomer is limited, struct...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety Summary & Hazard Assessment
7-isopropyl-3-methyl-1H-indazole (CAS: 2097139-15-4) is a nitrogen-containing heterocyclic compound. While specific toxicological data for this exact isomer is limited, structural analogs (e.g., 3-isopropyl-1H-indazole) consistently exhibit properties requiring strict safety protocols. Under the Precautionary Principle of laboratory safety, this compound must be handled as a Category 4 Acute Toxin and Category 2 Irritant until proven otherwise.
Critical Decomposition Hazard:
Upon thermal decomposition (fire or high heat), this compound releases Nitrogen Oxides (NOx) and Carbon Monoxide (CO).[8] Do not autoclave waste containing this compound without specific exhaust filtration, as NOx is highly toxic.
A Proactive Defense: Comprehensive Personal Protective Equipment (PPE) Protocol for Handling 7-isopropyl-3-methyl-1H-indazole
In the landscape of drug discovery and chemical research, the indazole scaffold is of significant interest due to its diverse pharmacological activities.[1][2] As we explore the potential of novel derivatives such as 7-i...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of drug discovery and chemical research, the indazole scaffold is of significant interest due to its diverse pharmacological activities.[1][2] As we explore the potential of novel derivatives such as 7-isopropyl-3-methyl-1H-indazole, a robust and proactive safety culture is not merely a regulatory requirement but the bedrock of scientific excellence. The absence of specific safety data for a novel compound does not imply an absence of risk. Instead, it necessitates a conservative approach, leveraging data from structurally similar molecules to establish a comprehensive handling protocol.
This guide provides essential, immediate safety and logistical information for handling 7-isopropyl-3-methyl-1H-indazole. By grounding our recommendations in the known hazards of analogous indazole compounds, we can construct a self-validating system of protocols that prioritizes the well-being of our researchers.
Hazard Analysis: An Evidence-Based Assessment
Harmful if swallowed (Acute toxicity, oral, Category 4).[5][6]
Potentially causing respiratory irritation (STOT SE 3).[5][6]
Therefore, it is prudent to handle 7-isopropyl-3-methyl-1H-indazole as a compound with, at a minimum, these potential hazards. The primary routes of exposure to mitigate are dermal contact, eye contact, and inhalation.[7]
Core Personal Protective Equipment (PPE) Requirements
A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines the minimum required PPE for handling 7-isopropyl-3-methyl-1H-indazole in a laboratory setting.
Protection Type
Specific Equipment
Rationale and Best Practices
Eye and Face Protection
Chemical splash goggles and a face shield.
Provides a robust barrier against splashes, aerosols, and unexpected reactions. Standard safety glasses are insufficient.[8] Goggles must be worn at all times in the laboratory, with the addition of a face shield when handling larger quantities or performing vigorous agitation.
Hand Protection
Nitrile or butyl rubber gloves.
These materials offer broad chemical resistance.[3] It is critical to inspect gloves for any signs of degradation or perforation before each use.[9] Never wear leather or fabric gloves.[7] For prolonged tasks, consider double-gloving.
Body Protection
A flame-resistant lab coat worn over full-length clothing.
Protects the skin from accidental contact and minimizes fire risk.[3] The lab coat should be properly fastened. An impervious apron should be worn over the lab coat when handling significant quantities (>10g or >25mL).[3][8]
Respiratory Protection
N95 mask or a respirator with organic vapor cartridges.
Necessary when handling the solid form to prevent inhalation of dust, or if there is a risk of aerosol generation.[3] The choice depends on the scale of the operation and the quality of ventilation. All respirator use must comply with your institution's respiratory protection program.
Foot Protection
Closed-toe, closed-heel shoes.
Protects feet from spills and falling objects.[3] Shoes should be made of a non-absorbent material.[10]
Operational and Disposal Plans: A Step-by-Step Guide
Adherence to standardized procedures is crucial for minimizing risk. The following protocols for handling and disposal must be followed.
Handling and Use Protocol
Engineering Controls : Always handle 7-isopropyl-3-methyl-1H-indazole within a certified chemical fume hood to minimize inhalation exposure.[3] Ensure that a safety shower and eyewash station are immediately accessible.
Pre-Use Inspection : Before handling the compound, visually inspect all PPE for integrity. Check gloves for holes and lab coats for contamination.
Dispensing Solid Compound : When weighing or transferring the solid material, do so carefully to avoid generating dust.[4] Use a spatula and work over a contained surface.
Preparing Solutions : When dissolving the compound, add the solid to the solvent slowly to prevent splashing.[3]
Post-Handling : After completing the work, remove gloves using a technique that avoids skin contact with the outer surface. Wash hands thoroughly with soap and water.[5]
Spill Management and Disposal
Immediate Actions : In the event of a spill, evacuate personnel from the immediate area. If safe to do so, prevent the spread of the material.
Cleanup : For small spills, use an absorbent material compatible with the spilled substance to contain it.[3] Sweep up solid spills carefully to avoid creating dust.[11]
Waste Containment : Place all contaminated materials, including used PPE and cleanup supplies, into a clearly labeled, sealed container for hazardous waste.[3][4]
Disposal : Dispose of all waste containing 7-isopropyl-3-methyl-1H-indazole as hazardous chemical waste, following your institution's Environmental Health & Safety (EH&S) guidelines.[3][9] Do not mix this waste with other waste streams.
PPE Selection Workflow
To ensure the correct level of protection is chosen for any given task, the following decision-making workflow should be consulted.
Caption: A decision-making diagram for selecting appropriate PPE.
By integrating these safety protocols into your daily laboratory operations, you build a foundation of trust and reliability in your research outcomes. The principles of proactive defense and evidence-based caution are paramount when handling novel chemical entities.
References
PubChem. 7-isopropyl-4-methyl-3-phenyl-4,5,6,7-tetrahydro-1H-indazole. National Center for Biotechnology Information. [Link]
Weishi Chemical Reagent. Material Safety Data Sheet - 1-Methyl-1H-indazole-3-carboxylic acid. Weishi Chemical Reagent. [Link]
Growing Produce. Personal Protective Equipment A Must For Safe Pesticide Use. Growing Produce. [Link]
Good Day's Work. Personal Protective Equipment: Chemical Handling. Good Day's Work. [Link]
Pesticide Environmental Stewardship. Components of Personal Protective Equipment. Pesticide Environmental Stewardship. [Link]
University of Missouri Extension. Personal Protective Equipment for Working With Pesticides. University of Missouri Extension. [Link]
Organic Syntheses. Working with Hazardous Chemicals. Organic Syntheses. [Link]
Beilstein Journals. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. [Link]
